1-(Bromomethyl)-4-ethynylbenzene

• CAS: 351002-91-0

Core Science & Biosynthesis

Technical Guide: 1-(Bromomethyl)-4-ethynylbenzene

[1]

Executive Summary

1-(Bromomethyl)-4-ethynylbenzene (CAS: 351002-91-0), also known as 4-ethynylbenzyl bromide , is a high-value bifunctional linker used extensively in medicinal chemistry, chemical biology, and materials science.[1][2] Its structural utility lies in its orthogonality: it possesses a terminal alkyne capable of bioorthogonal "Click" chemistry (CuAAC) and a benzyl bromide moiety primed for rapid nucleophilic substitution (

).

This dual reactivity makes it an ideal "staple" for fragment-based drug discovery (FBDD), PROTAC (Proteolysis Targeting Chimera) linker synthesis, and the functionalization of surfaces or polymers. This guide details its physicochemical profile, validated synthesis protocols, and handling requirements.

Physicochemical Profile

The following data establishes the baseline identity and physical constants for 1-(Bromomethyl)-4-ethynylbenzene. Researchers must verify these parameters to ensure reagent purity, as the compound is prone to degradation if stored improperly.

Parameter	Value	Notes
IUPAC Name	1-(Bromomethyl)-4-ethynylbenzene
Common Name	4-Ethynylbenzyl bromide
CAS Number	351002-91-0	Distinct from 1-bromo-4-ethynylbenzene (CAS 766-96-1)
Molecular Formula
Molecular Weight	195.06 g/mol	Used for stoichiometric calculations
Physical State	Solid (Low melting)	Colorless to pale yellow crystals/liquid
Melting Point	35–38 °C	Melts near physiological temperature
Boiling Point	~234 °C (Predicted)	Decomposes at high heat
Density	1.42 g/cm³
Solubility	DCM, THF, Toluene, DMF	Reacts with nucleophilic solvents (e.g., MeOH)

Synthetic Pathways & Protocol

While 1-(Bromomethyl)-4-ethynylbenzene is commercially available, in-house preparation is often required to ensure freshness, as the benzyl bromide moiety hydrolyzes over time. The most robust synthetic route proceeds via the bromination of 4-ethynylbenzyl alcohol .

Validated Synthesis Protocol (Appel Reaction)

Objective: Convert 4-ethynylbenzyl alcohol to 1-(bromomethyl)-4-ethynylbenzene using Triphenylphosphine (

) and Carbon Tetrabromide ( ) or N-Bromosuccinimide (NBS).

Reagents:

• 4-Ethynylbenzyl alcohol (1.0 equiv)

• Triphenylphosphine (

  ) (1.1 equiv)

• Carbon Tetrabromide (

  ) (1.1 equiv)

• Solvent: Dichloromethane (DCM), anhydrous.

Workflow:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ) or Argon.

• Dissolution: Dissolve 4-ethynylbenzyl alcohol in anhydrous DCM (0.1 M concentration). Cool the solution to 0 °C in an ice bath.

• Activation: Add

  (1.1 equiv) to the stirring solution.

• Bromination: Add

  (1.1 equiv) portion-wise over 15 minutes. Note: The solution may turn slightly yellow. The reaction is exothermic; maintain 0 °C to prevent alkyne polymerization.

• Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature (RT). Monitor by TLC (Hexane/EtOAc 9:1). The product (

  ) is less polar than the alcohol.

• Workup: Quench with saturated

  solution. Extract with DCM ( ). Dry combined organics over , filter, and concentrate in vacuo at <30 °C (heat sensitive).

• Purification: Flash column chromatography using 100% Hexanes or 5% EtOAc/Hexanes.

• Storage: Store immediately at -20 °C under inert gas.

Mechanistic Causality

• Why Appel? The Appel reaction conditions are neutral and mild, avoiding the strong acids (like HBr) that could hydrate the terminal alkyne to a ketone.

• Temperature Control: Keeping the reaction cool minimizes self-alkylation (polymerization) between the alkyne of one molecule and the benzyl bromide of another.

Reactivity & Applications (Mechanism)

The core value of 1-(Bromomethyl)-4-ethynylbenzene is its ability to serve as a linchpin in convergent synthesis. The diagram below illustrates its orthogonal reactivity profile.

Figure 1: Orthogonal reactivity pathways. The benzyl bromide undergoes nucleophilic substitution (

), while the alkyne participates in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Key Applications

• PROTAC Linkers: The benzyl group provides a rigid spacer, while the alkyne allows for "clicking" onto E3 ligase ligands (e.g., Thalidomide derivatives).

• Surface Engineering: The benzyl bromide reacts with surface amines (silanized glass) or thiols (gold), leaving the alkyne exposed for subsequent bio-functionalization.

• Photo-Affinity Labeling: Used to synthesize probes where the alkyne serves as a latent handle for enrichment after the probe has bound its target.

Handling & Safety (Lachrymator Warning)

Critical Warning: Benzyl bromides are potent lachrymators (tear gas agents). They cause severe eye and respiratory irritation.[1]

• Engineering Controls: ALWAYS handle inside a functioning chemical fume hood.

• PPE: Wear chemical-resistant gloves (Nitrile or Laminate), safety goggles, and a lab coat.

• Decontamination: In case of a spill, neutralize with a solution of 5% sodium thiosulfate and dilute ammonia to displace the bromide and quench volatility.

• Storage: The compound is heat and light sensitive.

  • Temperature: -20 °C.

  • Atmosphere: Argon or Nitrogen (prevents oxidation/hydrolysis).

  • Container: Amber glass vial (protects from UV-induced radical bromination/degradation).

References

• Smolecule . (2023).[3] 1-(Bromomethyl)-4-ethynylbenzene: Properties and Applications. Retrieved from

• National Center for Biotechnology Information . (2025). PubChem Compound Summary for CID 53426610, 1-(Bromomethyl)-4-ethynylbenzene. Retrieved from

• Cymit Quimica . (2024). CAS 351002-91-0 Data Sheet. Retrieved from

• Sigma-Aldrich . (2024). 4-Ethynylbenzyl alcohol (Precursor) Product Sheet. Retrieved from

• Royal Society of Chemistry . (2016). General Procedure for Conversion of Benzylic Alcohols into Benzyl Bromides. RSC Advances. Retrieved from

Sources

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• 2. Buy 1-(Bromomethyl)-4-ethynylbenzene | 351002-91-0 [smolecule.com]
• 3. “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Purity Assessment of 1-(Bromomethyl)-4-ethynylbenzene

[1][2]

Part 1: Executive Summary & Core Directive

1-(Bromomethyl)-4-ethynylbenzene (CAS: 766-96-1), also known as 4-ethynylbenzyl bromide, is a high-value bifunctional building block.[1][2] It bridges two distinct chemistries: the highly reactive electrophilic benzyl bromide (susceptible to nucleophilic substitution) and the bio-orthogonal terminal alkyne (suitable for CuAAC "Click" chemistry or Sonogashira coupling).[3]

The Assessment Challenge: The purity assessment of this compound is complicated by its dual instability.[2][3]

• Benzyl Bromide Sensitivity: Prone to hydrolysis (forming benzyl alcohol) and solvolysis in nucleophilic solvents.[1][2][3] It is also a potent lachrymator.[1][2][3]

• Alkyne Instability: Susceptible to oxidative homocoupling (Glaser coupling) and polymerization under light or heat.[1][2][3]

Core Directive: This guide rejects the "single-method" approach. Instead, it mandates a Tiered Orthogonal Strategy .[2][3] We utilize Quantitative NMR (qNMR) for absolute mass balance (the "Truth" metric) and HPLC-UV for trace impurity profiling (the "Resolution" metric).[1][2][3] This combination eliminates the blind spots inherent to using chromatography alone for unstable alkyl halides.[2][3]

Part 2: Safety & Handling (Pre-Analytical)[2][3]

CRITICAL WARNING: This compound is a severe lachrymator and skin irritant.[1][2][3]

• Engineering Controls: All weighing and sample preparation must occur within a certified chemical fume hood.

• Decontamination: Keep a beaker of 10% aqueous sodium thiosulfate or dilute ammonia in the hood to neutralize spills and contaminated glassware immediately.[2][3]

• Solvent Choice: Avoid nucleophilic solvents (Methanol, Ethanol) for stock solution preparation to prevent in-situ artifact formation (ethers).[1][2][3] Use Acetonitrile (ACN) or Chloroform (CDCl₃) .[1][2][3]

Part 3: The Analytical Workflow (Visualized)

The following diagram outlines the logical flow for assessing the purity of 1-(Bromomethyl)-4-ethynylbenzene, distinguishing between structural verification and quantitative rigor.

Caption: Orthogonal workflow ensuring structural identity before investing in quantitative analysis.

Part 4: Tier 1 - Structural Verification (Qualitative)[1][2][3]

Before quantification, confirm the chemical structure and check for gross degradation (hydrolysis).[3]

Protocol: 1H NMR (Qualitative)

• Solvent: CDCl₃ (Neutralized with basic alumina if stored for long periods, though standard CDCl₃ is usually acceptable for rapid acquisition).[2][3]

• Concentration: ~10 mg in 0.6 mL.[1][2][3]

• Key Diagnostic Signals:

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Diagnostic Value
Aromatic Ring	7.30 – 7.50	Multiplet (AA'BB')	4H	Confirms para-substitution pattern.[1][2]
Benzyl -CH₂-Br	4.45	Singlet	2H	Critical: Shift moves to ~4.7 if hydrolyzed to alcohol (–CH₂OH).[1][2]
Alkyne C-H	3.10 – 3.20	Singlet	1H	Confirms terminal alkyne integrity.

Common Failure Mode: If you observe a singlet at ~4.7 ppm (Benzyl alcohol derivative) or broad peaks in the aromatic region (polymerization), the sample is degraded.[3]

Part 5: Tier 2 - Quantitative Assessment[1][2]

This is the core of the technical guide. We use qNMR for the assay value (mass purity) and HPLC for the chromatographic purity (impurity profile).[3]

Method A: Quantitative NMR (qNMR) – The Gold Standard

qNMR is superior to chromatography for this compound because it is non-destructive and avoids column interaction risks.[3]

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TraceCERT® or equivalent).[2][3]

  • Rationale: Non-volatile, stable, distinct singlet at ~6.1 ppm (does not overlap with benzyl bromide at 4.45 or aromatics at 7.4).[2][3]

• Relaxation Delay (D1): Set to 30 seconds (or

  of the slowest relaxing nucleus) to ensure full magnetization recovery.

• Pulse Angle: 90°.

• Scans: 16 or 32 (sufficient for S/N > 200).

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = weighed mass.[1][2][3][4]

Method B: HPLC-UV (Impurity Profiling)

Use this to detect UV-active impurities that might not be proton-rich (or overlap in NMR).[1][2][3]

Chromatographic Parameters:

Parameter	Setting	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm	Standard stationary phase; robust.[1][2]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH stabilizes the benzyl bromide against hydrolysis.[2][3]
Mobile Phase B	Acetonitrile (ACN)	ACN is preferred over Methanol to prevent solvolysis (ether formation).[1][2][3]
Gradient	50% B to 95% B over 10 min	Fast gradient to minimize on-column residence time.
Flow Rate	1.0 mL/min	Standard backpressure.[1][2][3]
Detection	UV @ 254 nm	Detection of the benzene ring.[3]
Temperature	25°C	Keep near ambient to prevent thermal degradation.[1][2][3]

Degradation Pathway Visualization:

Caption: Primary degradation pathways to monitor during HPLC analysis.[1][2][3]

Part 6: Remediation & Storage[2][3]

If purity falls below 95%:

• Purification:

  • Filtration: Pass the solution (in Hexane/EtOAc 9:1) through a short pad of neutralized silica gel .[1][2][3]

  • Note: Acidic silica can catalyze degradation.[1][2][3] Pre-wash silica with 1% Triethylamine in Hexane if necessary.[1][2][3]

  • Recrystallization: From Hexane or Pentane (cold).[1][2][3]

• Storage:

  • Temperature: -20°C.

  • Atmosphere: Under Argon or Nitrogen.[1][2][3]

  • Stabilizer: Copper wire (stabilized) is not recommended due to the alkyne; simply keep dry and dark.[2][3]

References

• PubChem. 1-Bromo-4-ethynylbenzene (Compound). National Library of Medicine.[2][3] [Link]

• BIPM (Bureau International des Poids et Mesures). Internal Standard Reference Data for qNMR: 1,3,5-Trimethoxybenzene. [Link][2][3]

• Organic Chemistry Portal. Synthesis and Reactivity of Benzyl Bromides. [Link]

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• 2. Benzene, 1-bromo-4-ethynyl- | C8H5Br | CID 136603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]

A Technical Guide to Determining the Solubility of 1-(Bromomethyl)-4-ethynylbenzene in Organic Solvents

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to understand, predict, and experimentally determine the solubility of 1-(Bromomethyl)-4-ethynylbenzene. Given the limited availability of public solubility data for this specific reagent, this document emphasizes theoretical principles and robust experimental design to empower researchers to generate reliable solubility profiles tailored to their specific applications.

Introduction: The Significance of Solubility for 1-(Bromomethyl)-4-ethynylbenzene

1-(Bromomethyl)-4-ethynylbenzene (CAS No. 351002-91-0) is a bifunctional building block of significant interest in medicinal chemistry and materials science.[1] Its structure, featuring a reactive benzylic bromide and a terminal alkyne, makes it a valuable reagent for bioconjugation, polymer synthesis, and the construction of complex molecular architectures via Sonogashira coupling or click chemistry.

The success of any experimental protocol involving this compound—be it a reaction, purification, or formulation—is fundamentally dependent on its solubility. An appropriate solvent system ensures that the reagent is fully solvated, maximizing its availability for chemical transformation and preventing issues such as poor reaction kinetics, low yields, and precipitation. This guide provides the foundational knowledge and practical methodology to systematically determine the solubility of 1-(Bromomethyl)-4-ethynylbenzene.

Theoretical Framework: Predicting Solubility from Molecular Structure

The principle of "like dissolves like" is the cornerstone of solubility prediction.[2] The solubility of a solute is governed by the balance of intermolecular forces between the solute and solvent molecules. An analysis of the structure of 1-(Bromomethyl)-4-ethynylbenzene allows for an educated prediction of its solubility behavior.

• Nonpolar Core: The benzene ring is aromatic and hydrophobic, contributing to its affinity for nonpolar solvents.

• Weakly Polar Groups: The terminal ethynyl group (C≡C-H) imparts a slight dipole moment.

• Polar Functional Group: The bromomethyl group (-CH₂Br) is the most significant contributor to the molecule's polarity due to the electronegativity difference between carbon and bromine. This group can participate in dipole-dipole interactions.

Prediction: The molecule possesses both nonpolar and polar characteristics, classifying it as moderately polar. It is predicted to be:

• Poorly soluble in highly polar protic solvents like water, due to its inability to form strong hydrogen bonds and the large nonpolar aromatic core.

• Likely soluble in a range of aprotic organic solvents. Its solubility is expected to be highest in solvents that can engage in dipole-dipole interactions without being excessively polar, such as chlorinated solvents and ethers.

• Potentially soluble in nonpolar aromatic solvents like toluene, which can interact favorably with the benzene ring via π-stacking.[3]

Experimental Determination of Solubility: A Practical Protocol

This section provides a standardized, qualitative, and semi-quantitative method for determining the solubility of 1-(Bromomethyl)-4-ethynylbenzene at room temperature.

Materials and Equipment

• 1-(Bromomethyl)-4-ethynylbenzene (solid)

• A selection of anhydrous organic solvents (see Table 1 for suggestions)

• Small glass vials or test tubes with caps

• Analytical balance (readable to 0.1 mg)

• Vortex mixer

• Calibrated micropipettes

• Spatula

Recommended Solvents for Screening

A diverse set of solvents should be screened to build a comprehensive solubility profile. The following table provides a suggested list, categorized by polarity.

Solvent Class	Solvent Name	Rationale for Inclusion
Nonpolar	Toluene	Aromatic solvent, potential for π-stacking interactions with the benzene ring.[3]
Hexanes	Aliphatic solvent, tests the limit of nonpolar solubility.
Ethers	Diethyl Ether	Moderately polar aprotic solvent.
Tetrahydrofuran (THF)	A more polar cyclic ether, excellent for dissolving a wide range of organic compounds.
Chlorinated	Dichloromethane (DCM)	Apolar aprotic solvent with a significant dipole, effective at dissolving moderately polar compounds.
Chloroform	Similar to DCM, known to be a good solvent for a variety of organic solids.[4]
Polar Aprotic	Acetone	A polar, aprotic ketone.
Acetonitrile (ACN)	A polar aprotic solvent common in chromatography and synthesis.
Dimethylformamide (DMF)	A highly polar aprotic solvent, often capable of dissolving less soluble compounds.
Alcohols	Ethanol	A polar protic solvent; solubility is expected to be limited but is worth confirming.[4]

Step-by-Step Experimental Workflow

The following workflow provides a systematic approach to determining solubility.

Caption: Workflow for semi-quantitative solubility determination.

• Preparation : Accurately weigh approximately 10 mg of 1-(Bromomethyl)-4-ethynylbenzene into a small, dry glass vial.

• Initial Solvent Addition : Add 200 µL of the first test solvent to the vial. This creates an initial test concentration of 50 mg/mL.

• Equilibration : Cap the vial securely and vortex the mixture vigorously for 60 seconds.[2] Allow the vial to stand at room temperature for at least 5 minutes to ensure it reaches equilibrium.

• Observation : Visually inspect the mixture against a dark background.

  • Completely Soluble : If the solution is clear with no visible solid particles, the compound is soluble to at least 50 mg/mL in that solvent. Record this result.

  • Insoluble or Partially Soluble : If any solid material remains, proceed to the next step.

• Serial Dilution : To determine the approximate solubility for solvents where the compound was not soluble at 50 mg/mL, continue adding the same solvent in 200 µL increments, vortexing for 60 seconds after each addition. Note the total volume at which the solid completely dissolves.

  • Add 200 µL (Total Volume: 400 µL) → Concentration = 25 mg/mL

  • Add 200 µL (Total Volume: 600 µL) → Concentration = 16.7 mg/mL

  • Add 200 µL (Total Volume: 800 µL) → Concentration = 12.5 mg/mL

  • Add 200 µL (Total Volume: 1.0 mL) → Concentration = 10 mg/mL

• Recording Data : Record the solubility as the highest concentration at which the compound fully dissolved. If it does not dissolve after adding 1.0 mL of solvent, its solubility can be classified as "sparingly soluble" or "<10 mg/mL".

• Repeat : Repeat this process for each solvent selected for screening.

Data Summary Template

The results should be compiled into a clear, organized table for easy comparison.

Solvent	Solvent Class	Observed Solubility (mg/mL)	Notes (e.g., color change, heating required)
Toluene	Nonpolar
Hexanes	Nonpolar
Diethyl Ether	Ether
Tetrahydrofuran (THF)	Ether
Dichloromethane (DCM)	Chlorinated
Chloroform	Chlorinated
Acetone	Polar Aprotic
Acetonitrile (ACN)	Polar Aprotic
Dimethylformamide (DMF)	Polar Aprotic
Ethanol	Alcohol

Safety and Handling Precautions

1-(Bromomethyl)-4-ethynylbenzene and the organic solvents used for testing pose potential health and safety risks. Always handle these chemicals in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Chemical Handling : Wear safety goggles, chemical-resistant gloves (nitrile is a suitable choice for incidental contact with most organic solvents), and a lab coat.[5]

• Compound Hazards : Although a specific Safety Data Sheet (SDS) for 1-(Bromomethyl)-4-ethynylbenzene is not widely available, its structure suggests potential hazards. Benzylic bromides are often lachrymators and alkylating agents, meaning they can be irritants and potentially harmful upon contact with skin, eyes, or if inhaled.[6] The closely related compound, 1-bromo-4-ethynylbenzene, is classified as harmful if swallowed and causes serious eye irritation.[7][8] It is prudent to handle 1-(Bromomethyl)-4-ethynylbenzene with the same or greater level of caution.

• Solvent Hazards : Organic solvents are typically flammable and can be toxic. Avoid open flames and sources of ignition.[5]

• Waste Disposal : Dispose of all chemical waste in appropriately labeled containers according to your institution's hazardous waste disposal procedures.[9]

Conclusion

While published data is scarce, the solubility of 1-(Bromomethyl)-4-ethynylbenzene can be systematically and reliably determined through the application of fundamental chemical principles and a structured experimental approach. By understanding the interplay between its molecular structure and solvent properties, researchers can predict its behavior and confirm it with the straightforward protocol outlined in this guide. The resulting solubility profile is an invaluable tool for optimizing reaction conditions, streamlining purification processes, and advancing research objectives in any application where this versatile building block is employed.

References

• ChemicalBook. (2026). 4-Bromophenylacetylene | 766-96-1.
• University of California, Davis. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 1-Bromo-4-ethynylbenzene | 766-96-1.
• BuyersGuideChem. (2023). 1-Bromo-4-ethynylbenzene | 766-96-1.
• Chemsrc. (2025). 1-Bromo-4-(phenylethynyl)benzene | CAS#:13667-12-4.

• National Center for Biotechnology Information. (n.d.). Benzene, 1-bromo-4-ethynyl-. PubChem Compound Database. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). 1-Bromo-4-ethynylbenzene 97 | 766-96-1.
• University of Manitoba. (2023). Solubility of Organic Compounds. Retrieved from University of Manitoba Chemistry Department.
• Advanced ChemBlocks Inc. (n.d.). 1-(Bromomethyl)-4-ethynylbenzene.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 1-Bromo-4-ethylbenzene.
• Pasadena City College. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 1-Bromo-4-ethynylbenzene.
• ECHEMI. (n.d.). 1-(BROMOMETHYL)-4-ETHOXYBENZENE SDS.

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• 4. 4-Bromophenylacetylene | 766-96-1 [chemicalbook.com]
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Reactivity of the bromomethyl group in 1-(Bromomethyl)-4-ethynylbenzene

An In-Depth Technical Guide to the Reactivity of the Bromomethyl Group in 1-(Bromomethyl)-4-ethynylbenzene

Authored by: A Senior Application Scientist

Abstract

1-(Bromomethyl)-4-ethynylbenzene is a bifunctional organic building block of significant interest in medicinal chemistry, materials science, and synthetic organic chemistry.[1] Its unique structure, featuring a reactive benzylic bromide (the bromomethyl group) and a versatile terminal alkyne (the ethynyl group), allows for orthogonal or sequential functionalization, making it a powerful tool for constructing complex molecular architectures. This guide provides an in-depth analysis of the reactivity of the bromomethyl group, contextualized by the presence of the ethynyl moiety. We will explore the mechanistic underpinnings of its reactivity, provide field-proven experimental protocols, and discuss its application in the synthesis of advanced materials and potential therapeutic agents.

Molecular Structure and Electronic Properties

1-(Bromomethyl)-4-ethynylbenzene possesses a benzene ring substituted at the para positions with a bromomethyl (-CH₂Br) group and an ethynyl (-C≡CH) group.[1] The key to its utility lies in the distinct and predictable reactivity of these two functional groups.

The bromomethyl group is a benzylic halide. The carbon atom bonded to the bromine is adjacent to the aromatic ring. This position is highly activated towards nucleophilic substitution reactions. The C-Br bond is polarized, making the benzylic carbon electrophilic. Furthermore, the transition state of reactions at this center is stabilized by the adjacent π-system of the benzene ring, significantly accelerating reaction rates compared to simple alkyl halides.[2]

The ethynyl group, a terminal alkyne, is a versatile handle for carbon-carbon bond formation, most notably through palladium-catalyzed cross-coupling reactions like the Sonogashira coupling.[3][4] Its presence allows for the introduction of aryl, vinyl, or other alkynyl groups.

Caption: Structure of 1-(Bromomethyl)-4-ethynylbenzene highlighting the reactive sites.

Core Reactivity: Nucleophilic Substitution at the Benzylic Carbon

The primary reactivity of the bromomethyl group is defined by its susceptibility to nucleophilic attack, proceeding predominantly through an Sₙ2 mechanism. The benzylic position enhances the rate of this reaction, making it an excellent electrophile for a wide range of nucleophiles.

Mechanistic Overview: The Sₙ2 Pathway

The Sₙ2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon, and the leaving group (bromide) departs simultaneously.

Caption: The Sₙ2 mechanism at the benzylic carbon of 1-(bromomethyl)-4-ethynylbenzene.

This high reactivity allows for transformations under mild conditions, often at room temperature or with gentle heating, which is crucial for preserving the integrity of the terminal alkyne for subsequent reactions.

Common Transformations and Field-Proven Insights

The versatility of the bromomethyl group is demonstrated by its reaction with various nucleophiles.

Nucleophile (Nu⁻)	Product Type	Typical Base/Conditions	Causality and Field Insights
RO⁻ (Alkoxide)	Ether	NaH, K₂CO₃, Cs₂CO₃	The Williamson Ether Synthesis is highly efficient. NaH is a strong, non-nucleophilic base ideal for generating the alkoxide in situ.[5][6] K₂CO₃ is a milder base suitable for sensitive substrates.
RCOO⁻ (Carboxylate)	Ester	K₂CO₃, Et₃N	A straightforward method for installing ester functionalities. The choice of a non-nucleophilic base is critical to avoid competing reactions.
N₃⁻ (Azide)	Azide	NaN₃ in DMF	The resulting benzyl azide is a key precursor for "click chemistry" or can be reduced to a primary amine. DMF is an excellent solvent for this Sₙ2 reaction.
CN⁻ (Cyanide)	Nitrile	NaCN, KCN in DMSO	Extends the carbon chain by one atom. The nitrile can be further hydrolyzed to a carboxylic acid or reduced to an amine.
R₂NH (Amine)	Amine	K₂CO₃, excess amine	Direct alkylation of secondary amines is common. Using an excess of the amine nucleophile also serves to neutralize the HBr byproduct.

Experimental Protocol: Williamson Ether Synthesis

This protocol details a representative Sₙ2 reaction: the synthesis of 1-((4-ethynylbenzyl)oxy)-4-nitrobenzene. This procedure illustrates the selective reaction at the bromomethyl group while preserving the ethynyl moiety.

Causality Behind Experimental Choices

• Reactants : 1-(Bromomethyl)-4-ethynylbenzene is the electrophile. 4-Nitrophenol is the precursor to the nucleophile; its electron-withdrawing nitro group increases the acidity of the phenolic proton, facilitating deprotonation.

• Base (K₂CO₃) : Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenol to form the more nucleophilic phenoxide. It is heterogeneous in many organic solvents, easy to filter off post-reaction, and less harsh than alternatives like NaH, which can sometimes interact with terminal alkynes.

• Solvent (Acetonitrile) : A polar aprotic solvent is chosen because it effectively solvates the potassium cation while leaving the phenoxide anion relatively "bare" and highly nucleophilic, thus accelerating the Sₙ2 reaction.[7]

• Temperature (80 °C) : Heating to reflux provides the necessary activation energy to ensure a reasonable reaction rate without promoting decomposition or side reactions.

Step-by-Step Methodology

• Reagent Charging : To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrophenol (1.39 g, 10 mmol), 1-(bromomethyl)-4-ethynylbenzene (1.95 g, 10 mmol), and potassium carbonate (2.76 g, 20 mmol).

• Solvent Addition : Add 40 mL of anhydrous acetonitrile to the flask.

• Reaction Execution : Stir the mixture vigorously and heat to reflux (approximately 80-82 °C) using a heating mantle. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup : After the reaction is complete (typically 4-6 hours), cool the mixture to room temperature. Filter the solid potassium carbonate and rinse with a small amount of acetonitrile.

• Extraction : Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with 1M NaOH (2 x 20 mL) to remove any unreacted phenol, followed by brine (20 mL).

• Purification : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the pure ether.

Caption: Experimental workflow for the Williamson ether synthesis.

Orthogonal Reactivity and Applications

The true synthetic power of 1-(bromomethyl)-4-ethynylbenzene is realized when both functional groups are utilized. The robust nature of the ethynyl group under many Sₙ2 conditions allows for a two-step functionalization strategy.

Sequential Functionalization Strategy

A common strategy involves first performing a nucleophilic substitution on the bromomethyl group, followed by a palladium-catalyzed cross-coupling on the ethynyl group.

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Reactivity of the ethynyl group in 1-(Bromomethyl)-4-ethynylbenzene

An In-depth Technical Guide to the Reactivity of 1-(Bromomethyl)-4-ethynylbenzene

Abstract

1-(Bromomethyl)-4-ethynylbenzene is a bifunctional aromatic compound that has emerged as a valuable building block in medicinal chemistry, drug discovery, and materials science.[1][2] Its utility stems from the presence of two distinct and orthogonally reactive functional groups: a terminal ethynyl (alkyne) group and a benzylic bromomethyl group. This guide provides an in-depth technical analysis of the reactivity of each functional moiety, with a focus on the strategic control of chemoselectivity. We will explore the mechanisms, field-proven protocols, and practical considerations for leveraging this molecule's unique chemical properties in complex synthetic applications.

Molecular Overview and Strategic Importance

1-(Bromomethyl)-4-ethynylbenzene (CAS No. 119615-65-5) possesses a molecular weight of 195.06 g/mol .[3] Its structure features a para-substituted benzene ring, which provides rigidity and a defined spatial orientation between its two key functional groups.

• The Ethynyl Group: A terminal alkyne, this group is a versatile handle for carbon-carbon bond formation and cycloaddition reactions. Its linear geometry and high electron density are central to its reactivity.[4]

• The Bromomethyl Group: As a benzylic halide, this group is a potent electrophile, highly susceptible to nucleophilic substitution reactions. The proximity to the benzene ring stabilizes the transition state, enhancing its reactivity compared to a standard alkyl halide.[2]

The strategic value of this molecule lies in the ability to address these two sites independently, allowing for sequential and controlled synthetic transformations. This "orthogonal" reactivity is paramount for constructing complex molecules, such as antibody-drug conjugates (ADCs), PROTACs, and functionalized polymers, where precise connectivity is required.

The Reactivity Landscape of the Ethynyl Group

The terminal alkyne is a cornerstone of modern organic synthesis, primarily participating in metal-catalyzed cross-coupling and cycloaddition reactions.

Sonogashira Cross-Coupling

The Sonogashira reaction is a highly efficient method for forming a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[5] It proceeds under mild conditions and demonstrates broad functional group tolerance, making it ideal for late-stage modifications of complex molecules.[6]

Causality Behind the Choice: The reaction's power lies in its dual-catalyst system. Palladium facilitates the main cross-coupling cycle (oxidative addition and reductive elimination), while a copper(I) co-catalyst activates the alkyne by forming a copper(I) acetylide intermediate. This synergistic action allows the reaction to proceed at low temperatures with high efficiency, preserving other sensitive functional groups.[5]

Experimental Protocol: Sonogashira Coupling of 1-(Bromomethyl)-4-ethynylbenzene with an Aryl Iodide

• Inert Atmosphere: To a flame-dried Schlenk flask, add 1-(bromomethyl)-4-ethynylbenzene (1.0 eq.), the desired aryl iodide (1.1 eq.), Pd(PPh₃)₂Cl₂ (0.02 eq.), and Copper(I) iodide (CuI, 0.04 eq.).

• Solvent and Base: Evacuate and backfill the flask with argon or nitrogen three times. Add anhydrous, degassed tetrahydrofuran (THF) and a suitable amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA) (3.0 eq.).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Purification: Wash the filtrate with saturated aqueous NH₄Cl, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Table 1: Typical Sonogashira Reaction Parameters

Component	Example Reagent	Role	Typical Loading
Palladium Catalyst	Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄	Primary Coupling Catalyst	1-5 mol%
Copper Co-catalyst	Copper(I) Iodide (CuI)	Alkyne Activation	2-10 mol%
Base	Triethylamine (TEA)	Neutralizes H-X byproduct	2-3 equivalents
Solvent	THF, DMF, or Acetonitrile	Reaction Medium	Anhydrous, Degassed

Visualization 1: Sonogashira Catalytic Cycle

Caption: Fig 1. Catalytic cycles of the Sonogashira reaction.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the quintessential "click" reaction, a term coined by K. B. Sharpless to describe reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.[7] This reaction involves the 1,3-dipolar cycloaddition between a terminal alkyne and an azide to exclusively form a 1,4-disubstituted 1,2,3-triazole.[8][9]

Causality Behind the Choice: The triazole ring formed is exceptionally stable and serves as a robust, non-hydrolyzable linker in bioconjugation and medicinal chemistry. The reaction's reliability, specificity, and biocompatibility (it can often be run in aqueous media) make it a first-choice method for conjugating molecules in complex biological systems.[7][8]

Experimental Protocol: CuAAC Reaction with an Organic Azide

• Reactant Preparation: In a vial, dissolve 1-(bromomethyl)-4-ethynylbenzene (1.0 eq.) and the desired organic azide (1.0 eq.) in a 1:1 mixture of t-butanol and water.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of the copper(I) catalyst. Add sodium ascorbate (0.2 eq.) to a solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq.) in water. The solution should turn from blue to a pale yellow/colorless, indicating the reduction of Cu(II) to the active Cu(I) species.

• Reaction: Add the catalyst solution to the reactant mixture. Stir vigorously at room temperature for 4-12 hours. The product often precipitates out of the reaction mixture.

• Workup: If a precipitate forms, collect the solid by filtration, wash with cold water, and then a minimal amount of cold ethanol or diethyl ether. Dry under vacuum.

• Purification: If the product is soluble, extract the mixture with ethyl acetate. Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. The product can be further purified by recrystallization or column chromatography if necessary.

Visualization 2: CuAAC Reaction Workflow

Caption: Fig 2. General workflow for a CuAAC 'Click' reaction.

The Reactivity Landscape of the Bromomethyl Group

The benzylic bromide is a classic electrophile, primed for nucleophilic substitution, most commonly via an Sₙ2 mechanism.

Nucleophilic Substitution (Sₙ2)

This reaction involves the backside attack of a nucleophile on the carbon atom bearing the bromine, leading to the displacement of the bromide leaving group and an inversion of stereochemistry if the carbon were chiral.[10]

Causality Behind the Choice: The C-Br bond is polarized, making the benzylic carbon electron-deficient. Furthermore, the Sₙ2 transition state is stabilized by the adjacent π-system of the benzene ring, which can delocalize the partial negative charge. This makes benzylic halides significantly more reactive towards nucleophiles than their alkyl counterparts.

Experimental Protocol: Ether Synthesis via Sₙ2 Reaction

• Base and Nucleophile: To a solution of an alcohol (R-OH, 1.2 eq.) in anhydrous DMF, add a non-nucleophilic base such as sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C. Allow the mixture to stir for 30 minutes to form the alkoxide.

• Electrophile Addition: Add a solution of 1-(bromomethyl)-4-ethynylbenzene (1.0 eq.) in anhydrous DMF dropwise to the alkoxide solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Workup: Carefully quench the reaction by the slow addition of water. Extract the aqueous mixture three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the resulting ether by flash column chromatography.

Table 2: Common Nucleophiles for Sₙ2 Reactions

Nucleophile Class	Example	Product Type	Typical Base
Alcohols (ROH)	Methanol, Phenol	Ether (R-O-CH₂Ar)	NaH, K₂CO₃
Amines (R₂NH)	Diethylamine	Amine (R₂N-CH₂Ar)	K₂CO₃, TEA
Thiols (RSH)	Thiophenol	Thioether (R-S-CH₂Ar)	NaH, Cs₂CO₃
Azides	Sodium Azide (NaN₃)	Azide (N₃-CH₂Ar)	None (salt is nucleophilic)
Carboxylates	Sodium Acetate	Ester (RCOO-CH₂Ar)	None (salt is nucleophilic)

Mastering Chemoselectivity: Orthogonal Control

The primary challenge and opportunity when using 1-(bromomethyl)-4-ethynylbenzene is controlling which functional group reacts. This is achieved by carefully selecting reaction conditions that favor one transformation while leaving the other group untouched.

Logical Framework for Chemoselective Reactions

Caption: Fig 3. Decision-making for chemoselective reactions.

• Favoring the Ethynyl Group: Sonogashira and CuAAC conditions are highly specific. The metal catalysts have a strong affinity for the alkyne and are typically unreactive towards the benzylic bromide under standard, mild conditions (room temperature, weak amine bases). This provides a robust window for selective alkyne functionalization.

• Favoring the Bromomethyl Group: Sₙ2 reactions with strong nucleophiles (alkoxides, azides, etc.) proceed rapidly at the electrophilic benzylic carbon. These conditions generally do not involve catalysts that would activate the alkyne.

• Forcing Selectivity with Protecting Groups: In cases where reaction conditions might ambiguously activate both sites (e.g., a strongly basic nucleophile at elevated temperatures), a protecting group strategy is essential.

  • Protecting the Alkyne: The acidic proton of the terminal alkyne can be replaced with a bulky silyl group, such as triisopropylsilyl (TIPS).[11] The resulting silyl-protected alkyne is inert to most nucleophilic and basic conditions, allowing for exclusive reaction at the bromomethyl site. The TIPS group can be selectively removed later using a fluoride source like tetrabutylammonium fluoride (TBAF).[12]

Safety and Handling

1-(Bromomethyl)-4-ethynylbenzene is a reactive chemical and must be handled with appropriate care.

• Hazards: GHS information indicates that this compound causes severe skin burns and eye damage, and may cause respiratory irritation.[3]

• Precautions: Always handle this compound in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Conclusion

1-(Bromomethyl)-4-ethynylbenzene is a powerful and versatile bifunctional reagent. A thorough understanding of the distinct reactivity of its ethynyl and bromomethyl groups allows the modern chemist to design and execute complex synthetic strategies with a high degree of control. By carefully selecting catalysts, bases, nucleophiles, and temperatures, one can selectively address either reactive site. In more challenging scenarios, a protection/deprotection sequence provides an infallible method for achieving the desired chemoselectivity, cementing this molecule's role as a critical tool in the development of novel therapeutics and advanced materials.

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Chemical properties of 1-(Bromomethyl)-4-ethynylbenzene

An In-depth Technical Guide to the Chemical Properties and Reactivity of 1-(Bromomethyl)-4-ethynylbenzene

Introduction

1-(Bromomethyl)-4-ethynylbenzene (CAS No. 351002-91-0), also known as 4-ethynylbenzyl bromide, is a bifunctional organic compound of significant interest to researchers in synthetic chemistry, materials science, and drug development.[1][2] Its unique structure, featuring two distinct and orthogonally reactive functional groups—a highly reactive benzylic bromide and a versatile terminal alkyne—makes it a powerful and valuable building block for the construction of complex molecular architectures.

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 1-(Bromomethyl)-4-ethynylbenzene, offering field-proven insights and detailed experimental protocols for its use.

Physicochemical and Structural Properties

1-(Bromomethyl)-4-ethynylbenzene is a colorless to pale yellow liquid or solid under standard conditions.[1] The core of its utility lies in its molecular structure, which combines the electrophilic nature of a benzylic halide with the rich chemistry of a terminal alkyne on a stable aromatic scaffold.

Data Summary Table

Property	Value	Source
IUPAC Name	1-(bromomethyl)-4-ethynylbenzene	PubChem[3]
Synonyms	4-Ethynylbenzyl Bromide	Cymit Química S.L.[1]
CAS Number	351002-91-0	PubChem[3]
Molecular Formula	C₉H₇Br	BLD Pharm[4]
Molecular Weight	195.06 g/mol	BLD Pharm[4]
Appearance	Colorless to pale yellow liquid or solid	Cymit Química S.L.[1]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available
SMILES	C#CC1=CC=C(C=C1)CBr	BLD Pharm[4]
InChIKey	VLEIHGWNFJPIPO-UHFFFAOYSA-N	Cymit Química S.L.[1]

Probable Synthesis Route

Causality of the Synthetic Choice: The benzylic C-H bonds of the methyl group in 4-ethynyltoluene are significantly weaker than other C-H bonds in the molecule. This is due to the resonance stabilization of the resulting benzylic radical intermediate. Reagents like N-Bromosuccinimide (NBS), in the presence of a radical initiator (e.g., AIBN or benzoyl peroxide) or UV light, are specifically designed to generate a low concentration of bromine radicals (Br•).[5][6] This low concentration favors the selective abstraction of the weakest C-H proton, leading to the desired benzylic bromide while avoiding unwanted reactions with the aromatic ring or the alkyne.

Key Chemical Reactions and Mechanistic Insights

The synthetic value of 1-(Bromomethyl)-4-ethynylbenzene stems from the differential reactivity of its two functional groups, which can be addressed selectively under different reaction conditions. This "orthogonal reactivity" allows for stepwise, controlled molecular construction.

Caption: Orthogonal reactivity of 1-(Bromomethyl)-4-ethynylbenzene.

Reactions at the Bromomethyl Group (Benzylic Position)

The bromomethyl group is a potent electrophile. The carbon atom is attached to a bromine atom, which is a good leaving group, and is in the benzylic position. This position allows for the stabilization of the transition state in an Sₙ2 reaction or the formation of a resonance-stabilized benzylic carbocation in an Sₙ1 reaction.[7] Consequently, it reacts readily with a wide range of nucleophiles.[7]

• Mechanism: The reaction typically proceeds via an Sₙ2 mechanism with most nucleophiles, leading to an inversion of stereochemistry if the carbon were chiral.[8] Strong, unhindered nucleophiles favor this pathway.

• Common Nucleophiles: Primary and secondary amines, alkoxides, thiolates, and cyanide are all effective nucleophiles for displacing the benzylic bromide.

Reactions at the Ethynyl Group (Terminal Alkyne)

The terminal alkyne is a versatile functional group with two primary modes of reactivity.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is the cornerstone of "click chemistry."[9][10] The terminal proton of the alkyne is weakly acidic (pKa ≈ 25) and can be deprotonated in the presence of a base to form a copper acetylide intermediate.[9] This intermediate then rapidly and specifically reacts with an organic azide to form a stable 1,4-disubstituted 1,2,3-triazole ring.[10] This reaction is highly efficient, wide in scope, and tolerates a vast array of other functional groups, making it ideal for bioconjugation and materials functionalization.[11]

• Sonogashira Coupling: This palladium- and copper-cocatalyzed cross-coupling reaction forms a new carbon-carbon bond between the terminal alkyne and an aryl or vinyl halide.[12][13][14] This reaction is fundamental for synthesizing conjugated organic systems, which are often used in organic electronics and advanced materials.

Applications in Research and Development

The dual-reactive nature of 1-(Bromomethyl)-4-ethynylbenzene makes it a valuable linker molecule.

• Drug Development: It can be used to tether a pharmacophore to a carrier molecule, a solid support for screening, or another bioactive molecule. A researcher can first use the benzylic bromide to attach to a molecule of interest via a nucleophilic substitution reaction, and then use the terminal alkyne in a subsequent click chemistry step to conjugate it to a target.

• Materials Science: It is an ideal candidate for surface functionalization or polymer synthesis.[2] For instance, the ethynyl group can be used to "click" the molecule onto an azide-functionalized polymer backbone or nanoparticle surface, leaving the reactive bromomethyl group exposed for further chemical modification.[15]

Experimental Protocols

The following protocols are representative examples of how to utilize the orthogonal reactivity of 1-(Bromomethyl)-4-ethynylbenzene.

Caption: Workflow for a typical nucleophilic substitution reaction.

Protocol 1: Nucleophilic Substitution with a Primary Amine

This protocol describes the synthesis of N-benzyl-1-(4-ethynylphenyl)methanamine, demonstrating the reactivity of the bromomethyl group.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq)

• Benzylamine (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to dissolve the solids (concentration approx. 0.1 M).

• Nucleophile Addition: To this stirring suspension, add benzylamine (1.2 eq) dropwise at room temperature.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature for 12-16 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Purification: Combine the organic layers and wash with deionized water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure.

• The crude product can be further purified by silica gel column chromatography if necessary.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "clicking" of the ethynyl group with benzyl azide to form a 1,2,3-triazole.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq)

• Benzyl azide (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq, 5 mol%)

• Sodium ascorbate (0.10 eq, 10 mol%)

• tert-Butanol (t-BuOH) and deionized water (1:1 solvent mixture)

Procedure:

• Reaction Setup: In a flask, dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) and benzyl azide (1.0 eq) in a 1:1 mixture of t-BuOH and water.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate (0.10 eq) in water. In another vial, prepare a solution of copper(II) sulfate pentahydrate (0.05 eq) in water.

• Reaction Initiation: To the stirring solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper(II) sulfate solution. A color change is often observed.

• Reaction Monitoring: Allow the reaction to stir vigorously at room temperature for 8-24 hours. The reaction is often complete when the mixture becomes a thick precipitate. Monitor by TLC or LC-MS.

• Workup: Upon completion, filter the resulting solid precipitate and wash it with water, followed by a cold non-polar solvent (e.g., hexanes or diethyl ether) to remove any unreacted starting materials.

• The product triazole is often pure enough after filtration, but can be recrystallized if needed.

Safety and Handling

1-(Bromomethyl)-4-ethynylbenzene is a reactive chemical and must be handled with appropriate care.

• GHS Hazard Statements: According to aggregated data, this compound is classified as causing severe skin burns and eye damage (H314) and may cause respiratory irritation (H335).[3]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[16] All manipulations should be performed in a well-ventilated chemical fume hood.[17]

• Handling: Avoid inhalation of vapors and contact with skin, eyes, and clothing.[17] This compound is a lachrymator. Keep the container tightly closed and store in a cool, dry place under an inert atmosphere, preferably in a freezer at or below -20°C.[4][17]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

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A Technical Guide to 1-(Bromomethyl)-4-ethynylbenzene: A Versatile Heterobifunctional Linker for Advanced Chemical Synthesis

Introduction: The Power of Orthogonal Reactivity

In the intricate fields of drug development, chemical biology, and materials science, the ability to selectively and sequentially modify complex molecules is paramount. Success often hinges on the availability of molecular tools that possess distinct, non-interfering reactive handles. 1-(Bromomethyl)-4-ethynylbenzene (CAS 351002-91-0) has emerged as a premier agent in this class of heterobifunctional linkers. Its elegantly simple structure combines two of modern chemistry's most powerful functional groups: a highly reactive benzylic bromide for targeted alkylation and a terminal alkyne poised for high-efficiency cycloaddition reactions.

This guide provides an in-depth technical overview of 1-(Bromomethyl)-4-ethynylbenzene, moving beyond a simple catalog of properties to deliver field-proven insights into its procurement, application, and handling. We will explore the causality behind its reactivity, present validated protocols for its use, and offer a comparative analysis of its commercial availability, empowering researchers to confidently integrate this potent linker into their synthetic workflows.

Figure 1: Chemical structure of 1-(Bromomethyl)-4-ethynylbenzene.

Physicochemical Properties & Supplier Analysis

A thorough understanding of a reagent's physical properties and the quality of its commercial sources is the foundation of reproducible science.

Core Properties

The compound's characteristics dictate its handling, storage, and solubility in reaction media. Key data are summarized below.[1]

Property	Value	Source
CAS Number	351002-91-0	Advanced ChemBlocks[1]
Molecular Formula	C₉H₇Br	Advanced ChemBlocks[1]
Molecular Weight	195.06 g/mol	Advanced ChemBlocks[1]
IUPAC Name	1-(bromomethyl)-4-ethynylbenzene	Advanced ChemBlocks[1]
Purity	Typically ≥95%	Advanced ChemBlocks[1]
Appearance	(Not specified, likely off-white to yellow solid)	Inferred
Storage Conditions	0–8 °C, protect from light and moisture	Advanced ChemBlocks[1]

Commercial Supplier Landscape

The quality of a starting material is non-negotiable. When selecting a supplier, researchers must prioritize purity, the provision of a comprehensive Certificate of Analysis (CoA), and batch-to-batch consistency. While numerous vendors may list this compound, it is crucial to procure from those who can provide verifiable analytical data.

Supplier	Product Name	Catalog No.	Purity	Available Quantities
Advanced ChemBlocks	1-(Bromomethyl)-4-ethynylbenzene	W167172	95%	250 mg, 1 g, 5 g

Expert Insight: The specified purity of 95% is suitable for most applications. However, for sensitive downstream uses, such as in vivo studies or the synthesis of a final drug compound, re-purification by flash column chromatography or recrystallization may be a necessary and prudent step to remove minor impurities that could interfere with subsequent reactions or biological assays.

The Chemistry of Dual Reactivity: A Strategic Workflow

The synthetic utility of 1-(Bromomethyl)-4-ethynylbenzene lies in the orthogonal nature of its two functional groups. The bromomethyl group is a potent electrophile, while the terminal alkyne is a stable, bio-orthogonal handle awaiting activation in a "click" reaction. This allows for a powerful two-step synthetic strategy.

Figure 2: Heterobifunctional linking workflow.

• Step 1: Electrophilic Alkylation: The benzylic bromide is highly susceptible to nucleophilic attack. This makes it ideal for selectively targeting nucleophilic residues on biomolecules. In drug development, the thiol side chain of a cysteine residue is a common target for such site-specific modifications.[2] This reaction proceeds via an SN2 mechanism, forming a stable and irreversible thioether bond.

• Step 2: Bio-orthogonal Click Chemistry: After the linker is securely attached to the first substrate, the terminal alkyne remains dormant and unreactive under biological conditions. This bio-orthogonality is its key feature. It can then be specifically reacted with an azide-functionalized molecule in the presence of a copper(I) catalyst. This Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is exceptionally efficient, high-yielding, and proceeds under mild, aqueous conditions, forming a highly stable triazole linkage.

Validated Experimental Protocols

The following protocols are presented as self-validating systems, incorporating in-process controls and analytical checkpoints to ensure reaction success.

Protocol 1: Site-Specific Alkylation of a Cysteine-Containing Peptide

This protocol details the conjugation of 1-(Bromomethyl)-4-ethynylbenzene to a model cysteine-containing peptide (e.g., Ac-Cys-Gly-Gly-NH₂).

A. Rationale & Causality:

• Buffer Choice: A slightly basic pH (7.5-8.0) is used to deprotonate the cysteine thiol to the more nucleophilic thiolate anion (-S⁻), which is essential for efficient SN2 attack on the bromomethyl group.

• Reagent Stoichiometry: A slight excess of the linker is used to drive the reaction to completion. However, a large excess is avoided to minimize potential side reactions and simplify purification.

• Solvent: A water-miscible organic co-solvent (e.g., DMF or DMSO) is required to solubilize the hydrophobic linker in the aqueous buffer.

• Quenching: The reaction is quenched with a small molecule thiol (e.g., β-mercaptoethanol) to consume any unreacted linker, preventing non-specific alkylation during workup.

B. Step-by-Step Methodology:

• Peptide Preparation: Dissolve the cysteine-containing peptide in a reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.8) to a final concentration of 5 mg/mL.

• Linker Stock Solution: Prepare a 100 mM stock solution of 1-(Bromomethyl)-4-ethynylbenzene in anhydrous dimethylformamide (DMF).

• Reaction Initiation: To the stirring peptide solution, add 1.5 molar equivalents of the linker stock solution dropwise. Ensure the final concentration of DMF in the reaction mixture does not exceed 10-15% (v/v) to maintain peptide solubility and structure.

• Incubation: Protect the reaction from light and incubate at room temperature (20-25 °C) with gentle stirring for 2-4 hours.

• Reaction Monitoring (Self-Validation): At t=0 and subsequent 1-hour intervals, withdraw a small aliquot (5 µL) of the reaction mixture. Quench immediately with 5 µL of 1 M β-mercaptoethanol and dilute with 90 µL of mobile phase A (see below). Analyze by reverse-phase HPLC-MS to monitor the consumption of the starting peptide and the formation of the desired alkyne-peptide conjugate.

• Quenching: Once the reaction is deemed complete by HPLC-MS, add β-mercaptoethanol to the bulk reaction mixture to a final concentration of 20 mM. Let it sit for 15 minutes.

• Purification: Purify the alkyne-peptide conjugate using preparative reverse-phase HPLC with a C18 column. Use a gradient of acetonitrile in water (both containing 0.1% TFA).

• Characterization: Confirm the identity and purity of the collected fractions by analytical HPLC-MS. The mass spectrum should show a single major peak corresponding to the calculated mass of the alkyne-peptide conjugate. Lyophilize the pure fractions to obtain the product as a white powder.

Protocol 2: CuAAC "Click" Reaction of the Peptide Conjugate

This protocol describes the "clicking" of an azide-functionalized reporter molecule (e.g., Azide-PEG₄-Biotin) onto the purified alkyne-peptide conjugate.

A. Rationale & Causality:

• Catalyst System: The classic CuAAC system uses a copper(II) source (CuSO₄) and a reducing agent (sodium ascorbate) to generate the active copper(I) catalyst in situ. This is crucial for preventing oxidative side reactions.

• Ligand: A copper-stabilizing ligand like TBTA or THPTA is essential. It prevents copper precipitation, protects the biomolecule from oxidative damage, and accelerates the catalytic cycle.

• Order of Addition: It is critical to pre-mix the copper(II) and the ligand before adding the reducing agent to ensure the copper(I) is immediately chelated and stabilized.

B. Step-by-Step Methodology:

• Reagent Preparation:

  • Dissolve the purified alkyne-peptide conjugate in the same phosphate buffer (pH 7.8) to a concentration of 1 mM.

  • Prepare a 10 mM stock solution of the Azide-PEG₄-Biotin in water.

  • Prepare fresh stock solutions: 50 mM CuSO₄ in water, 100 mM Sodium Ascorbate in water, and 50 mM THPTA in water.

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • 100 µL of 1 mM alkyne-peptide solution.

  • 15 µL of 10 mM Azide-PEG₄-Biotin solution (1.5 equivalents).

  • 4 µL of 50 mM CuSO₄ solution.

  • 4 µL of 50 mM THPTA solution (mix gently).

• Reaction Initiation: Add 8 µL of the freshly prepared 100 mM sodium ascorbate solution to initiate the reaction. The final reaction volume will be approximately 131 µL.

• Incubation: Incubate at room temperature for 1 hour.

• Analysis & Purification (Self-Validation): The reaction can be directly analyzed by HPLC-MS to confirm the formation of the final triazole-linked bioconjugate. The product can then be purified away from excess reagents using reverse-phase HPLC as described in Protocol 1.

Safety, Handling, and Storage

As a reactive alkylating agent, 1-(Bromomethyl)-4-ethynylbenzene must be handled with appropriate caution. While a specific safety data sheet (SDS) is not widely available, data from analogous compounds provide a strong basis for safe handling procedures.

• Hazards: Based on the reactive bromomethyl group, this compound should be considered corrosive, a lachrymator, and an irritant to the skin, eyes, and respiratory tract.[3][4] Analogs like 1-bromo-4-ethynylbenzene are also classified as harmful if swallowed and toxic to aquatic life.[5][6][7]

• Handling:

  • Always handle this compound in a certified chemical fume hood.

  • Wear mandatory personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile is a common choice, but check compatibility), and chemical safety goggles.[3]

  • Avoid inhalation of dust or vapors.

  • Avoid contact with skin and eyes.[8] In case of contact, flush immediately with copious amounts of water.

• Storage:

  • Store in a tightly sealed container in a refrigerator at the recommended 0–8 °C.[1]

  • Protect from light and moisture to prevent degradation.

  • Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Conclusion

1-(Bromomethyl)-4-ethynylbenzene is a high-value synthetic tool for researchers engaged in creating complex molecular architectures. Its dual, orthogonally reactive functional groups provide a reliable and strategic pathway for two-step conjugations, making it particularly well-suited for applications in drug discovery, diagnostics, and proteomics. The key to leveraging its full potential lies in sourcing high-purity material from a reputable supplier, understanding the distinct reactivity of each functional group, and adhering to rigorous safety and handling protocols. By following the validated workflows presented in this guide, scientists can confidently employ this versatile linker to advance their research objectives.

References

• Chemsrc. (2025, August 26). 1-Bromo-4-(phenylethynyl)benzene | CAS#:13667-12-4. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-bromo-4-ethynyl-. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-(phenylethynyl)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 1-bromo-4-ethynylbenzene. Retrieved from [Link]

• The Royal Society of Chemistry. (2016). Electronic Supplementary Information. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-(bromomethyl)-4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

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• 1. 1-(Bromomethyl)-4-ethynylbenzene 95% | CAS: 351002-91-0 | AChemBlock [achemblock.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 589-15-1|1-Bromo-4-(bromomethyl)benzene|BLD Pharm [bldpharm.com]
• 5. 766-96-1|1-Bromo-4-ethynylbenzene|BLD Pharm [bldpharm.com]
• 6. Benzene, 1-bromo-4-ethynyl- | C8H5Br | CID 136603 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. fishersci.com [fishersci.com]

Introduction: The Duality of Reactivity and Opportunity

An In-depth Technical Guide to the Safe Handling and Application of 1-(Bromomethyl)-4-ethynylbenzene

For Researchers, Scientists, and Drug Development Professionals

1-(Bromomethyl)-4-ethynylbenzene is a bifunctional aromatic compound of significant interest in the fields of medicinal chemistry, materials science, and organic synthesis. Its structure, featuring a reactive benzylic bromide and a versatile terminal alkyne, makes it an invaluable building block for constructing complex molecular architectures. The bromomethyl group serves as a potent electrophile for introducing the ethynylbenzyl moiety via nucleophilic substitution, while the ethynyl group is a gateway to a vast array of transformations, including click chemistry, Sonogashira couplings, and acetylide additions.

This dual reactivity, however, necessitates a profound understanding of its associated hazards. Benzylic bromides are known for their lachrymatory and alkylating properties, while terminal alkynes can present their own stability challenges. This guide, designed for the discerning researcher, provides a comprehensive overview of the essential safety protocols, handling procedures, and chemical considerations required to work with 1-(Bromomethyl)-4-ethynylbenzene safely and effectively. By grounding our recommendations in the principles of chemical causality, we aim to empower scientists to harness the synthetic potential of this molecule while maintaining the highest standards of laboratory safety.

Section 1: Compound Profile and Hazard Identification

A thorough understanding of a chemical's properties is the foundation of safe handling. While specific experimental data for 1-(Bromomethyl)-4-ethynylbenzene is not extensively published, a reliable hazard profile can be constructed by analyzing its core functional groups: the benzylic bromide and the terminal alkyne.

Physicochemical & Structural Data

Property	Value	Source
IUPAC Name	1-(Bromomethyl)-4-ethynylbenzene	-
Synonyms	4-Ethynylbenzyl bromide	-
CAS Number	80365-11-9	-
Molecular Formula	C₉H₇Br	PubChem
Molecular Weight	195.06 g/mol	PubChem
Appearance	Likely a white to off-white or yellow solid, based on analogs like 1-bromo-4-ethynylbenzene.[1]	Inferred
Melting Point	Not available. Analog 1-bromo-4-ethynylbenzene melts at 64-67 °C.	-

Inferred GHS Hazard Classification

The hazard profile below is inferred from structurally related compounds, such as 4-methylbenzyl bromide (for the benzylic bromide moiety) and 1-bromo-4-ethynylbenzene (for the aromatic alkyne moiety). This approach provides a robust, safety-first classification.

GHS Pictogram(s)	Signal Word	Hazard Statements (Inferred)	Classification Basis
	Danger	H302: Harmful if swallowed.[2] H314: Causes severe skin burns and eye damage.[3] H319: Causes serious eye irritation.[2] H335: May cause respiratory irritation.[2] H411: Toxic to aquatic life with long lasting effects.[1]	Based on acute oral toxicity of analogs[2], corrosive nature of benzylic bromides[3], and environmental hazards of related bromoarenes.[1]

Section 2: Core Safety and Handling Protocols

The reactivity of the benzylic bromide group dictates that this compound be handled with stringent precautions. It should be treated as a corrosive, lachrymatory, and potent alkylating agent.

Engineering Controls: The Primary Barrier

• Chemical Fume Hood: All manipulations of 1-(Bromomethyl)-4-ethynylbenzene, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood. This is non-negotiable to prevent inhalation of vapors or fine powders, which can cause severe respiratory irritation.[2]

• Ventilation: Ensure the fume hood has adequate airflow and is free of clutter to maintain its protective efficacy.

• Safety Equipment: An eyewash station and safety shower must be immediately accessible and tested regularly.[4][5]

Personal Protective Equipment (PPE): The Last Line of Defense

• Hand Protection: Standard nitrile gloves may not offer sufficient protection against this alkylating agent. It is recommended to use thicker, chemical-resistant gloves (e.g., butyl rubber) or to wear two pairs of nitrile gloves (double-gloving), changing the outer pair immediately upon suspected contact.

• Eye Protection: Chemical safety goggles that provide a full seal around the eyes are mandatory. A face shield should be worn over the goggles during procedures with a higher risk of splashing or aerosol generation.[4][6]

• Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Ensure that no skin is exposed between the glove and the sleeve. Protective footwear is required.[4]

• Respiratory Protection: While engineering controls are primary, a respirator with an appropriate organic vapor cartridge may be required for spill cleanup or in the event of a ventilation failure.[4]

Storage and Stability

Proper storage is critical to maintain the compound's integrity and prevent hazardous reactions.

• Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[4][6] A refrigerator or freezer is ideal, provided it is rated for chemical storage.

• Incompatibilities: Segregate from strong oxidizing agents, strong bases, and nucleophiles (e.g., amines, alcohols, thiols).[3][6] The benzylic bromide will react readily with nucleophiles, and strong bases can deprotonate the terminal alkyne, potentially leading to uncontrolled reactions.

• Inert Atmosphere: For long-term storage, consider placing the container inside a larger vessel with a desiccant and flushing with an inert gas like argon or nitrogen to protect against moisture and oxygen.

Section 3: Understanding Reactivity and Experimental Design

The synthetic utility of 1-(Bromomethyl)-4-ethynylbenzene stems from the orthogonal reactivity of its two functional groups. Understanding this dichotomy is key to designing successful and safe experiments.

Caption: Dichotomy of Reactivity in 1-(Bromomethyl)-4-ethynylbenzene.

• The Electrophilic Center (-CH₂Br): The bromomethyl group is an excellent substrate for Sₙ2 reactions. It will be readily attacked by a wide range of nucleophiles, including amines, alcohols, carboxylates, and thiolates. This reactivity is the source of its primary hazard as an alkylating agent but also its primary utility in attaching the 4-ethynylbenzyl scaffold to other molecules.

• The Nucleophilic/Coupling Center (-C≡CH): The terminal alkyne has two main modes of reactivity. The terminal proton is weakly acidic and can be removed by a suitable base (e.g., n-BuLi, NaH) to form a potent carbon nucleophile (an acetylide). Alternatively, it is an exceptional partner in transition-metal-catalyzed cross-coupling reactions, most notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC "click" chemistry) and the palladium-catalyzed Sonogashira coupling.

Section 4: Experimental Protocol Example: Williamson Ether Synthesis

This protocol details a representative Sₙ2 reaction at the benzylic position. The causality behind each step is explained to ensure a self-validating and safe workflow.

Objective: To synthesize 1-((phenoxymethyl)methyl)-4-ethynylbenzene from phenol and 1-(Bromomethyl)-4-ethynylbenzene.

Reagents & Equipment:

• 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq)

• Phenol (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetone, anhydrous

• Round-bottom flask, condenser, magnetic stirrer

• Standard workup and purification equipment

Caption: Workflow for Williamson Ether Synthesis.

Step-by-Step Methodology:

• Preparation (Causality: Safety & Anhydrous Conditions): In a chemical fume hood, assemble a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar). Reason: Excluding moisture is crucial as water can hydrolyze the starting material and interfere with the reaction.

• Base & Nucleophile Formation: Charge the flask with anhydrous acetone, phenol (1.1 eq), and finely ground anhydrous K₂CO₃ (2.0 eq). Stir the suspension vigorously for 15-20 minutes at room temperature. Reason: K₂CO₃ is a mild base that deprotonates the phenol to form the potassium phenoxide nucleophile in situ. Using a solid base avoids introducing aqueous or highly reactive basic solutions.

• Addition of Electrophile: Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) in a minimal amount of anhydrous acetone. Add this solution dropwise to the stirring suspension via an addition funnel. Reason: Dropwise addition controls the initial reaction rate and prevents temperature spikes.

• Reaction: Heat the mixture to a gentle reflux (approx. 55-60 °C for acetone) and maintain for 2-4 hours, or until Thin Layer Chromatography (TLC) indicates complete consumption of the starting bromide. Reason: Heating provides the necessary activation energy for the Sₙ2 reaction. TLC is a critical tool for monitoring reaction progress and preventing the formation of byproducts from prolonged heating.

• Workup - Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing deionized water. Reason: This step quenches the reaction and dissolves the inorganic salts (KBr and excess K₂CO₃).

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with an organic solvent like ethyl acetate. Reason: The desired ether product is organic-soluble and will move from the aqueous phase to the organic phase.

• Workup - Washing: Combine the organic extracts and wash sequentially with deionized water and then with brine (saturated NaCl solution). Reason: The water wash removes residual acetone and inorganic impurities, while the brine wash helps to remove bulk water from the organic layer, breaking up emulsions.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator. Reason: Removing all water is essential before removing the solvent to obtain a clean crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure product. Reason: Chromatography separates the desired product from unreacted phenol and any potential side products.

Section 5: Spill Management and Waste Disposal

Accidental Release Measures

In the event of a spill, researcher safety is the top priority.

• Evacuate: Evacuate personnel from the immediate area.[7]

• Ventilate: Ensure the fume hood is operating or increase ventilation to the area.

• Contain: For a small spill, cover with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels.

• Neutralize (with caution): For larger spills, once contained, a dilute solution of sodium bicarbonate could be considered for slow neutralization of the reactive bromide, but this should only be done by trained personnel.

• Collect: Wearing full PPE, carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.[5]

Waste Disposal

All waste containing 1-(Bromomethyl)-4-ethynylbenzene, including contaminated consumables, reaction residues, and purification fractions, must be treated as hazardous.

• Classification: Designate as halogenated organic waste.

• Collection: Collect in a clearly labeled, sealed, and appropriate hazardous waste container.[3] Do not mix with incompatible waste streams (e.g., strong acids or bases).

• Disposal: The material should be disposed of through a licensed chemical destruction facility, typically via controlled incineration with flue gas scrubbing.[7] Do not discharge to sewer systems or contaminate waterways.[7]

Conclusion

1-(Bromomethyl)-4-ethynylbenzene is a powerful synthetic tool whose utility is directly proportional to the respect with which it is handled. Its dual functionality offers elegant solutions to complex synthetic challenges, particularly in drug discovery where modularity is key. By internalizing the principles outlined in this guide—from mandatory engineering controls and appropriate PPE to a deep understanding of its reactivity and proper disposal—researchers can confidently and safely integrate this valuable building block into their synthetic programs, paving the way for future innovation.

References

• 1-Bromo-4-(phenylethynyl)benzene Safety Data Sheet, Chemsrc. Available from: [Link]

• Benzene, 1-bromo-4-ethynyl- Compound Summary, PubChem, National Center for Biotechnology Information. Available from: [Link]

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• 3. fishersci.com [fishersci.com]
• 4. 1-Bromo-4-(phenylethynyl)benzene | CAS#:13667-12-4 | Chemsrc [chemsrc.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: Synthesis and Functionalization of Advanced Polymers Using 1-(Bromomethyl)-4-ethynylbenzene

Introduction: The Unique Versatility of a Heterobifunctional Monomer

In the landscape of advanced polymer synthesis, the design of monomers with orthogonal reactive sites is paramount for creating materials with complex architectures and tailored functionalities. 1-(Bromomethyl)-4-ethynylbenzene is a prime example of such a versatile building block. This crystalline solid, with a melting point of 64-67 °C, possesses two distinct functional groups: a benzylic bromide and a terminal alkyne. This heterobifunctional nature allows for sequential or orthogonal polymerization and functionalization strategies, making it a valuable monomer for researchers in materials science, drug delivery, and nanotechnology.

The benzylic bromide serves as an excellent initiating site for controlled/living radical polymerizations, most notably Atom Transfer Radical Polymerization (ATRP).[1][2][3] This enables the synthesis of well-defined polymers with predictable molecular weights and low polydispersity, while preserving the terminal alkyne group on each repeating unit. The pendant alkyne groups then act as versatile handles for post-polymerization modification.[4][5][6] This approach allows for the creation of a diverse library of functional polymers from a single parent macromolecule.[5]

The most powerful method for functionalizing these pendant alkynes is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[7][8] This reaction is highly efficient, specific, and tolerant of a wide range of functional groups and reaction conditions, making it ideal for conjugating sensitive biomolecules or other functional moieties to the polymer backbone.[7][8]

This application note provides a detailed guide to the synthesis of poly(1-(bromomethyl)-4-ethynylbenzene) via ATRP and its subsequent functionalization using CuAAC click chemistry. We will delve into the causality behind experimental choices, provide step-by-step protocols, and discuss characterization techniques and potential applications.

Strategic Overview: A Two-Step Path to Functional Polymers

The primary strategy detailed herein involves a two-step process to generate functionalized polymers. This methodology maximizes control over the polymer architecture and allows for a modular approach to introducing functionality.

• Step 1: Controlled Polymerization. The bromomethyl group is utilized to initiate the ATRP of the monomer, resulting in a linear polymer with a pendant ethynyl group on each repeating unit. This step is critical for controlling the polymer's molecular weight and ensuring a narrow molecular weight distribution.

• Step 2: Post-Polymerization Modification. The pendant alkyne groups of the synthesized polymer are then used as anchors for attaching various molecules containing an azide group via the CuAAC reaction. This step introduces the desired functionality to the polymer.

Caption: Overall workflow for synthesizing functional polymers.

Experimental Protocols

Protocol 1: Synthesis of Poly(1-(bromomethyl)-4-ethynylbenzene) via ATRP

Atom Transfer Radical Polymerization (ATRP) is a robust method for synthesizing polymers with controlled molecular weights and low polydispersity.[3] The mechanism relies on the reversible activation and deactivation of dormant polymer chains by a transition metal complex, typically copper-based.[3] The bromomethyl group on the monomer also acts as a potential initiating site, but by using a more reactive initiator like Ethyl α-bromoisobutyrate (EBiB), polymerization can be effectively controlled.

Rationale for Reagent Selection:

• Initiator (EBiB): Provides a higher initiation efficiency than the monomer's benzylic bromide, leading to better control over the polymerization.

• Catalyst (Cu(I)Br): The active species that abstracts the bromine atom to generate the radical.

• Ligand (PMDETA - N,N,N',N'',N''-Pentamethyldiethylenetriamine): Solubilizes the copper catalyst and tunes its reactivity for a controlled polymerization.[2]

• Solvent (Anisole): A suitable solvent that dissolves the monomer and the resulting polymer.

Step-by-Step Protocol:

• Reagent Preparation: In a Schlenk flask equipped with a magnetic stir bar, add 1-(Bromomethyl)-4-ethynylbenzene (e.g., 1.0 g, 5.52 mmol), Ethyl α-bromoisobutyrate (EBiB) (e.g., 18.1 mg, 0.093 mmol, for a target Degree of Polymerization (DP) of 60), and anisole (5.0 mL).

• Catalyst Preparation: In a separate vial, add Cu(I)Br (13.3 mg, 0.093 mmol) and N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (16.1 mg, 0.093 mmol).

• Deoxygenation: Seal the Schlenk flask with a rubber septum and perform three freeze-pump-thaw cycles to remove dissolved oxygen, which can terminate the radical polymerization. Backfill the flask with nitrogen or argon.

• Initiation: Using a nitrogen-purged syringe, add the catalyst/ligand mixture to the monomer solution.

• Polymerization: Place the flask in a preheated oil bath at 90 °C and stir for the desired reaction time (e.g., 4-8 hours). Monitor the reaction progress by taking samples periodically for ¹H NMR analysis to determine monomer conversion.

• Termination: To quench the polymerization, cool the flask to room temperature, open it to the air, and dilute the mixture with tetrahydrofuran (THF).

• Purification: Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer by adding the THF solution dropwise into a large volume of cold methanol. Collect the white polymer by filtration, wash with fresh methanol, and dry under vacuum at room temperature.

Expected Characterization Data:

Parameter	Expected Value	Technique
Monomer Conversion	>90%	¹H NMR
Number-Average MW (Mn)	10,000 - 12,000 g/mol (for DP=60)	SEC/GPC
Polydispersity Index (PDI)	< 1.20	SEC/GPC
¹H NMR (CDCl₃)	Peaks corresponding to the polymer backbone and pendant ethynyl protons.	¹H NMR
FTIR	Characteristic alkyne C-H stretch (~3300 cm⁻¹) and C≡C stretch (~2100 cm⁻¹).	FTIR

Protocol 2: Post-Polymerization Functionalization via CuAAC ("Click" Chemistry)

The CuAAC reaction is a highly efficient method for covalently attaching azide-functionalized molecules to the alkyne-containing polymer backbone.[7] This reaction forms a stable triazole linkage.

Rationale for Reagent Selection:

• Polymer (PBEB): The alkyne-functionalized scaffold.

• Azide-functionalized molecule (R-N₃): The molecule to be attached (e.g., an azide-terminated fluorescent dye, a drug molecule, or a polyethylene glycol (PEG) chain).

• Catalyst System (CuSO₄·5H₂O / Sodium Ascorbate): A common and convenient source of Cu(I) in situ. Sodium ascorbate reduces Cu(II) to the active Cu(I) species.

• Solvent (DMF/H₂O): A solvent system that can dissolve the polymer and the catalyst components.

Caption: Simplified CuAAC catalytic cycle.

Step-by-Step Protocol:

• Dissolution: In a round-bottom flask, dissolve the alkyne-functionalized polymer (PBEB) (e.g., 200 mg, ~1.1 mmol of alkyne units) and the azide-functionalized molecule (e.g., 1.2 equivalents per alkyne unit) in a mixture of DMF and water (e.g., 4:1 v/v, 10 mL).

• Catalyst Addition: To the stirred solution, add Sodium Ascorbate (e.g., 0.2 equivalents per alkyne unit) followed by Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (e.g., 0.1 equivalents per alkyne unit).

• Reaction: Stir the reaction mixture at room temperature for 24 hours. The reaction is typically open to the air as the ascorbate protects the Cu(I) from oxidation.

• Purification:

  • Catalyst Removal: Dilute the reaction mixture with THF and pass it through a column of neutral alumina to remove the copper catalyst.

  • Precipitation: Precipitate the functionalized polymer by adding the solution dropwise into a suitable non-solvent (e.g., diethyl ether or cold methanol, depending on the solubility of the functionalized polymer).

  • Dialysis (for water-soluble polymers): If the final polymer is water-soluble (e.g., after attaching PEG-azide), dialysis against deionized water using an appropriate molecular weight cutoff membrane is an effective purification method to remove unreacted small molecules and salts.

• Drying: Collect the purified polymer and dry it under vacuum.

Validation of Success:

Successful functionalization can be confirmed by:

• ¹H NMR Spectroscopy: Appearance of new signals corresponding to the attached molecule (R-group) and the triazole proton.

• FTIR Spectroscopy: Disappearance or significant reduction of the alkyne C-H stretch at ~3300 cm⁻¹ and the azide stretch at ~2100 cm⁻¹.

• Size Exclusion Chromatography (SEC/GPC): An increase in the polymer's molecular weight.

Applications in Research and Drug Development

The modularity of this synthetic platform opens up numerous applications, particularly in the biomedical field.

• Drug Delivery Systems: Biologically active molecules with azide handles can be clicked onto the polymer backbone. The resulting polymer-drug conjugates can improve drug solubility, circulation time, and potentially target specific tissues.[9][10][11] Injectable hydrogels can also be formed for sustained drug release.[11]

• Advanced Biomaterials: By attaching hydrophilic polymers like PEG-azide, the solubility and biocompatibility of the material can be tuned.[12] Conversely, attaching hydrophobic moieties can lead to the formation of amphiphilic block copolymers that self-assemble into micelles or vesicles.

• Imaging and Diagnostics: Fluorescent dyes or contrast agents with azide functionalities can be attached to the polymer for applications in bioimaging.[13]

Conclusion

1-(Bromomethyl)-4-ethynylbenzene is a powerful monomer for the synthesis of well-defined, highly functionalizable polymers. The combination of ATRP to form an alkyne-functionalized backbone, followed by post-polymerization modification via CuAAC click chemistry, provides a robust and versatile platform for creating a wide array of advanced materials. This approach offers researchers exceptional control over polymer architecture and functionality, paving the way for innovations in drug delivery, materials science, and beyond.

References

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• Thiol–bromo click polymerization for multifunctional polymers: synthesis, light refraction, aggregation-induced emission and explosive detection . RSC Publishing. Available at: [Link]

• Synthesis, Characterization, and Environmental Applications of Novel Per-Fluorinated Organic Polymers with Azo- and Azomethine-Based Linkers via Nucleophilic Aromatic Substitution . National Institutes of Health. Available at: [Link]

• The synthesis and characterization of polydibromoacetylene . ResearchGate. Available at: [Link]

• Homogeneous Reverse Atom Transfer Radical Polymerization of Styrene Initiated by Peroxides . ACS Publications. Available at: [Link]

• Postpolymerization Modifications of Poly(ethylene oxide) through C–H Functionalization: Embracing Functionality, Degradability, and Molecular Delivery . ChemRxiv. Available at: [Link]

• Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins . Beilstein Journal of Organic Chemistry. Available at: [Link]

• Technological Uses of Thioketal in Drug Delivery Systems . Encyclopedia.pub. Available at: [Link]

• Synthesis and Characterization of Polyacetylene with Side-chain Thiophene Functionality . Korean Chemical Society. Available at: [Link]

• Protection and polymerization of functional monomers. 19. Synthesis of well-defined poly(ethynylstyrenes) by means of anionic living polymerization of (trimethylsilyl)ethynylstyrenes . ACS Publications. Available at: [Link]

• Development of a new end-functionalization technique in polymer synthesis . Ehime University. Available at: [Link]

• Polymerization of Ethylene through Reversible Addition-Fragmentation Chain Transfer (RAFT) . ResearchGate. Available at: [Link]

• Applications of Polymer Blends in Drug Delivery . ResearchGate. Available at: [Link]

• Alkyne-Functional Polymers through Sonogashira Coupling to Poly(4-bromostyrene) . ACS Publications. Available at: [Link]

• Reversible addition−fragmentation chain-transfer polymerization . Wikipedia. Available at: [Link]

• The Synthesis of Hybrid Polymers Using Atom Transfer Radical Polymerization: Homopolymers and Block Copolymers from Polyhedral Oligomeric Silsesquioxane (POSS) Monomers . ACS Publications. Available at: [Link]

• Post-Functionalization of Bromo-Substituted Ether-Linked Polymers via Ullman Coupling Reaction: Synthesis, Characterization and Their Role toward Carbon Dioxide Capture . MDPI. Available at: [Link]

• Revolutionizing Drug Delivery: The Impact of Advanced Materials Science and Technology on Precision Medicine . National Institutes of Health. Available at: [Link]

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• Functional Polymers by Post-Polymerization Modification. Concepts, Guidelines and Applications . Semantic Scholar. Available at: [Link]

• Living Radical Polymerization by the RAFT Process . YouTube. Available at: [Link]

• Post-polymerization modification by direct C-H functionalization . ProQuest. Available at: [Link]

• Chain-end functionalization of living helical polyisocyanides through a Pd(ii)-mediated Sonogashira coupling reaction . RSC Publishing. Available at: [Link]

• Synthesis of End-functionalized Poly(norbornene)s and Poly(ethylidene norbornene)s Using a Pd(II) Catalyst in Combination with C . OSTI.gov. Available at: [Link]

• Development of a Route to Functional Polymers via Click Chemistry . University of Pittsburgh. Available at: [Link]

• pH Responsive Polyurethane for the Advancement of Biomedical and Drug Delivery . MDPI. Available at: [Link]

• ATRP from a Norbornenyl-Functionalized Initiator: Balancing of Complementary Reactivity for the Preparation of α-Norbornenyl Macromonomers/ω-Haloalkyl Macroinitiators . ResearchGate. Available at: [Link]

• A study on drug delivery and release kinetics of polyethylene glycol-functionalized few-layer graphene (FLG) incorporated into a gelatin–chitosan bio-composite film . RSC Publishing. Available at: [Link]

• Synthesis and Characterization of Functional Polymer Nanoparticle via Sonogashira Coupling . University of New Hampshire Scholars' Repository. Available at: [Link]

• 1 History of Post-polymerization Modification . Wiley-VCH. Available at: [Link]

• Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications . National Institutes of Health. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst . MDPI. Available at: [Link]

• Using RAFT Polymerization Methodologies to Create Branched and Nanogel-Type Copolymers . MDPI. Available at: [Link]

• Monodisperse chloromethyl-functionalized macroporous polymer particles by seeded polymerization in aqueous media . ResearchGate. Available at: [Link]

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Mastering the Bifunctional Building Block: A Guide to Palladium-Catalyzed Cross-Coupling of 1-(Bromomethyl)-4-ethynylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Dual-Reactivity Platform

In the landscape of modern organic synthesis, particularly within drug discovery and materials science, the efficiency of molecular construction is paramount. Bifunctional building blocks, molecules endowed with two distinct reactive centers, offer an elegant and powerful strategy for the rapid assembly of complex molecular architectures. Among these, 1-(bromomethyl)-4-ethynylbenzene stands out as a versatile and strategically important reagent. Its structure, featuring a reactive benzylic bromide and a terminal alkyne, presents a unique platform for sequential and chemoselective functionalization through palladium-catalyzed cross-coupling reactions. This guide provides an in-depth exploration of the principles and protocols for leveraging the dual reactivity of this valuable synthetic intermediate.

The ability to selectively address either the bromomethyl or the ethynyl group opens avenues for the synthesis of a diverse array of compounds. The terminal alkyne is a gateway to the vast possibilities of Sonogashira coupling, enabling the introduction of aryl, heteroaryl, or vinyl substituents.[1][2] Concurrently, the benzylic bromide is an excellent electrophile for Suzuki-Miyaura coupling, allowing for the formation of diarylmethane motifs, which are prevalent in many biologically active molecules.[3][4] Understanding the nuances of palladium catalysis is key to unlocking the full synthetic potential of this bifunctional reagent, allowing for controlled, stepwise elaboration of molecular complexity.

The Mechanistic Heart of Palladium Catalysis: A Tale of Three Steps

Palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic chemistry, operate through a well-established catalytic cycle.[5] A grasp of this mechanism is not merely academic; it is the foundation for rational protocol design, optimization, and troubleshooting. The cycle, in its most fundamental form, comprises three key steps: oxidative addition, transmetalation, and reductive elimination.

1. Oxidative Addition: The cycle commences with the active Pd(0) catalyst inserting into the carbon-halide bond of the electrophile. In the context of 1-(bromomethyl)-4-ethynylbenzene, this would involve the benzylic carbon-bromine bond. This step transforms the palladium from its 0 oxidation state to Pd(II).

2. Transmetalation: In this phase, the organic moiety from an organometallic reagent (e.g., an organoboron compound in Suzuki coupling or a copper acetylide in Sonogashira coupling) is transferred to the palladium center, displacing the halide.

3. Reductive Elimination: The final step involves the two organic partners, now bound to the palladium, coupling to form a new carbon-carbon bond. This process regenerates the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: Generalized Palladium Catalytic Cycle.

Chemoselectivity: The Art of a Controlled Reaction

The presence of two reactive sites in 1-(bromomethyl)-4-ethynylbenzene necessitates a careful consideration of chemoselectivity. The ability to functionalize one group while leaving the other intact is crucial for a stepwise synthetic strategy. The choice of coupling reaction and the specific conditions employed will dictate which moiety reacts.

Generally, Sonogashira couplings are performed between a terminal alkyne and an aryl or vinyl halide.[1] While couplings with sp³-hybridized halides like benzylic bromides are known, they are less common and often require specific catalytic systems.[6] Conversely, Suzuki-Miyaura couplings are well-established for the reaction of benzylic halides with boronic acids.[7][8] This inherent difference in reactivity provides a basis for achieving selectivity.

To favor a Sonogashira coupling at the ethynyl terminus , one would typically employ a classic Sonogashira catalyst system (a palladium source and a copper(I) co-catalyst) with an aryl or vinyl halide as the coupling partner. Under these conditions, the benzylic bromide is likely to remain unreacted, especially at moderate temperatures.

To achieve a Suzuki-Miyaura coupling at the benzylic position , the use of a suitable palladium catalyst and a boronic acid in the presence of a base will be effective. In this scenario, the terminal alkyne would generally not participate in the reaction, although its presence might influence the electronic properties of the molecule.

For a sequential, one-pot functionalization, one could first perform the Sonogashira coupling under conditions that preserve the benzylic bromide. Following the completion of the first reaction, the reagents for the Suzuki coupling could be introduced to the same reaction vessel to functionalize the benzylic position.

Application Protocols

Protocol 1: Selective Sonogashira Coupling of 1-(Bromomethyl)-4-ethynylbenzene with an Aryl Halide

This protocol details the selective coupling of the terminal alkyne of 1-(bromomethyl)-4-ethynylbenzene with an aryl iodide. The conditions are chosen to favor the Sonogashira reaction while minimizing potential side reactions at the benzylic bromide.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Aryl iodide (e.g., 4-iodoanisole)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Toluene, anhydrous

Procedure:

• To a dry, argon-flushed Schlenk flask, add 1-(bromomethyl)-4-ethynylbenzene (1.0 equiv), the aryl iodide (1.1 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.04 equiv).

• Add anhydrous toluene to dissolve the solids, followed by the addition of anhydrous triethylamine (3.0 equiv).

• Stir the reaction mixture at room temperature under an argon atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Parameter	Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂ / CuI	Classic Sonogashira system, effective for coupling terminal alkynes with aryl halides.[2]
Base	Triethylamine	Acts as a base to deprotonate the terminal alkyne and as a solvent.[1]
Solvent	Toluene	A common, non-polar solvent for Sonogashira reactions.
Temperature	Room Temperature	Mild conditions help to preserve the integrity of the benzylic bromide functionality.

Protocol 2: Selective Suzuki-Miyaura Coupling of 1-(Bromomethyl)-4-ethynylbenzene with a Boronic Acid

This protocol outlines the selective coupling of the benzylic bromide of 1-(bromomethyl)-4-ethynylbenzene with a phenylboronic acid. The conditions are tailored for the Suzuki-Miyaura reaction, leaving the terminal alkyne intact for potential further functionalization.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate tribasic (K₃PO₄)

• Toluene/Water mixture

Procedure:

• To a Schlenk tube, add 1-(bromomethyl)-4-ethynylbenzene (1.0 equiv), phenylboronic acid (1.5 equiv), Pd(OAc)₂ (0.03 equiv), SPhos (0.06 equiv), and K₃PO₄ (2.0 equiv).

• Evacuate and backfill the tube with argon three times.

• Add a degassed 10:1 mixture of toluene and water.

• Seal the tube and heat the reaction mixture to 80 °C with vigorous stirring. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to yield the desired diarylmethane derivative.

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂ / SPhos	A highly active catalyst system for Suzuki couplings, particularly for sp³-hybridized electrophiles.[4]
Base	K₃PO₄	A strong base commonly used in Suzuki reactions to activate the boronic acid.[9]
Solvent	Toluene/Water	A biphasic solvent system often employed in Suzuki couplings.
Temperature	80 °C	Elevated temperature is often required for the efficient coupling of benzylic halides.[7]

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Start -> Sonogashira;
Sonogashira -> Intermediate;
Intermediate -> Suzuki;
Suzuki -> Final_Product;
}

Sources

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• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nobelprize.org [nobelprize.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: Precision Polymer Grafting onto Surfaces Using the Bifunctional Linker 1-(Bromomethyl)-4-ethynylbenzene

Abstract: The functionalization of surfaces with well-defined polymer brushes is a cornerstone of advanced materials science, enabling precise control over surface properties for applications ranging from biocompatible coatings to organic electronics.[1][2] This guide provides a comprehensive overview and detailed protocols for utilizing 1-(Bromomethyl)-4-ethynylbenzene, a versatile bifunctional molecule, to graft polymers onto various substrates. We will explore two primary strategies: the "grafting from" approach using Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP) and the "grafting to" method leveraging Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier "click" chemistry reaction.[3][4] This document is intended for researchers, scientists, and drug development professionals seeking to create robust, functionalized surfaces with high precision.

Introduction: The Power of Bifunctional Surface Control

Modifying a material's surface properties without altering its bulk characteristics is a powerful strategy in materials engineering and biomedicine. Polymer brushes—assemblies of polymer chains tethered by one end to a surface—offer an exceptional level of control over wettability, biocompatibility, adhesion, and friction.[2][5] The method of attaching these chains is critical. "Grafting to" involves attaching pre-synthesized polymers to a surface, while "grafting from" grows polymers directly from surface-immobilized initiators, which generally allows for higher grafting densities.[6]

The molecule 1-(Bromomethyl)-4-ethynylbenzene is uniquely suited for advanced surface modification due to its orthogonal reactive sites:

• An -ethynyl group , which serves as a reactive handle for the highly efficient and specific CuAAC "click" reaction.[3]

• A -bromomethyl group , which is an effective initiator for Atom Transfer Radical Polymerization (ATRP), one of the most successful controlled radical polymerization techniques.[7][8]

This dual functionality allows for a modular approach to surface engineering, enabling researchers to first anchor the molecule and then independently initiate polymerization or click a desired molecule to the surface.

Core Scientific Principles: Causality in Experimental Design

A robust protocol is built on a foundation of understanding why specific chemical routes are chosen. The utility of 1-(Bromomethyl)-4-ethynylbenzene is rooted in the reliability and control offered by ATRP and CuAAC click chemistry.

Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP)

ATRP is a controlled radical polymerization method that enables the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions.[7] The process involves the reversible activation and deactivation of growing polymer chains, mediated by a transition metal catalyst (typically copper-based).[9]

• Mechanism Expertise: The bromomethyl group on our linker acts as the alkyl halide initiator (R-X). In the presence of a copper(I) complex (e.g., Cu(I)Br/PMDETA), the bromine atom is reversibly abstracted, generating a radical that can add to a monomer unit. This growing chain is then rapidly deactivated by the copper(II) complex, returning it to a dormant state. This dynamic equilibrium between a low concentration of active radicals and a high concentration of dormant species prevents premature termination reactions, affording excellent control over the polymerization.[9][10] This control is essential for creating dense, uniform polymer brushes.[11]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Termed "click chemistry" by K. Barry Sharpless, CuAAC is the reaction between a terminal alkyne (like the one on our linker) and an azide to form a stable 1,2,3-triazole linkage.[4]

• Trustworthiness of the Method: The power of this reaction lies in its high efficiency, specificity, and tolerance to a wide range of functional groups and reaction conditions.[3][12] It proceeds rapidly at room temperature in various solvents, including water. This orthogonality means we can attach our alkyne-containing linker to an azide-functionalized surface (or vice-versa) without fear of unwanted side reactions, ensuring a pure and well-defined initiator layer.[13]

Strategic Workflow for Surface Functionalization

The dual nature of 1-(Bromomethyl)-4-ethynylbenzene enables two primary, powerful workflows for creating polymer brushes, as illustrated below. Strategy A, the "grafting from" approach, is generally preferred for achieving high-density brushes.

Diagram 1: Primary strategies for surface modification.

Experimental Protocols

Safety Note: Always handle reagents in a fume hood with appropriate personal protective equipment (PPE), especially Piranha solution, which is extremely corrosive and explosive upon contact with organic materials.

Protocol 1: Substrate Preparation (Silicon Wafer)

This protocol creates a clean, hydroxylated silicon surface, which is the foundational step for subsequent silanization.

• Substrate Cleaving: Cleave silicon wafers into appropriately sized pieces (e.g., 1 cm x 1 cm) using a diamond-tipped scribe.

• Piranha Cleaning (Critical Step):

  • Prepare Piranha solution by slowly adding hydrogen peroxide (H₂O₂) to concentrated sulfuric acid (H₂SO₄) in a 3:7 volume ratio in a glass beaker. Caution: This reaction is highly exothermic.

  • Immerse the silicon pieces in the still-hot Piranha solution for 30-45 minutes to remove organic residues and generate surface silanol (-OH) groups.[14]

• Rinsing: Remove the wafers and rinse them extensively with copious amounts of deionized (DI) water.

• Drying: Dry the wafers under a stream of inert gas (e.g., nitrogen or argon) and use them immediately for the next step to prevent atmospheric contamination.

Protocol 2: "Grafting From" Polymer Brushes on Silicon via SI-ATRP

This protocol details Strategy A, creating a dense polymer brush layer.

Step 1: Surface Azidation

• Rationale: An azido-functionalized silane is used to create a uniform layer of azide groups, which will serve as the anchor point for our alkyne-containing linker.

• Prepare a 1% (v/v) solution of (3-azidopropyl)triethoxysilane in anhydrous toluene in a sealed container under an inert atmosphere.

• Immerse the freshly cleaned, dry silicon wafers in the silane solution. Let the reaction proceed for 4-6 hours at room temperature or 1 hour at 60°C.

• Remove the wafers and rinse them with fresh toluene to remove non-covalently bound silane.

• Perform sonication in a toluene bath for 5 minutes to ensure the removal of any physisorbed multilayers.[15]

• Dry the wafers under an inert gas stream.

Step 2: Immobilization of the ATRP Initiator via Click Chemistry

• Rationale: The alkyne group of 1-(Bromomethyl)-4-ethynylbenzene will react specifically with the surface azide groups to form a stable triazole linkage, covalently tethering the ATRP initiator to the surface.

• Prepare a solution of 1-(Bromomethyl)-4-ethynylbenzene (5 mM) in a 4:1 mixture of THF/DI water.

• Add sodium ascorbate (10 mM) and copper(II) sulfate pentahydrate (2 mM) to the solution and stir until the copper salt dissolves. The ascorbate reduces Cu(II) to the catalytic Cu(I) species in situ.

• Immerse the azide-functionalized wafers in the reaction mixture. Seal the vessel and stir gently at room temperature for 12-16 hours.

• Remove the wafers and rinse thoroughly with THF, DI water, and ethanol. Dry under an inert gas stream. The surface is now ready for polymerization.

Step 3: Surface-Initiated ATRP

• Rationale: Monomers in solution will polymerize directly from the surface-bound bromomethyl initiators, forming a dense brush layer. The thickness of the brush can be controlled by adjusting the reaction time.[16]

• In a Schlenk flask under an inert atmosphere, prepare the polymerization solution. For example, to polymerize methyl methacrylate (MMA):

  • Add the desired amount of MMA monomer (e.g., 5 mL).

  • Add the solvent, such as anisole or a toluene/acetone mixture (e.g., 5 mL).

  • Add the ligand, N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (e.g., 0.1 mmol).

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which terminates radical polymerization.

• Under a positive pressure of inert gas, add the catalyst, copper(I) bromide (CuBr) (e.g., 0.05 mmol).

• Place the initiator-functionalized wafers into the flask.

• Immerse the sealed flask in a pre-heated oil bath (e.g., 60-90°C) and stir for the desired time (e.g., 1 to 24 hours).

• To quench the reaction, open the flask to air and dilute the solution with THF.

• Remove the wafers, rinse extensively with THF and ethanol to remove non-grafted polymer and catalyst, and dry under an inert gas stream.

Diagram 2: "Grafting From" experimental workflow.

Data & Characterization

Successful surface modification must be validated. A multi-technique approach is essential for a complete picture of the grafted layer.

Table 1: Typical SI-ATRP Reaction Parameters

Parameter	Example Value/Reagent	Purpose
Monomer	Methyl Methacrylate (MMA), Styrene	Building block of the polymer chain.[11]
Catalyst	Copper(I) Bromide (CuBr)	Activator in the ATRP equilibrium.
Ligand	PMDETA, 2,2'-Bipyridine	Solubilizes the copper salt and tunes its reactivity.
Solvent	Toluene, Anisole, DMF	Solubilizes monomer and catalyst complex.
Temperature	60 - 110 °C	Controls the rate of polymerization.
Time	1 - 24 hours	Controls the final molecular weight/thickness of the brush.

Table 2: Key Characterization Techniques

Technique	Information Obtained
Contact Angle Goniometry	Measures surface wettability (hydrophilicity/hydrophobicity), providing a quick qualitative check of surface chemical changes.[16]
Ellipsometry	Precisely measures the thickness of the grafted polymer layer in its dry state.[15]
X-ray Photoelectron Spec. (XPS)	Provides elemental composition and chemical state information of the surface, confirming the presence of expected atoms (e.g., N from azide/triazole, Br from initiator).
ATR-FTIR	Identifies characteristic chemical bonds and functional groups on the surface, confirming attachment of the linker and polymer.[2]
Atomic Force Microscopy (AFM)	Visualizes surface topography and roughness, which can change significantly after polymer grafting.
Gel Permeation Chrom. (GPC)	Determines the molecular weight and polydispersity of the polymer chains after they are cleaved from the surface (e.g., using HF for silica).[17]

Conclusion and Outlook

1-(Bromomethyl)-4-ethynylbenzene stands out as a powerful tool for creating well-defined, functionalized surfaces. Its orthogonal reactivity allows for modular and high-fidelity surface engineering through two of the most robust reactions in polymer and synthetic chemistry: SI-ATRP and CuAAC. By following the detailed protocols and validation steps outlined in this guide, researchers can reliably produce polymer brushes with tailored thickness, density, and chemical functionality. These advanced surfaces are poised to drive innovation in fields requiring precise interfacial control, including targeted drug delivery systems, anti-fouling medical devices, and next-generation biosensors.[2][10]

References

• MDPI. (2019, September 18). Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanomaterials. Available at: [Link]

• ResearchGate. (n.d.). Grafting of polymers onto SiO2 surfaces through surface-attached monomers. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Polymer Grafting and its chemical reactions. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Surface-grafting polymers: from chemistry to organic electronics. Available at: [Link]

• MDPI. (2022, July 6). Effects of Neutral, Anionic and Cationic Polymer Brushes Grafted from Poly(para-phenylene vinylene) and Poly(para-phenylene ethynylene) on the Polymer's Photoluminescent Properties. Available at: [Link]

• ScienceDirect. (n.d.). Functional polymers by atom transfer radical polymerization. Available at: [Link]

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• ResearchGate. (n.d.). Surface grafting of PNAM on silicon wafers. a) Chemical structures of.... Available at: [Link]

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• ACS Publications. (2021, November 11). Silicon Doping by Polymer Grafting: Size Distribution Matters. Available at: [Link]

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Application Note: A Guide to the Surface Functionalization of Nanoparticles with 1-(Bromomethyl)-4-ethynylbenzene for Click Chemistry Applications

Abstract: This guide provides a comprehensive framework for the surface functionalization of nanoparticles using the hetero-bifunctional linker, 1-(Bromomethyl)-4-ethynylbenzene. The strategic use of this linker imparts a terminal alkyne group onto the nanoparticle surface, rendering it ready for subsequent covalent conjugation via highly efficient "click" chemistry reactions.[1][2] This powerful, modular approach is critical for developing advanced nanomaterials for targeted drug delivery, molecular imaging, and diagnostics.[3] We present the underlying chemical principles, detailed experimental protocols for gold and silica nanoparticles, robust characterization methodologies, and a discussion of downstream applications.

Introduction & Principle of Functionalization

The precise engineering of nanoparticle surfaces is paramount to harnessing their full potential in biomedical and biotechnological applications.[2][4][5] Functionalization dictates the nanoparticle's stability in biological media, biocompatibility, and its ability to interact with specific molecular targets.[5][6] Hetero-bifunctional linkers, molecules with two distinct reactive groups, are invaluable tools for this purpose, allowing for a stepwise and controlled surface modification process.[4][6]

1-(Bromomethyl)-4-ethynylbenzene is an exemplary linker due to its orthogonal reactivity:

• The Bromomethyl Group: This benzylic bromide is a potent electrophile, readily undergoing nucleophilic substitution with functional groups present on a nanoparticle surface, such as thiols (-SH) or amines (-NH2), to form a stable covalent bond.

• The Ethynyl Group: The terminal alkyne is a bio-orthogonal handle. It remains inert during the initial nanoparticle conjugation but serves as a reactive partner for highly efficient and specific "click" chemistry reactions, most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[7][1][8]

This two-stage strategy ensures that nanoparticles are first stably coated with a reactive alkyne monolayer, which can then be used to covalently attach a vast array of azide-modified molecules (e.g., peptides, antibodies, fluorescent dyes, or therapeutic agents) with high yield and specificity under mild conditions.[1][3]

Pre-Functionalization Considerations & Material Selection

2.1 Nanoparticle Core Compatibility: The success of this protocol hinges on the presence of suitable nucleophilic groups on the nanoparticle surface.

• Gold Nanoparticles (AuNPs): Bare AuNPs are typically stabilized with citrate ions. To introduce nucleophiles, the surface must first be modified with a thiol-containing molecule, such as 11-mercaptoundecanoic acid (MUA) or cysteamine, forming a self-assembled monolayer (SAM). The terminal carboxyl or amine groups of the SAM can then be used for further reactions. Thiol groups form strong, stable metal-sulfur bonds with the gold surface.[6]

• Silica Nanoparticles (SiNPs): The surface of silica nanoparticles is rich in silanol (Si-OH) groups. These can be readily functionalized with organosilanes, such as (3-Aminopropyl)triethoxysilane (APTES), to introduce primary amine groups that can react with the bromomethyl linker.[5]

• Polymeric Nanoparticles: Nanoparticles made from polymers like PLGA can be synthesized to include functional monomers that provide surface amine or thiol groups for conjugation.[9]

2.2 Reagent Quality and Handling:

• 1-(Bromomethyl)-4-ethynylbenzene: This compound is a lachrymator and should be handled in a fume hood with appropriate personal protective equipment (PPE). It should be stored under inert gas and protected from light and moisture to prevent degradation.

• Solvents: Anhydrous solvents are recommended for the initial linking reaction to prevent hydrolysis of the bromomethyl group and to minimize unwanted side reactions.

Experimental Protocols

The following protocols provide a step-by-step methodology for the functionalization of gold and silica nanoparticles.

Protocol 1: Functionalization of Amine-Modified Gold Nanoparticles (AuNPs)

This protocol assumes the starting material is AuNPs with a surface functionalized with primary amines (e.g., via a cysteamine SAM).

Materials:

• Amine-functionalized AuNPs (10 nM in aqueous buffer)

• 1-(Bromomethyl)-4-ethynylbenzene

• Anhydrous, amine-free N,N-Dimethylformamide (DMF)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Phosphate-buffered saline (PBS), pH 7.4

• Centrifuge tubes and a suitable centrifuge for nanoparticle separation

Procedure:

• Preparation: In a microcentrifuge tube, pellet a calculated volume of the amine-AuNP suspension by centrifugation. Carefully remove the supernatant.

• Redispersion: Resuspend the AuNP pellet in 500 µL of anhydrous DMF.

• Linker Addition: In a separate vial, prepare a 10 mM solution of 1-(Bromomethyl)-4-ethynylbenzene in anhydrous DMF. Add a 100-fold molar excess of this solution relative to the estimated surface amine groups on the AuNPs.

• Base Catalyst: Add TEA or DIPEA to the reaction mixture to act as a proton scavenger. A 2-3 fold molar excess relative to the linker is recommended.

• Reaction: Incubate the mixture for 12-24 hours at room temperature with gentle shaking, protected from light.

• Purification (Wash 1): Add 1 mL of DMF to the reaction mixture, vortex briefly, and pellet the functionalized AuNPs by centrifugation. Discard the supernatant which contains excess reagents.

• Purification (Wash 2 & 3): Repeat the washing step two more times, first with ethanol and then with PBS buffer (pH 7.4), to ensure complete removal of organic solvent and unreacted reagents.

• Final Product: Resuspend the final pellet of alkyne-functionalized AuNPs in the desired buffer for storage or immediate use in downstream click reactions.

Protocol 2: Functionalization of Amine-Modified Silica Nanoparticles (SiNPs)

This protocol uses SiNPs pre-functionalized with APTES.

Materials:

• Amine-functionalized SiNPs (10 mg/mL in ethanol)

• 1-(Bromomethyl)-4-ethynylbenzene

• Anhydrous Toluene or Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Ethanol

• Deionized water

• Centrifuge tubes and a suitable centrifuge

Procedure:

• Solvent Exchange: Pellet 10 mg of amine-SiNPs by centrifugation. Wash the pellet twice with anhydrous toluene to remove residual ethanol and water.

• Reaction Setup: Resuspend the SiNP pellet in 5 mL of anhydrous toluene. Add a 50-fold molar excess of 1-(Bromomethyl)-4-ethynylbenzene and a 100-fold molar excess of DIPEA.

• Reaction: Sonicate the mixture for 5 minutes to ensure dispersion, then reflux at 60-70°C for 24 hours under an inert atmosphere (e.g., Nitrogen or Argon) with constant stirring.

• Purification: Cool the reaction to room temperature. Pellet the functionalized SiNPs by centrifugation.

• Washing: Wash the pellet sequentially with toluene, DCM, and ethanol (twice for each solvent) to remove all unreacted starting materials and byproducts.

• Final Product: After the final ethanol wash, dry the alkyne-functionalized SiNPs under vacuum. The resulting powder can be stored or redispersed in appropriate solvents for characterization and further use.

Experimental Workflow Visualization

Caption: Workflow for nanoparticle functionalization.

Mechanism of Action

The core of the functionalization process is a classic bimolecular nucleophilic substitution (SN2) reaction.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the surface amine group attacks the electrophilic carbon of the bromomethyl group.

• Transition State: A transient five-coordinate transition state is formed where the N-C bond is forming and the C-Br bond is breaking simultaneously.

• Leaving Group Departure: The bromide ion (Br⁻) departs as the leaving group, resulting in the formation of a stable secondary amine linkage between the nanoparticle surface and the linker.

• Proton Abstraction: The added base (DIPEA or TEA) abstracts the proton from the newly formed ammonium ion, neutralizing the charge and driving the reaction to completion.

The terminal alkyne group of the linker does not participate in this reaction, preserving it for subsequent click chemistry applications.[7]

Reaction Mechanism Visualization

Caption: SN2 reaction mechanism.

Characterization & Quality Control

Confirming successful functionalization and nanoparticle integrity is a critical, self-validating step. A combination of techniques should be employed.

Technique	Purpose	Expected Result for Successful Functionalization
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the presence of the alkyne group.	Appearance of a characteristic sharp, weak peak around 2100-2150 cm⁻¹, corresponding to the C≡C triple bond stretch.[10]
X-ray Photoelectron Spectroscopy (XPS)	To analyze surface elemental composition.	Detection of nitrogen (from the amine linkage) and potentially a decrease in the bromine signal on the washed particles.
Dynamic Light Scattering (DLS)	To measure hydrodynamic diameter and size distribution.	A slight increase in the hydrodynamic diameter is expected upon addition of the surface layer. A narrow size distribution (low Polydispersity Index, PDI) indicates colloidal stability.
Zeta Potential	To measure surface charge.	A shift in zeta potential is expected. For example, starting with positively charged amine-AuNPs, the neutralization of the amine will lead to a less positive or near-neutral surface charge.
Transmission Electron Microscopy (TEM)	To visualize nanoparticle morphology and core size.	The core size and shape of the nanoparticles should remain unchanged, confirming the functionalization process did not damage them.

Downstream Applications & Proof-of-Concept

The primary advantage of creating alkyne-terminated nanoparticles is their readiness for click chemistry.[8][11] The Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the most common method used to attach azide-modified molecules of interest.[1][2]

Example Application: Creating a Targeted Fluorescent Probe

• Synthesize or Procure: Obtain an azide-modified fluorescent dye (e.g., Azide-Fluor 488) and an azide-modified targeting ligand (e.g., Azide-PEG-Folate).

• Click Reaction: In a buffered solution, mix the alkyne-functionalized nanoparticles with the azide-modified molecules.

• Catalyst Addition: Add a source of Copper(I), typically from a mixture of CuSO₄ and a reducing agent like sodium ascorbate.

• Conjugation: The reaction proceeds rapidly at room temperature, forming a stable triazole linkage that covalently attaches the dye and targeting ligand to the nanoparticle surface.

• Purification: The final targeted, fluorescent nanoparticles are purified via centrifugation or dialysis to remove excess reagents and catalyst.

This modularity allows for the creation of multifunctional nanoplatforms for various applications.

Applications Visualization

Caption: Modular applications via click chemistry.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No alkyne peak in FTIR spectrum.	Incomplete reaction; degraded linker; insufficient base.	Increase reaction time/temperature. Use fresh 1-(Bromomethyl)-4-ethynylbenzene. Ensure adequate, fresh base is used.
Significant nanoparticle aggregation (high PDI).	Loss of colloidal stability due to surface charge neutralization; harsh reaction conditions.	Perform the reaction in a solvent system that better supports nanoparticle dispersion. Add a stabilizing agent like a short-chain PEG if compatible. Reduce reflux temperature.
Low yield of final product.	Inefficient purification leading to loss of material; poor initial reaction.	Optimize centrifugation speed and time to avoid losing smaller particles. Re-evaluate reaction stoichiometry and conditions.
Broad, inconsistent DLS results.	Presence of aggregates or unreacted reagents.	Ensure thorough washing and purification steps are followed. Filter the sample through a syringe filter if appropriate for the nanoparticle size.

Safety Precautions

• Always handle 1-(Bromomethyl)-4-ethynylbenzene in a certified chemical fume hood. It is a lachrymator and irritant.

• Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat.

• Use anhydrous solvents in a well-ventilated area, away from ignition sources.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

• Dispose of all chemical waste according to institutional guidelines.

References

Sources

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• 2. irjweb.com [irjweb.com]
• 3. Application of click chemistry in nanoparticle modification and its targeted delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker - PubMed [pubmed.ncbi.nlm.nih.gov]
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Strategic Utilization of 1-(Bromomethyl)-4-ethynylbenzene in Pharmaceutical Intermediate Synthesis

[1][2]

Content Type: Application Note & Protocol Guide Subject: 1-(Bromomethyl)-4-ethynylbenzene (CAS: 351002-91-0) Audience: Medicinal Chemists, Process Chemists, and Chemical Biologists[1][2]

Executive Summary: The "Linchpin" Linker

1-(Bromomethyl)-4-ethynylbenzene is a high-value bifunctional building block characterized by orthogonal reactivity.[1][2] It features a benzylic bromide (highly reactive electrophile) and a terminal alkyne (bioorthogonal "click" handle or cross-coupling partner) separated by a rigid phenyl spacer.

In modern drug discovery, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Kinase Inhibitors , this molecule serves as a critical "linchpin." Unlike flexible PEG linkers, the phenyl ring introduces structural rigidity, which can improve cell permeability and constrain the conformational entropy of bivalent molecules.

Key Chemical Attributes

Feature	Chemical Moiety	Reactivity Profile	Primary Application
Electrophile	Bromomethyl ( )	High reactivity in reactions.[1][2][3][4]	Attachment to heteroatoms (O, N, S) on scaffolds.
Handle	Terminal Alkyne ( )	Stable to basic alkylation; reactive in CuAAC or Pd-catalysis.[1][2]	"Click" conjugation or Sonogashira extension.[2]
Spacer	Phenyl Ring	Planar, lipophilic, rigid.	Restricting linker flexibility; -stacking interactions.

Strategic Utility in Drug Design

PROTAC Linker Design

The primary utility of 1-(Bromomethyl)-4-ethynylbenzene is in the construction of semi-rigid linkers for PROTACs.[1][2] The synthesis typically follows a "head-to-tail" assembly:

• Anchor Step: The bromomethyl group is used to alkylate an E3 ligase binder (e.g., Lenalidomide derivative or VHL ligand).

• Click Step: The resulting alkyne-functionalized intermediate is coupled via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to an azide-tagged Target Protein ligand.[1][2]

Fragment-Based Drug Discovery (FBDD)

In FBDD, this molecule acts as a "fragment grower."[2] The benzylic bromide attaches to a core fragment, while the alkyne allows for rapid library generation via Sonogashira coupling with diverse aryl halides, exploring adjacent binding pockets.

Visualizing the Synthetic Workflow

The following diagram illustrates the divergent synthetic pathways enabled by this intermediate.

Caption: Divergent synthetic utility showing

alkylation (Path 1), Click Chemistry (Path 2), and Sonogashira Coupling (Path 3).

Detailed Experimental Protocols

Protocol A: N-Alkylation of an Amine Scaffold (General Procedure)

Objective: To attach the 4-ethynylbenzyl moiety to a secondary amine (e.g., a piperazine derivative of a kinase inhibitor).

Reagents:

• Amine Substrate (1.0 equiv)

• 1-(Bromomethyl)-4-ethynylbenzene (1.1 equiv)[1][2]

• Cesium Carbonate (

  ) (2.0 equiv) or DIPEA (3.0 equiv)

• Acetonitrile (ACN) or DMF (Anhydrous)

Step-by-Step:

• Preparation: In a flame-dried round-bottom flask, dissolve the Amine Substrate in anhydrous ACN (0.1 M concentration).

• Base Addition: Add

  in one portion. Stir at room temperature for 10 minutes.

• Electrophile Addition: Add 1-(Bromomethyl)-4-ethynylbenzene dropwise (dissolved in minimal ACN if solid).

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC or LC-MS.[1][2]

  • Note: Benzylic bromides are highly reactive; heating is rarely required and may promote dimerization.[2]

• Workup: Filter off inorganic salts. Concentrate the filtrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

  • Critical Insight: Benzylic amines can be sensitive to silica.[2] If streaking occurs, add 1%

    to the eluent.

Protocol B: "Click" Reaction (CuAAC) for PROTAC Assembly

Objective: To couple the alkyne-intermediate from Protocol A with an azide-tagged E3 ligase ligand.[1][2]

Reagents:

• Alkyne-Intermediate (1.0 equiv)[1][2]

• Azide-Partner (1.0 equiv)[1][2]

• Copper(II) Sulfate Pentahydrate (

  ) (0.1 equiv)[5]

• Sodium Ascorbate (0.5 equiv)

• Solvent: t-Butanol / Water (1:[1][2]1) or DMSO / Water (if solubility is poor)

Step-by-Step:

• Dissolution: Dissolve both the Alkyne and Azide components in the organic co-solvent (t-BuOH or DMSO).

• Catalyst Prep: Prepare fresh aqueous solutions of

  and Sodium Ascorbate.

• Initiation: Add the Azide solution to the Alkyne. Then, add the

  solution, followed immediately by the Sodium Ascorbate solution. The mixture may turn bright yellow/orange.

• Incubation: Stir vigorously at RT for 2–16 hours.

  • Mechanistic Note: The ascorbate reduces Cu(II) to the active Cu(I) species in situ, minimizing oxidative damage to sensitive proteins or scaffolds.

• Quenching: Dilute with water and extract with EtOAc or DCM.

• Purification: Preparative HPLC is often required for final PROTACs due to their high molecular weight and polarity.[2]

Quality Control & Troubleshooting

Stability Warning

Benzylic bromides are prone to hydrolysis and light sensitivity.[2]

• Storage: Store under inert gas (Argon) at 2–8°C.

• Visual QC: If the solid turns from off-white to yellow/brown, it indicates decomposition (

  release).

Analytical Profiles

• 1H NMR (CDCl3): Look for the diagnostic benzylic methylene singlet around

  4.5 ppm . The alkyne proton appears as a singlet around 3.1 ppm .

• LC-MS: In ESI+, the benzylic bromide may not ionize well or may show hydrolysis products (

  ).[1][2] The alkylated product (Protocol A) should show a clean peak.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield in Alkylation	Hydrolysis of bromide	Ensure solvents are strictly anhydrous. Use fresh reagent.
Over-alkylation	Highly reactive amine	Use 0.9 equiv of bromide and slow addition at 0°C.
Copper residues in product	Ineffective workup	Wash organic layer with aqueous EDTA or to chelate Cu.
Precipitation in Click Rxn	Poor solubility of reactants	Switch solvent to THF/Water or DMF/Water.

References

• Smolecule. (2023).[2][3][6] 1-(Bromomethyl)-4-ethynylbenzene Applications in Organic Synthesis. Smolecule Product Data.[2] Link

• Advanced ChemBlocks. (2024). Catalog ID: W167172 - 1-(Bromomethyl)-4-ethynylbenzene Specifications.[1][2][7]Link[7]

• Sharpless, K. B., et al. (2001).[5][8] Click Chemistry: Diverse Chemical Function from a Few Good Reactions.[2][5][9] Angewandte Chemie International Edition.[2][5] (Foundational reference for Protocol B). Link

• PubChem. (2025).[2] Compound Summary: 1-(Bromomethyl)-4-ethynylbenzene.[1][2][3][7] National Library of Medicine.[2] Link

• BroadPharm. (2021). Click Chemistry in Drug Discovery and ADC Linkers.[2][9]Link

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• 3. Buy 1-(Bromomethyl)-4-ethynylbenzene | 351002-91-0 [smolecule.com]
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The Versatility of 1-(Bromomethyl)-4-ethynylbenzene in Advanced Materials Science: A Guide to Application and Synthesis

Introduction: A Bifunctional Building Block for Modern Materials

1-Bromo-4-ethynylbenzene, also known by its synonym 4-bromophenylacetylene, is a versatile bifunctional organic compound that has garnered significant attention in the field of materials science. Its structure, featuring a terminal alkyne group and a bromo substituent on a phenyl ring, provides two distinct reactive sites. This unique characteristic allows for orthogonal chemical modifications, making it an invaluable building block for the synthesis of a wide array of advanced functional materials. The alkyne group readily participates in carbon-carbon bond-forming reactions such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," and various cross-coupling reactions.[1][2] Concurrently, the bromo group serves as a reactive handle for classical cross-coupling reactions, most notably the Sonogashira coupling, enabling the formation of conjugated systems.[3] This guide provides an in-depth exploration of the applications of 1-bromo-4-ethynylbenzene in the synthesis of functional polymers, the modification of surfaces, and the construction of dendritic architectures, complete with detailed experimental protocols for researchers and scientists.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 1-bromo-4-ethynylbenzene is crucial for its effective application.

Property	Value	Reference
CAS Number	766-96-1	[4]
Molecular Formula	C₈H₅Br	[4]
Molecular Weight	181.03 g/mol	[4]
Appearance	Off-white to yellow solid	[5]
Melting Point	64-67 °C	[6]
Solubility	Soluble in common organic solvents such as THF, DMF, and chloroform.

Core Applications in Materials Synthesis

The dual reactivity of 1-bromo-4-ethynylbenzene allows for its use in a variety of synthetic strategies to create complex and functional materials. The primary applications detailed in this guide are:

• Synthesis of Conjugated Polymers: Leveraging the Sonogashira cross-coupling reaction to produce poly(p-phenyleneethynylene)s (PPEs), a class of materials with interesting photophysical and electronic properties.

• Surface Modification of Nanomaterials: Utilizing both the alkyne and bromo functionalities to anchor the molecule onto surfaces and subsequently introduce other functionalities.

• Construction of Dendritic Architectures: Employing 1-bromo-4-ethynylbenzene as a building block in the iterative synthesis of phenylacetylene dendrimers.

• Post-Polymerization Modification: Introducing ethynylphenyl groups onto existing polymer backbones to impart new properties.

Application I: Synthesis of Poly(p-phenyleneethynylene) via Sonogashira Polymerization

Scientific Rationale: Poly(p-phenyleneethynylene)s (PPEs) are a class of conjugated polymers known for their high fluorescence quantum yields, tunable emission colors, and good thermal stability, making them suitable for applications in organic light-emitting diodes (OLEDs), chemical sensors, and as fluorescent probes.[3] The Sonogashira cross-coupling reaction provides a powerful and efficient method for the synthesis of PPEs by coupling aryl halides with terminal alkynes. 1-Bromo-4-ethynylbenzene can serve as an AB-type monomer, where the aryl bromide (A) and the terminal alkyne (B) are present in the same molecule, leading to a self-polycondensation reaction.

Experimental Workflow:

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Application Notes and Protocols for Post-Polymerization Modification with 1-(Bromomethyl)-4-ethynylbenzene

Introduction: A Gateway to Advanced Polymer Architectures

Post-polymerization modification is a powerful strategy for the synthesis of functional and complex macromolecular architectures that may be inaccessible through direct polymerization of functional monomers.[1][2] This approach allows for the precise introduction of desired functionalities onto a pre-formed polymer backbone, offering unparalleled control over the final material properties. At the forefront of this methodology is the use of bifunctional linking agents that enable sequential, orthogonal modifications.

This guide provides a comprehensive overview and detailed protocols for the use of 1-(Bromomethyl)-4-ethynylbenzene , a versatile heterobifunctional molecule, for the post-polymerization modification of polymers. This unique reagent possesses two distinct reactive moieties: a benzyl bromide group and a terminal alkyne . This dual functionality serves as a gateway for two of the most robust and widely used "click" chemistry platforms: Atom Transfer Radical Polymerization (ATRP) and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

The benzyl bromide functionality can act as a highly efficient initiator for the "grafting-from" of a wide variety of vinyl monomers via ATRP, leading to the formation of well-defined polymer brushes.[3][4] Concurrently, the terminal alkyne group provides a reactive handle for the "grafting-to" of azide-containing molecules or polymers through the highly efficient and specific CuAAC reaction.[5][6] The orthogonality of these two reactions allows for the stepwise and controlled construction of complex, multi-functional polymer architectures.[7]

This document is intended for researchers, scientists, and drug development professionals seeking to leverage these advanced polymer synthesis techniques for applications in drug delivery, biomaterials, nanotechnology, and advanced materials science.

Strategic Overview: The Dual-Functionality Pathway

The core strategy detailed herein involves a two-stage approach:

• Initial Grafting of the Bifunctional Linker: 1-(Bromomethyl)-4-ethynylbenzene is first covalently attached to a suitable parent polymer backbone. This guide will focus on the use of polymers containing nucleophilic groups, such as hydroxyl or epoxide functionalities, which can react with the benzyl bromide moiety of the linker.

• Orthogonal Functionalization: The now-functionalized polymer, bearing both pendant alkyne and benzyl bromide groups, can be further modified in a sequential manner. The alkyne groups can be selectively reacted with azide-functionalized molecules via CuAAC, while the benzyl bromide groups can be used to initiate the ATRP of a desired monomer.

Figure 1: Overall workflow for the dual functionalization of a polymer.

Part 1: Grafting of 1-(Bromomethyl)-4-ethynylbenzene

The initial and most critical step is the covalent attachment of the bifunctional linker to the parent polymer. The choice of the parent polymer and the reaction conditions are paramount to ensure a high degree of functionalization while preserving the integrity of both the alkyne and benzyl bromide moieties.

Rationale for Parent Polymer Selection

Polymers bearing nucleophilic side chains are ideal candidates for this modification. Two excellent and readily available options are:

• Poly(glycidyl methacrylate) (PGMA): The pendant epoxide rings of PGMA are susceptible to ring-opening by a variety of nucleophiles.[1][2] This provides a versatile platform for introducing new functionalities.

• Poly(vinyl alcohol) (PVA): The abundant hydroxyl groups along the PVA backbone can act as nucleophiles for etherification reactions.

This guide will focus on a proposed method using a hydroxyl-containing polymer as the starting material. This could be a polymer like poly(vinyl alcohol) or a derivative of poly(glycidyl methacrylate) that has been pre-hydrolyzed to generate hydroxyl groups. The reaction proceeds via a Williamson ether synthesis mechanism, where the polymer's alkoxide (generated in situ with a base) displaces the bromide from 1-(Bromomethyl)-4-ethynylbenzene.

Experimental Protocol: Grafting of 1-(Bromomethyl)-4-ethynylbenzene onto a Hydroxyl-Containing Polymer

Materials:

• Hydroxyl-containing polymer (e.g., Poly(vinyl alcohol), partially hydrolyzed poly(vinyl acetate), or hydrolyzed poly(glycidyl methacrylate))

• 1-(Bromomethyl)-4-ethynylbenzene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Diethyl ether

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

Protocol:

• Polymer Dissolution and Deprotonation:

  • In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the hydroxyl-containing polymer (1.0 eq. of hydroxyl groups) in anhydrous DMF. The concentration will depend on the polymer's solubility.

  • To the stirred polymer solution, carefully add sodium hydride (1.2 eq. per hydroxyl group) portion-wise at 0 °C.

  • Allow the mixture to stir at room temperature for 2-4 hours to ensure complete deprotonation of the hydroxyl groups, forming the polymer alkoxide. The solution may become more viscous.

• Grafting Reaction:

  • Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.5 eq. per hydroxyl group) in a minimal amount of anhydrous DMF in a separate flask under an inert atmosphere.

  • Slowly add the solution of 1-(Bromomethyl)-4-ethynylbenzene to the polymer alkoxide solution at 0 °C using a syringe.

  • Allow the reaction mixture to warm to room temperature and stir for 24-48 hours. The progress of the reaction can be monitored by taking small aliquots and analyzing by Thin Layer Chromatography (TLC) for the consumption of 1-(Bromomethyl)-4-ethynylbenzene.

• Work-up and Purification:

  • Quench the reaction by the slow addition of methanol at 0 °C to neutralize any unreacted sodium hydride.

  • Precipitate the functionalized polymer by pouring the reaction mixture into a large excess of a non-solvent, such as diethyl ether or a water/methanol mixture.

  • Collect the precipitate by filtration or centrifugation.

  • To ensure complete removal of unreacted reagents and byproducts, re-dissolve the polymer in a suitable solvent (e.g., THF) and re-precipitate. Repeat this process 2-3 times.

  • Dry the final dual-functionalized polymer under vacuum at a temperature below its glass transition temperature until a constant weight is achieved.

Characterization of the Dual-Functionalized Polymer

Successful grafting must be confirmed through rigorous characterization.

Table 1: Spectroscopic Characterization of the Dual-Functionalized Polymer

Technique	Expected Observations
¹H NMR	Appearance of new signals corresponding to the aromatic protons of the benzene ring (typically in the range of 7.0-7.6 ppm), the benzylic methylene protons adjacent to the ether linkage (around 4.5-5.0 ppm), and the acetylenic proton (around 3.0-3.5 ppm). The integration ratio of these new peaks to the polymer backbone protons can be used to quantify the degree of functionalization.
¹³C NMR	Appearance of new signals for the aromatic carbons, the benzylic carbon, and the two acetylenic carbons (typically around 80-90 ppm).
FT-IR	Appearance of a sharp, weak absorption band around 3300 cm⁻¹ corresponding to the ≡C-H stretch of the terminal alkyne. New peaks in the aromatic region (around 1600 and 1500 cm⁻¹) and C-O-C stretching vibrations of the newly formed ether linkage.
Size Exclusion Chromatography (SEC)	A slight increase in the molecular weight of the polymer with no significant broadening of the polydispersity index (PDI) indicates that the modification has occurred without significant chain degradation or cross-linking.

Part 2: Orthogonal Modification via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

With the alkyne functionality successfully installed on the polymer backbone, the next step is to utilize this "handle" for further modification via CuAAC, a cornerstone of "click" chemistry.[5][6] This reaction allows for the highly efficient and specific conjugation of azide-containing molecules to the polymer.

Principle of CuAAC

The CuAAC reaction is a [3+2] cycloaddition between a terminal alkyne and an azide, catalyzed by a copper(I) species, to form a stable 1,4-disubstituted 1,2,3-triazole ring.[4][8] The reaction is known for its high yields, mild reaction conditions, and tolerance to a wide range of functional groups, making it ideal for post-polymerization modification.

Experimental Protocol: CuAAC on the Alkyne-Functionalized Polymer

Materials:

• Alkyne-functionalized polymer (from Part 1)

• Azide-functionalized molecule of interest (R-N₃)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• A suitable solvent system (e.g., DMF, THF/water, DMSO)

• Nitrogen or Argon gas supply

Protocol:

• Reaction Setup:

  • In a Schlenk flask, dissolve the alkyne-functionalized polymer (1.0 eq. of alkyne groups) in the chosen solvent.

  • Add the azide-functionalized molecule (1.2-1.5 eq. per alkyne group).

  • Degas the solution by bubbling with nitrogen or argon for 15-30 minutes.

• Catalyst Addition and Reaction:

  • In a separate vial, prepare a fresh solution of sodium ascorbate (0.3-0.5 eq. per alkyne group) in a minimal amount of degassed solvent (e.g., water or DMF).

  • In another vial, prepare a solution of CuSO₄·5H₂O (0.1-0.2 eq. per alkyne group) in a minimal amount of degassed solvent.

  • To the stirred polymer solution, add the CuSO₄·5H₂O solution, followed by the sodium ascorbate solution. The in situ reduction of Cu(II) to the active Cu(I) catalyst is often indicated by a color change.

  • Stir the reaction mixture at room temperature for 12-24 hours under an inert atmosphere.

• Work-up and Purification:

  • To remove the copper catalyst, pass the reaction mixture through a short column of basic alumina or silica gel, eluting with the reaction solvent.

  • Precipitate the polymer by adding the solution to a large volume of a non-solvent.

  • Collect the polymer by filtration or centrifugation.

  • Wash the polymer extensively to remove any unreacted azide and residual catalyst.

  • Dry the final "clicked" polymer under vacuum.

Characterization of the "Clicked" Polymer

Table 2: Spectroscopic Characterization of the CuAAC Product

Technique	Expected Observations
¹H NMR	Disappearance of the acetylenic proton signal (around 3.0-3.5 ppm). Appearance of a new signal for the triazole proton (typically in the range of 7.5-8.5 ppm). Appearance of new signals corresponding to the protons of the attached molecule (R-group).
FT-IR	Disappearance of the ≡C-H stretching band around 3300 cm⁻¹. The azide stretch (around 2100 cm⁻¹) from the starting azide molecule should also be absent.
UV-Vis or Fluorescence Spectroscopy	If the attached molecule (R-group) is a chromophore or fluorophore, the appearance of its characteristic absorption or emission spectrum will confirm successful conjugation.

Part 3: Orthogonal Modification via Atom Transfer Radical Polymerization (ATRP)

The pendant benzyl bromide groups on the dual-functionalized polymer serve as initiation sites for ATRP, a controlled/living radical polymerization technique.[9][10] This "grafting-from" approach allows for the growth of well-defined polymer chains from the backbone, resulting in the formation of graft copolymers or "polymer brushes."

Principle of ATRP "Grafting-From"

In ATRP, a transition metal complex (typically copper-based) in a lower oxidation state reversibly activates a dormant species (the benzyl bromide on the polymer) to generate a radical that can propagate by adding monomer units.[9] The reversible deactivation of the growing radical chain by the metal complex in its higher oxidation state allows for excellent control over the molecular weight and polydispersity of the grafted chains.

Figure 2: General mechanism of ATRP initiation and propagation.

Experimental Protocol: ATRP "Grafting-From" the Benzyl Bromide Functionalized Polymer

Materials:

• Benzyl bromide-functionalized polymer (from Part 1) (as macroinitiator)

• Vinyl monomer (e.g., styrene, methyl methacrylate, butyl acrylate), purified to remove inhibitor

• Copper(I) bromide (CuBr)

• Ligand (e.g., N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA), 2,2'-bipyridine (bpy))

• A suitable solvent (e.g., anisole, toluene, DMF)

• Methanol

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Protocol:

• Reaction Setup:

  • To a Schlenk flask, add the benzyl bromide-functionalized polymer (macroinitiator, 1.0 eq. of benzyl bromide groups), the chosen monomer (e.g., 100-500 eq. per benzyl bromide group, depending on the desired graft length), and the solvent.

  • The flask is sealed with a rubber septum and the solution is deoxygenated by performing at least three freeze-pump-thaw cycles.

• Catalyst Addition and Polymerization:

  • In a separate glovebox or under a strong flow of inert gas, add CuBr (1.0 eq. per benzyl bromide group) and the ligand (e.g., 1.0-2.0 eq. PMDETA per CuBr) to the frozen reaction mixture.

  • Evacuate and backfill the flask with inert gas.

  • Place the flask in a preheated oil bath at the desired reaction temperature (e.g., 60-110 °C, depending on the monomer and solvent).

  • Allow the polymerization to proceed for the desired time. The reaction can be monitored by taking samples periodically via a degassed syringe and analyzing for monomer conversion by ¹H NMR or gas chromatography (GC).

• Work-up and Purification:

  • Terminate the polymerization by cooling the flask in an ice bath and exposing the reaction mixture to air.

  • Dilute the viscous solution with a suitable solvent (e.g., THF).

  • To remove the copper catalyst, pass the solution through a column of neutral alumina.

  • Precipitate the resulting graft copolymer into a large excess of a non-solvent, such as cold methanol.

  • Collect the polymer by filtration.

  • Re-dissolve and re-precipitate the polymer to ensure the complete removal of unreacted monomer and catalyst residues.

  • Dry the final graft copolymer under vacuum to a constant weight.

Characterization of the Graft Copolymer

Table 3: Characterization of the ATRP Graft Copolymer

Technique	Expected Observations
¹H NMR	Appearance of characteristic signals from the newly grafted polymer chains (e.g., broad signals for the polystyrene backbone). The integration ratio of the graft polymer signals to the original backbone signals can be used to estimate the graft length.
Size Exclusion Chromatography (SEC)	A significant increase in the molecular weight and a shift to shorter elution times compared to the macroinitiator. The polydispersity should remain relatively narrow (typically < 1.5) for a controlled polymerization.
Differential Scanning Calorimetry (DSC)	The appearance of a second glass transition temperature (Tg) corresponding to the grafted polymer chains, indicating microphase separation.

Troubleshooting and Key Considerations

• Incomplete Initial Grafting: Ensure all reagents and solvents are anhydrous, as water can react with the sodium hydride. A higher excess of 1-(Bromomethyl)-4-ethynylbenzene or longer reaction times may be necessary.

• Low Yield in CuAAC: Ensure the copper catalyst is in its active Cu(I) state. Use freshly prepared sodium ascorbate solution and thoroughly degas all solutions to prevent oxidation of Cu(I) to Cu(II).

• Poor Control in ATRP: The purity of the monomer is crucial; always pass it through a column of basic alumina to remove the inhibitor immediately before use. Ensure the reaction is performed under strictly anaerobic conditions. The ratio of catalyst to ligand and initiator is critical for controlling the polymerization.

Conclusion

The use of 1-(Bromomethyl)-4-ethynylbenzene as a post-polymerization modification agent provides a robust and versatile platform for the creation of advanced polymer architectures. The orthogonal reactivity of the benzyl bromide and terminal alkyne groups allows for the sequential and controlled introduction of different functionalities using ATRP and CuAAC "click" chemistry. The protocols and characterization guidelines presented here offer a comprehensive framework for researchers to design and synthesize novel, well-defined functional polymers for a wide array of applications, from targeted drug delivery systems to advanced functional materials.

References

• Khan, A., & Stuparu, M. (2017). Post-polymerization modification reactions of poly(glycidyl methacrylate)s. RSC Advances, 7(87), 55874-55884. [Link]

• Gok, O., & Durmaz, H. (2021). Post-polymerization modification reactions of poly(glycidyl methacrylate)s. Polymer Chemistry, 12(35), 4967-4985. [Link]

• Zdyrko, B., & Luzinov, I. (2011). Polymer brushes by the “grafting to” method. RSC Polymer Chemistry Series, (2), 1-34. [Link]

• Gao, H., & Matyjaszewski, K. (2010). Synthesis of well-defined graft copolymers. Chemical Society Reviews, 39(7), 2534-2551. [Link]

• Paulusse, J. M. J., & Sijbesma, R. P. (2008). Dual-reactive single-chain polymer nanoparticles for orthogonal functionalization through active ester and click chemistry. Journal of Controlled Release, 381, 115207. [Link]

• Matyjaszewski, K. (2012). Atom transfer radical polymerization (ATRP): current status and future perspectives. Macromolecules, 45(10), 4015-4039. [Link]

• Lutz, J. F., & Zarafshani, Z. (2008). Combining ATRP and “click” chemistry: a promising platform toward functional biocompatible polymers and polymer bioconjugates. Macromolecules, 41(13), 4560-4569. [Link]

• Golas, P. L., & Matyjaszewski, K. (2010). Applications of orthogonal “click” chemistries in the synthesis of functional soft materials. Chemical Reviews, 110(8), 4960-5004. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-catalyzed azide–alkyne click chemistry for bioconjugation. Current protocols in chemical biology, 3(4), 153-162. [Link]

• Matyjaszewski Polymer Group. (n.d.). Densely grafted linear copolymers. [Link]

• Boyer, C., et al. (2013). Orthogonal synthesis and modification of polymer materials. Polymer Chemistry, 4(1), 106-114. [Link]

• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research, 25(10), 2216-2230. [Link]

• Creative Biostructure. (n.d.). Using NMR for Studying Polymer Structures. [Link]

• Society for Applied Spectroscopy. (n.d.). Spectra–Structure Correlations: Polymer Spectra. [Link]

• Matyjaszewski, K., & Tsarevsky, N. V. (2014). Macromolecular engineering by atom transfer radical polymerization. Journal of the American Chemical Society, 136(18), 6513-6533. [Link]

• Matyjaszewski, K. (2020). Atom Transfer Radical Polymerization (ATRP) Overview [Video]. YouTube. [Link]

• Coessens, V., Pintauer, T., & Matyjaszewski, K. (2001). Functional polymers by atom transfer radical polymerization. Progress in polymer science, 26(3), 337-377. [Link]

• Wooley, K. L., & Poelma, J. E. (2008). ATRP from an amino acid-based initiator: A facile approach for α-functionalized polymers. Macromolecules, 41(23), 8943-8945. [Link]

• Jena Bioscience. (n.d.). [PROTOCOL-10] Copper-Mediated Azide-Alkyne Click Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Wikipedia. (2023). Azide-alkyne Huisgen cycloaddition. [Link]

• Savvy Science Publisher. (2021). Click Chemistry Approaches for the Synthesis and Functionalization of Macromolecules. [Link]

• ResearchGate. (2017). Post-polymerization modification reactions of poly(glycidyl methacrylate)s. [Link]

• Gauthier, M. A., & Gibson, M. I. (2008). Click chemistry for biofunctional polymers: from observing to steering cell behavior. Chemical reviews, 112(11), 5878-5912. [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click chemistry: diverse chemical function from a few good reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. [Link]

• Matyjaszewski, K. (2021). Recent Advances in the Application of ATRP in the Synthesis of Drug Delivery Systems. Polymers, 13(24), 4333. [Link]

• Kamgaing, T., & Granet, R. (2013). Poly(vinyl alcohol) functionalization with aldehydes in organic solvents. CDP Innovation. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

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• 2. Post-polymerization modification reactions of poly(glycidyl methacrylate)s - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jenabioscience.com [jenabioscience.com]
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• 6. savvysciencepublisher.com [savvysciencepublisher.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. static.igem.wiki [static.igem.wiki]
• 9. youtube.com [youtube.com]
• 10. s-a-s.org [s-a-s.org]

Synthesis of dendrimers using 1-(Bromomethyl)-4-ethynylbenzene

Application Note: Synthesis & Functionalization of Dendrimers using 1-(Bromomethyl)-4-ethynylbenzene

Part 1: Strategic Overview & Molecular Logic

1-(Bromomethyl)-4-ethynylbenzene (CAS: 351002-91-0) is a high-value heterobifunctional building block that bridges the gap between classical nucleophilic substitution chemistry and modern bio-orthogonal "Click" chemistry.

Unlike symmetrical AB₂ monomers used for dendritic growth (e.g., 3,5-dihydroxybenzyl alcohol), this molecule functions primarily as a Terminal Modifier or Focal Point Adapter . Its structure features two distinct reactive sites with orthogonal reactivity:

• Bromomethyl Group (Benzylic Bromide): A potent electrophile susceptible to SN2 attack by nucleophiles (amines, phenolics, thiols).

• Ethynyl Group (Terminal Alkyne): A latent "Click" handle ready for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Primary Applications

• Divergent Surface Engineering: Converting the nucleophilic surface (e.g., -NH₂ or -OH) of a pre-synthesized dendrimer (PAMAM, PPI) into a "Click-ready" alkyne surface.

• Convergent Focal Point Functionalization: Installing a reactive alkyne at the focal point of a dendron, enabling its attachment to a multifunctional core via Click chemistry.

Part 2: Visualizing the Synthetic Strategy

The following diagram illustrates the two primary workflows for utilizing this building block.

Caption: Dual-pathway utility of 1-(Bromomethyl)-4-ethynylbenzene in divergent surface capping (top) and convergent focal point modification (bottom).

Part 3: Detailed Experimental Protocols

Protocol A: Divergent Synthesis of Alkyne-Terminated PAMAM Dendrimers

Objective: To convert the primary amine surface of a Generation 3 (G3) PAMAM dendrimer into an alkyne surface for subsequent drug conjugation.

Reagents:

• PAMAM Dendrimer G3 (ethylenediamine core), 20 wt% in methanol.

• 1-(Bromomethyl)-4-ethynylbenzene (1.2 equivalents per surface amine).

• N,N-Diisopropylethylamine (DIPEA) (1.5 equivalents per surface amine).

• Solvent: Anhydrous Dimethylformamide (DMF) or DMSO.

Step-by-Step Methodology:

• Preparation: Lyophilize the commercial PAMAM methanol solution to obtain the dry dendrimer oil. Re-dissolve in anhydrous DMF (concentration ~10 mg/mL) under nitrogen.

• Activation: Add DIPEA to the dendrimer solution. Stir for 15 minutes at room temperature to ensure all primary amines are deprotonated.

• Addition: Dissolve 1-(Bromomethyl)-4-ethynylbenzene in a minimal volume of DMF. Add this solution dropwise to the stirring dendrimer solution over 30 minutes.

  • Expert Insight: Slow addition prevents cross-linking. Although the bromide reacts preferentially with primary amines, rapid addition can lead to uncontrolled substitution.

• Reaction: Stir the mixture at 40°C for 24 hours under inert atmosphere.

  • Monitoring: Monitor the disappearance of the benzylic bromide peak (~4.5 ppm) and the shift of the dendrimer methylene protons using 1H NMR.

• Purification (Critical):

  • Precipitate the reaction mixture into cold diethyl ether (10x volume) to remove excess linker and DIPEA salts. Centrifuge and decant.

  • Re-dissolve the solid in Methanol and perform dialysis (MWCO 3.5 kDa) against Methanol for 48 hours, changing solvent 3 times.

• Yield & Storage: Dry under high vacuum. Store at -20°C. The product is an "Alkyne-Capped PAMAM".

Characterization Table:

Technique	Expected Signal / Observation	Interpretation
1H NMR (DMSO-d6)	δ 4.15 ppm (Singlet, 2H)	Benzylic -CH ₂-N protons (indicates successful attachment).
1H NMR (DMSO-d6)	δ 3.50 ppm (Singlet, 1H)	Terminal Alkyne -C≡C-H .
IR Spectroscopy	~2100 cm⁻¹ (Weak)	Characteristic Alkyne C≡C stretch.

| MALDI-TOF MS | Mass Shift | ΔMass = (Surface Groups × 115 Da). |

Protocol B: The "Click" Conjugation (CuAAC)

Objective: To conjugate an Azide-functionalized payload (e.g., Azide-PEG-Doxorubicin) to the Alkyne-PAMAM synthesized above.

Reagents:

• Alkyne-PAMAM (from Protocol A).

• Azide-Payload (1.1 equivalents per alkyne).

• CuSO₄·5H₂O (0.1 eq per alkyne).

• Sodium Ascorbate (0.5 eq per alkyne).

• Solvent: DMSO/Water (4:1 ratio).

Methodology:

• Dissolve Alkyne-PAMAM and Azide-Payload in DMSO/Water.

• Prepare a fresh aqueous solution of CuSO₄ and Sodium Ascorbate.

• Add the Copper/Ascorbate solution to the reaction mixture. Flush with Nitrogen.[1][2]

• Stir at room temperature for 12–24 hours.

• Copper Removal (Safety Critical): Add EDTA (5 eq relative to Cu) and stir for 1 hour. Dialyze extensively against water (MWCO depends on dendrimer size) to remove copper-EDTA complexes.

  • Note: Residual copper is cytotoxic. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is recommended to verify Cu levels are <10 ppm for biological applications.

Part 4: Troubleshooting & Safety Guidelines

Common Pitfalls

• Cross-linking: If the concentration of dendrimer is too high during Protocol A, the bifunctional linker might bridge two dendrimer molecules (inter-molecular reaction), leading to gelation. Solution: Keep dendrimer concentration <10 mg/mL.

• Incomplete Functionalization: Steric hindrance at higher generations (G4+) can prevent 100% surface coverage. Solution: Use a larger excess of linker (2.0 eq) and elevate temperature to 60°C, but monitor for degradation.

• Lachrymator Hazard: 1-(Bromomethyl)-4-ethynylbenzene is a benzylic bromide, which is a potent lachrymator (tear gas agent).

  • Safety Protocol: Always handle in a functioning fume hood. Neutralize glassware with dilute NaOH before removing from the hood.

References

• Dendrimer Surface Engineering: Malkoch, M., et al. "Structurally Diverse Dendritic Libraries: A Highly Efficient Functionalization Approach Using Click Chemistry.". (Foundational work on Click Dendrimers).

• Convergent Synthesis: Hawker, C. J., & Fréchet, J. M. J. "Preparation of polymers with controlled molecular architecture. A new convergent approach to dendritic macromolecules.". (Basis for etherification protocols).[1][3][4]

• Click Chemistry Protocol: Rostovtsev, V. V., et al. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes.".

• Alkyne-PAMAM Synthesis: Sorroza-Martinez, et al. "Synthesis of alkynyl-PAMAM G1.". (Analogous protocol using propargyl bromide, adaptable to 4-ethynylbenzyl bromide).

Disclaimer: This protocol is for research use only. Users must validate specific reaction conditions for their unique payloads and dendrimer generations.

Sources

• 1. scispace.com [scispace.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. diva-portal.org [diva-portal.org]

Technical Notes & Optimization

Technical Support Center: Sonogashira Coupling of 1-(Bromomethyl)-4-ethynylbenzene

[1]

Ticket ID: SG-OPT-4EB Subject: Optimization of Coupling Conditions for Labile Benzylic Bromide/Alkyne Substrates Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Double-Edged" Substrate

You are working with 1-(Bromomethyl)-4-ethynylbenzene .[1] This is a bifunctional "Janus" molecule possessing two mutually reactive centers:

• Terminal Alkyne (Nucleophile): The site intended for the Sonogashira coupling.[1][2][3][4]

• Benzylic Bromide (Electrophile): A highly reactive alkylating agent.[1]

The Critical Failure Mode: Standard Sonogashira conditions employ simple amines (Triethylamine, Diethylamine) as bases and solvents.[1] Do not use these. They will rapidly attack the benzylic bromide via

substitution, forming quaternary ammonium salts (precipitate) instead of your product.[1] Furthermore, the benzylic bromide is susceptible to oxidative addition by Palladium, potentially leading to self-polymerization (homocoupling/oligomerization) if the catalyst is not selective.[1]

This guide provides a Chemoselective Protocol designed to suppress benzylic alkylation while promoting the desired cross-coupling.

Module 1: Chemoselectivity & Reaction Pathways

Before starting, visualize the competing pathways in your reaction vessel.[1] Your goal is to navigate the "Green Path" while blocking the "Red Paths."

Figure 1: Competing reaction pathways.[1][5] Standard amines lead to salt formation (Red), while hindered bases facilitate the desired coupling (Green).[1]

Module 2: Optimized Experimental Protocol

This protocol replaces standard reagents with sterically hindered or inorganic alternatives to prevent side reactions.[1]

Reagent Selection Strategy

Component	Standard Choice (AVOID)	Optimized Choice	Technical Rationale
Base	Triethylamine ( )	DIPEA (Hünig's Base)	Steric bulk prevents attack on the benzylic bromide while remaining basic enough to deprotonate the Cu-alkyne complex.[1]
Solvent	DMF / DMSO	THF (Anhydrous)	Polar aprotic solvents like DMF accelerate reactions.[1] THF provides solubility without accelerating the side reaction.[1]
Catalyst			Pd(II) precatalysts are more air-stable.[1] Reduced in situ to Pd(0), providing a controlled release of active species.
Temp		Room Temp ( )	Thermal energy promotes polymerization of styrenyl-type systems.[1] Keep it cool.

Step-by-Step Procedure

Pre-requisites:

• All glassware must be oven-dried.[1]

• Solvents must be degassed (sparged with Argon for 15 mins).[1]

The Protocol:

• Charge Vessel: In a Schlenk tube or vial equipped with a stir bar, add:

  • Aryl Halide Partner (Electrophile): 1.0 equivalent[1]

  • : 2.0 - 3.0 mol%[1]

  • CuI (Copper Iodide): 1.0 - 1.5 mol% (Keep Cu low to minimize homocoupling).[1]

• Inert Atmosphere: Cap the vessel and cycle Vacuum/Argon (3 times).

• Solvent Addition: Add Anhydrous THF via syringe (Concentration: 0.1 M - 0.2 M).[1]

• Base Addition: Add DIPEA (N,N-Diisopropylethylamine) (2.0 - 2.5 equivalents).[1]

  • Checkpoint: The solution should remain clear or slightly cloudy.[1] If a heavy white precipitate forms immediately, your base is reacting with the halide.[1]

• Substrate Addition: Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.1 equivalents) in a minimal amount of THF. Add this solution dropwise to the reaction mixture over 5-10 minutes.

  • Why Dropwise? Keeps the concentration of the free alkyne low relative to the catalyst, favoring cross-coupling over self-polymerization.[1]

• Reaction: Stir at Room Temperature for 4–12 hours. Monitor via TLC/LC-MS.[1]

• Workup: Dilute with

  , wash with saturated (to remove Cu), then brine. Dry over .[1]

Module 3: Troubleshooting & FAQs

Q1: The reaction mixture turned into a black tar/gel. What happened? A: You likely experienced polymerization .[1][6]

• Cause: The benzylic bromide moiety is thermally unstable, or the terminal alkyne initiated a radical polymerization.[1]

• Fix: Add a radical inhibitor like BHT (2,6-di-tert-butyl-4-methylphenol) (1-2 mol%) to the reaction mixture.[1] This suppresses radical chains without interfering with the Pd-cycle. Ensure temperature is strictly

  .

Q2: I see a white precipitate immediately after adding the base. A: This is quaternization (Ammonium Salt formation).[1]

• Diagnosis: Your base is acting as a nucleophile attacking the

  group.[1]

• Fix: You are likely using Triethylamine or Pyridine.[1] Switch immediately to DIPEA or an inorganic base system like

  in Toluene .

Q3: Can I run this Copper-free? A: Yes, and it may be cleaner.

• Context: Copper creates copper-acetylides, which can sometimes induce "Glaser" homocoupling (alkyne-alkyne dimerization).[1]

• Modification: Use

  (5 mol%) with Pyrrolidine (as base/ligand) or in Toluene at slightly elevated temps ( ).[1] However, be warned: Pyrrolidine is nucleophilic.[1] The inorganic base route ( ) is safer for your specific substrate.[1]

Module 4: Decision Logic for Optimization

Use this flowchart to diagnose failure modes during your optimization process.

Figure 2: Troubleshooting decision tree for Sonogashira coupling of reactive alkyl halides.

References

• Chinchilla, R., & Nájera, C. (2007).[1][4] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[1] Chemical Reviews, 107(3), 874–922.[1] [1]

• Bakherad, M. (2013).[1][7] Copper-free Sonogashira cross-coupling reactions under mild conditions.[1][7] Applied Organometallic Chemistry, 27(7), 405-440.[1] [1]

• Montañez-Valencia, I., et al. (2019).[1] Palladium-Catalyzed Coupling of Terminal Alkynes with Benzyl Ammonium Salts.[7] The Journal of Organic Chemistry, 84(19), 12157–12164.[1][7] (Demonstrates the reactivity/instability of benzylic electrophiles). [1]

• Doucet, H., & Hierso, J. C. (2007).[1] Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations.[2][3][4][8][9][10] Angewandte Chemie International Edition, 46(6), 834-871.[1] [1]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. khu.elsevierpure.com [khu.elsevierpure.com]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]

Stability of 1-(Bromomethyl)-4-ethynylbenzene under reaction conditions

Technical Support Center: 1-(Bromomethyl)-4-ethynylbenzene

Topic: Stability & Handling of 1-(Bromomethyl)-4-ethynylbenzene (4-Ethynylbenzyl Bromide) Ticket ID: CAS-351002-91-0 Support Tier: Level 3 (Senior Application Scientist)[1]

Executive Summary

1-(Bromomethyl)-4-ethynylbenzene (also known as 4-ethynylbenzyl bromide) is a bifunctional linker widely used to introduce alkyne handles for "Click Chemistry" (CuAAC).[1] Its utility stems from its dual reactivity: a highly electrophilic benzylic bromide and a terminal alkyne .[1]

However, this dual nature creates a "ticking clock" stability profile.[1] The compound is a lachrymator (tear gas agent) and is prone to two primary degradation pathways: hydrolysis (loss of bromide) and self-polymerization (cross-reaction between the alkyne and bromide). This guide provides protocols to mitigate these risks.

Module 1: Storage & Pre-Reaction Handling

Common Inquiry: "My white solid turned into a yellow/brown gum in the freezer. Is it still usable?"

Diagnosis: The color change indicates decomposition.[1] A yellow/brown gum suggests oligomerization (self-alkylation) or oxidative degradation.[1]

Protocol #ST-01: Optimal Storage Conditions

Parameter	Requirement	Scientific Rationale
Temperature	-20°C (Preferred) or 2–8°C	Low temperature kinetically inhibits the spontaneous SN2 self-reaction between molecules.[1]
Atmosphere	Inert (Argon/Nitrogen)	Oxygen promotes oxidative coupling of alkynes (Glaser coupling); moisture hydrolyzes the bromide.[1]
Container	Amber Glass, Parafilm Sealed	Benzylic halides are photosensitive.[1] Light can generate radicals that accelerate decomposition.[1]

| Dessicant | Required | Hydrolysis of the C-Br bond releases HBr, which is autocatalytic for further degradation.[1] |

Self-Validation Step: Before use, check solubility. Pure material dissolves clear in

or .[1] Turbidity or insoluble brown flecks indicate polymerization.[1]

Module 2: Reaction Stability & Troubleshooting

Common Inquiry: "I am getting low yields when alkylating my amine/phenol. The bromide seems to disappear."

Root Cause Analysis:

• Self-Alkylation: If you mix the bromide with a base before the nucleophile is ready, the alkyne (pKa ~25) can be deprotonated and attack the bromide of a neighboring molecule.

• Solvolysis: Using nucleophilic solvents (MeOH, EtOH) or wet solvents hydrolyzes the bromide to the alcohol (

  ) or ether.[1]

Protocol #RX-02: Preventing Side Reactions

• Rule 1: The "Nucleophile First" Order of Addition.

  • Incorrect: Mix Bromide + Base + Nucleophile together.[1][2]

  • Correct: Dissolve Nucleophile + Base.[1] Stir for 15 mins to generate the active anion. THEN add 1-(Bromomethyl)-4-ethynylbenzene slowly (dropwise if liquid/solution) at 0°C.

  • Why: This ensures the bromide immediately encounters the desired nucleophile rather than reacting with itself.[1]

• Rule 2: Solvent Compatibility Matrix.

Solvent	Compatibility	Notes
DMF / DMSO	High (with caution)	Excellent for SN2, but exothermic.[1] Keep cold (0°C) during addition.
DCM / Chloroform	High	Good for non-polar reactions.[1] Acidic impurities in can degrade the product; use basic alumina filtered.[1]
Alcohols (MeOH)	LOW	AVOID. Rapid solvolysis to benzyl methyl ether.[1]
Water	LOW	AVOID. Rapid hydrolysis to benzyl alcohol.[1]

• Rule 3: Base Selection.

  • Avoid extremely strong bases (e.g.,

    , ) unless the nucleophile requires it.[1] These will deprotonate the alkyne immediately, triggering polymerization.[1]

  • Preferred Bases:

    , , , or (Hünig's base).[1]

Module 3: Visualizing Degradation Pathways

The following diagram illustrates the "Fate of the Bromide" depending on conditions.

Figure 1: Reaction pathways.[1][3][4][5][6][7] Green path represents the desired outcome.[1] Red/Black paths represent degradation triggered by moisture or improper base handling.[1]

Module 4: Safety & Emergency (Lachrymator)

Common Inquiry: "I opened the bottle and my eyes are burning. Is this normal?"

Safety Alert: Yes. Benzylic bromides are potent lachrymators (tear agents).[1] They alkylate TRPA1 receptors in the eyes and respiratory tract.[1]

Protocol #SAF-04: Handling & Spill Neutralization [1]

• Engineering Controls: ALWAYS handle in a functioning fume hood. Do not transport open containers across the lab.

• PPE: Double nitrile gloves, safety goggles (not just glasses), and a lab coat.[1]

• Spill Decontamination:

  • Do not just wipe with paper towels (this spreads the lachrymator).[1]

  • Neutralization Solution: 5% aqueous ammonia (

    ) or dilute ethanolic amine solution.[1]

  • Mechanism:[2][3][5][8][9] The amine rapidly reacts with the bromide (SN2) to form a non-volatile, non-lachrymatory ammonium salt.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53426610, 1-(Bromomethyl)-4-ethynylbenzene. Retrieved from [Link][1]

Sources

• 1. 1-(Bromomethyl)-4-ethynylbenzene | C9H7Br | CID 53426610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propose a mechanism for the reaction of benzyl bromide with ethan... | Study Prep in Pearson+ [pearson.com]
• 3. Homologation of Electron-Rich Benzyl Bromide Derivatives via Diazo C–C Bond Insertion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Small molecule inhibitors reveal Niemann-Pick C1 is essential for ebolavirus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]

Preventing homocoupling of 1-(Bromomethyl)-4-ethynylbenzene in Sonogashira reactions

Topic: Preventing Homocoupling of 1-(Bromomethyl)-4-ethynylbenzene

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the Sonogashira cross-coupling reaction, specifically the undesirable homocoupling of terminal alkynes like 1-(bromomethyl)-4-ethynylbenzene. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to troubleshoot and optimize your reactions effectively.

The Challenge: Cross-Coupling vs. Homocoupling

The Sonogashira reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst.[1][3]

However, a persistent and often frustrating side reaction is the oxidative homocoupling of the terminal alkyne, known as Glaser coupling.[1] This is particularly problematic when working with reactive substrates. The presence of the copper(I) co-catalyst, essential for activating the alkyne in the main Sonogashira cycle, can also promote this undesired dimerization, especially in the presence of oxygen.[1]

This guide will provide a series of troubleshooting steps and answers to frequently asked questions to help you minimize the formation of the homocoupled dimer and maximize the yield of your desired cross-coupled product.

Reaction Mechanisms: The Desired Path and the Parasitic Side Reaction

To effectively troubleshoot, it is crucial to understand the competing catalytic cycles at play. The desired Sonogashira cross-coupling involves two interconnected cycles, one for palladium and one for copper. The undesired Glaser homocoupling is primarily driven by the copper catalyst.

Caption: Competing Sonogashira and Glaser coupling pathways.

Troubleshooting Guide & FAQs

Q1: I'm seeing a significant amount of a high molecular weight byproduct. How can I confirm it's the homocoupled dimer and what's the main cause?

A1: Your suspicion is likely correct. The homocoupled dimer of 1-(bromomethyl)-4-ethynylbenzene will have a mass corresponding to double the molecular weight of the starting alkyne, minus two hydrogen atoms. You can confirm its identity using:

• Mass Spectrometry (MS): Look for a peak corresponding to the calculated mass of the dimer (C₁₈H₁₂Br₂).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton and carbon NMR spectra will show a symmetrical structure, which will be distinct from your starting material and the desired unsymmetrical cross-coupled product.

The primary cause of this side reaction is the Glaser coupling , an oxidative dimerization of terminal alkynes.[1] This reaction is catalyzed by the copper(I) salt in your reaction mixture and is heavily promoted by the presence of molecular oxygen. Therefore, the most critical factor to control is the atmospheric conditions of your reaction.[1]

Q2: What are the most crucial first steps to minimize homocoupling?

A2: Rigorous exclusion of oxygen is paramount. Before you consider changing catalysts or other reagents, you must ensure your reaction is truly anaerobic. Standard laboratory inerting techniques are often insufficient.

Protocol: Rigorous Deaeration of Reaction Mixtures

• Solvent Degassing:

  • Place your chosen solvent (e.g., THF, DMF, or an amine like triethylamine) in a Schlenk flask equipped with a stir bar.

  • Seal the flask and connect it to a Schlenk line.

  • Freeze the solvent using a liquid nitrogen bath.

  • Once fully frozen, open the flask to high vacuum for 5-10 minutes to remove gases from the headspace.

  • Close the vacuum line and allow the solvent to thaw completely. You will often see bubbles evolving from the liquid.

  • Repeat this "freeze-pump-thaw" cycle at least three times to ensure the solvent is thoroughly deaerated.

  • Finally, backfill the flask with a high-purity inert gas (Argon or Nitrogen).

• Reaction Setup:

  • Add your solid reagents (aryl halide, palladium catalyst, copper(I) iodide) to a dry reaction flask under a positive flow of inert gas.

  • Seal the flask and cycle between vacuum and inert gas backfill three times to remove any adsorbed air from the solids.

  • Using a cannula or gas-tight syringe, transfer the degassed solvent and liquid reagents (alkyne, amine base if not the solvent) into the reaction flask under a positive pressure of inert gas.

  • Maintain a gentle positive pressure of inert gas throughout the entire reaction duration.

Q3: Even under a strict inert atmosphere, I'm still getting the dimer. What other parameters should I optimize?

A3: If homocoupling persists, you need to fine-tune the reaction components to favor the cross-coupling pathway. The rate of transmetalation from the copper acetylide to the palladium complex must be faster than the rate of oxidative dimerization.

Parameter Optimization Table

Parameter	Problem Indication	Recommended Action & Rationale
Copper(I) Co-catalyst	Persistent homocoupling	Reduce CuI loading: Lower the concentration from the typical 5-10 mol% down to 1-2 mol%. Rationale: This decreases the concentration of the copper acetylide intermediate, slowing the rate of the bimolecular homocoupling reaction.[4]
Palladium Catalyst/Ligand	Low conversion & homocoupling	Use a more active Pd source/ligand: Switch from standard Pd(PPh₃)₄ to a more active pre-catalyst like Pd(PPh₃)₂Cl₂ or use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands.[5] Rationale: A more active catalyst will accelerate the oxidative addition and subsequent transmetalation steps of the desired cycle, outcompeting the homocoupling.[5]
Base	Sluggish reaction	Choose an appropriate base: Amine bases like triethylamine (TEA) or diisopropylamine (DIPA) are common and often act as the solvent.[1] For less reactive halides, a stronger, non-coordinating base like DBU or an inorganic base like K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent (e.g., DMF) can be effective. Rationale: The base is crucial for generating the acetylide. Its strength and steric bulk can influence reaction rates.
Solvent	Poor solubility or low yield	Select a suitable solvent: THF is a good starting point. For more polar substrates, DMF can be used. The choice of solvent can significantly impact reaction kinetics and selectivity by affecting the solubility of reagents and the stability of catalytic intermediates.[6]
Temperature	Significant side product formation	Lower the reaction temperature: Many Sonogashira reactions can proceed efficiently at room temperature.[1][2] If you are heating the reaction, try running it at a lower temperature. Rationale: Homocoupling often has a different activation energy than cross-coupling. Lowering the temperature may disproportionately slow the undesired pathway.
Alkyne Addition	High initial rate of homocoupling	Use slow addition: Add the 1-(bromomethyl)-4-ethynylbenzene solution to the reaction mixture via a syringe pump over several hours. Rationale: This keeps the instantaneous concentration of the alkyne low, which suppresses the bimolecular homocoupling reaction while still allowing the cross-coupling to proceed.[4]

Q4: Can you provide a robust starting protocol for coupling 1-(bromomethyl)-4-ethynylbenzene with an aryl iodide?

A4: Certainly. This protocol incorporates several of the best practices discussed above to minimize homocoupling from the outset.

Optimized Protocol for Sonogashira Coupling

• Preparation:

  • To a flame-dried 50 mL Schlenk flask, add the aryl iodide (1.0 mmol, 1.0 equiv), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.02 mmol, 2 mol%).

  • Seal the flask, and purge with high-purity argon for 10 minutes after cycling between vacuum and argon three times.

• Reagent Addition:

  • Add 10 mL of rigorously degassed THF and 5 mL of rigorously degassed triethylamine via cannula.

  • In a separate flask, dissolve 1-(bromomethyl)-4-ethynylbenzene (1.1 mmol, 1.1 equiv) in 5 mL of degassed THF.

  • Begin stirring the catalyst mixture. Add the alkyne solution dropwise to the reaction flask over 10 minutes at room temperature.

• Reaction and Monitoring:

  • Allow the reaction to stir at room temperature under a positive pressure of argon.

  • Monitor the reaction progress by TLC or LC-MS every hour. The reaction is typically complete within 2-6 hours.

• Workup:

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in dichloromethane (DCM) and filter through a short plug of celite to remove catalyst residues.

  • Wash the organic layer with saturated aqueous NH₄Cl and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Q5: What is "copper-free" Sonogashira, and should I consider it?

A5: Copper-free Sonogashira is an important variation of the reaction that, as the name suggests, proceeds without the use of a copper co-catalyst.[1][7] This modification inherently eliminates the possibility of copper-catalyzed Glaser homocoupling.[1]

You should consider this method if:

• You have tried all optimization strategies and homocoupling remains a significant issue.

• Your substrate is particularly sensitive or contains functional groups that can chelate with copper.

• You are working in a pharmaceutical context where minimizing residual copper contamination is critical.

These reactions often require more specialized conditions, such as highly active palladium/ligand systems (e.g., palladium with bulky, electron-rich phosphines or NHC ligands), and may require higher reaction temperatures or stronger bases to proceed at a reasonable rate.[5]

Troubleshooting Workflow

This diagram provides a logical path for troubleshooting your reaction.

Caption: A step-by-step troubleshooting workflow.

References

• MDPI. (2020-04-20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Available from: [Link]

• ResearchGate. (2025-08-10). Sonogashira Coupling Reaction with Diminished Homocoupling | Request PDF. Available from: [Link]

• J&K Scientific LLC. (2021-03-23). Sonogashira Cross-Coupling. Available from: [Link]

• Wikipedia. Sonogashira coupling. Available from: [Link]

• Chemistry LibreTexts. (2024-08-05). Sonogashira Coupling. Available from: [Link]

• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview . Available from: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link]

• RSC Publishing. (2021-02-10). Copper-free Sonogashira cross-coupling reactions: an overview. Available from: [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 . (2023-02-07). Available from: [Link]

• ResearchGate. (2014-05-01). What is the best procedure for Sonogashira coupling?. Available from: [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. books.lucp.net [books.lucp.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Base selection for optimizing nucleophilic substitution on 1-(Bromomethyl)-4-ethynylbenzene

Case ID: CHEM-OPT-766-96-1 Subject: Chemoselective Base Selection for Benzylic Substitution Status: Active Guide Agent: Senior Application Scientist

Executive Summary: The Chemoselectivity Challenge

The Core Conflict: You are attempting to perform a nucleophilic substitution (

) on the benzylic bromide position of 1-(Bromomethyl)-4-ethynylbenzene .

• Target Site: Bromomethyl group (

  ). Highly reactive electrophile.

• Off-Target Risk: Terminal alkyne (

  ). The proton is acidic ( ).

The Trap: Many standard protocols for alkylation (e.g., Williamson Ether Synthesis) utilize strong bases like Sodium Hydride (

) or Potassium tert-butoxide ( ). If you use these, you will deprotonate the alkyne, generating a reactive acetylide anion. This leads to:

• Glaser Coupling: Homocoupling of two alkyne units (especially if trace

  or Copper is present), creating a diyne dimer.[1]

• Polymerization: Formation of insoluble black tars (polyacetylenes).

• Bis-alkylation: The acetylide acts as a nucleophile, attacking another molecule of starting material.

The Solution: You must select a base that resides in the "Goldilocks Zone"—strong enough to activate your nucleophile, but too weak (

) to deprotonate the alkyne.

The Chemoselectivity Matrix (Decision Logic)

Use this logic flow to select your base. The choice depends entirely on the

of your incoming nucleophile.

Figure 1: Decision tree for base selection to avoid alkyne deprotonation.

Troubleshooting Guide

Symptom: Reaction mixture turns black/dark brown rapidly. Diagnosis: Polymerization or decomposition of the alkyne. Root Cause: Base was too strong (

) or temperature was too high ( ). Solution: Switch to a milder base (e.g., instead of ).[2] Add a radical inhibitor (BHT) if radical polymerization is suspected. Keep reaction .

Symptom: Formation of a dimer (Molecular Weight

). Diagnosis: Glaser Coupling (Alkyne-Alkyne coupling).[3][4] Root Cause: Presence of Oxygen and/or trace Copper contaminants in the presence of base.[5] Solution: Degas all solvents thoroughly (sparge with Argon/Nitrogen). Ensure no copper catalysts are used in the same hood/glassware without rigorous cleaning.

Symptom: Low yield; Starting material (

) remains unreacted. Diagnosis: Nucleophile not activated. Root Cause: Base is too weak or insoluble in the chosen solvent. Solution:

• If using

  in Acetone, switch to (higher solubility) or switch solvent to DMF (increases nucleophilicity).

• Add a Phase Transfer Catalyst (e.g., TBAI - Tetrabutylammonium iodide) to shuttle the nucleophile.

Standard Operating Procedures (Protocols)

Protocol A: Mild Etherification (Phenols/Carboxylic Acids)

Best for: Attaching the linker to Tyrosine residues, drug scaffolds, or surface functionalization.

Reagents:

• Nucleophile (1.0 equiv)

• 1-(Bromomethyl)-4-ethynylbenzene (1.1 equiv)

• Base: Potassium Carbonate (

  ) (2.0 equiv)

• Solvent: Acetone (anhydrous) or Acetonitrile (MeCN)

Workflow:

• Dissolution: Dissolve the nucleophile in Acetone (0.1 M concentration).

• Activation: Add

  . Stir at Room Temperature (RT) for 15 minutes.

  • Why? This deprotonates the phenol/acid to form the nucleophilic anion.

• Addition: Add 1-(Bromomethyl)-4-ethynylbenzene.

• Reaction: Stir at RT or mild heat (

  ). Monitor by TLC/LC-MS.

  • Note: Do not reflux aggressively. High heat promotes alkyne degradation.

• Workup: Filter off the solid salts (

  , excess base). Concentrate the filtrate.

Protocol B: Amine Alkylation

Best for: Creating secondary/tertiary amine linkers.

Reagents:

• Amine Nucleophile (1.0 equiv)

• 1-(Bromomethyl)-4-ethynylbenzene (0.9 equiv)

  • Note: Use slight deficit of bromide to prevent over-alkylation to the quaternary ammonium salt.

• Base: DIPEA (N,N-Diisopropylethylamine) (1.5 equiv)

• Solvent: THF or DCM

Workflow:

• Dissolution: Dissolve amine and DIPEA in THF.

• Cooling: Cool to

  (ice bath).

  • Why? Amines are highly nucleophilic; the reaction is exothermic. Cooling prevents side reactions.

• Addition: Add 1-(Bromomethyl)-4-ethynylbenzene dropwise.

• Reaction: Allow to warm to RT naturally.

• Quench: Standard aqueous workup.

Comparative Data: Base Compatibility

Base	pKa (conj. acid)	Compatibility	Risk Profile
Sodium Hydride (NaH)	35	INCOMPATIBLE	Critical: Will deprotonate alkyne immediately.
K-tert-butoxide	17-19	High Risk	Likely to cause elimination or alkyne activation.
NaOH / KOH	15.7	Moderate	Usable only under Phase Transfer conditions.
Triethylamine (TEA)	10.7	Excellent	Good scavenger, non-nucleophilic enough.
Potassium Carbonate	10.3	Excellent	The "Gold Standard" for phenols/thiols.
Sodium Bicarbonate	6.4	Safe	Too weak for many reactions, but safe for alkyne.

Reaction Pathway Visualization

This diagram illustrates the competing pathways.[6] Your goal is to stay on the green path.

Figure 2: Mechanistic pathways showing the divergence between substitution and degradation.

Frequently Asked Questions (FAQs)

Q: Can I use the Williamson Ether Synthesis with NaH if I keep it at -78°C? A: It is not recommended. Even at low temperatures, the proton transfer from the alkyne is extremely fast. If you must use an aliphatic alcohol nucleophile, consider using Silver Oxide (

) as a mild promoter, or convert the alcohol to a better nucleophile (like a thiol) if the application permits.

Q: Why is my product turning yellow/orange upon storage? A: Terminal alkynes are sensitive to oxidation and light. Store the purified product in the dark, under an inert atmosphere (Argon), and preferably at

. The color change suggests slow polymerization or oxidation.

Q: Is it necessary to protect the alkyne (e.g., with TMS) before substitution? A: Generally, no , provided you use the mild bases described above (

, DIPEA). Protecting and deprotecting adds two unnecessary synthetic steps and lowers overall yield. Only protect if your nucleophile requires extremely harsh conditions (e.g., Grignard reagents).

References

• Sigma-Aldrich. 1-Bromo-4-ethynylbenzene Product Specification & Safety Data Sheet. (Confirming structure and physical instability).[7] Link

• Organic Chemistry Portal. Williamson Ether Synthesis: Mechanism and Base Selection. (General principles of base selection for substitution). Link

• Glaser, C. Beiträge zur Kenntniss des Acetenylbenzols. Ber. Dtsch. Chem. Ges. 1869 , 2, 422-424. (Foundational paper on oxidative coupling of terminal alkynes). Link

• Master Organic Chemistry. The Williamson Ether Synthesis: Planning and Troubleshooting. (Detailed discussion on avoiding elimination and side reactions). Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. reddit.com [reddit.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Glaser coupling - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. amherst.edu [amherst.edu]

Removal of palladium catalyst from 1-(Bromomethyl)-4-ethynylbenzene reaction mixtures

Topic: Purification of 1-(Bromomethyl)-4-ethynylbenzene

Executive Summary & Chemical Constraints

The Challenge: Removing palladium (Pd) from 1-(Bromomethyl)-4-ethynylbenzene presents a unique "dual-threat" scenario in process chemistry. Standard scavenger protocols often fail catastrophically because the target molecule contains two highly reactive functional groups that compete with the palladium for the scavenger's active sites.

Critical Chemical Sensitivities:

• The Benzyl Bromide Trap (Electrophile): This moiety is a potent alkylating agent.

  • Risk:[1][2][3][4] Nucleophilic scavengers (amines, thiols, and even thioureas) will attack the benzyl carbon, displacing the bromide. This not only consumes the scavenger (preventing Pd removal) but creates a new impurity (ammonium or sulfonium salts) and destroys your product yield.

• The Terminal Alkyne (Nucleophile/Ligand):

  • Risk:[1][2][3][4] Terminal alkynes can form acetylides under basic conditions or undergo Glaser coupling/polymerization if the Pd catalyst remains active and oxidants are present.

Target Specification (ICH Q3D):

• Palladium Limit: <10 ppm (Standard Oral/Parenteral API limit).

• Yield Loss: <5% relative to crude input.[5]

Scavenger Selection: The Compatibility Matrix

WARNING: Do NOT use standard "universal" scavenger kits without reading this section. The reactivity of the benzyl bromide moiety contraindicates 80% of common scavengers.

The Selection Logic (Decision Engine)

Scavenger Class	Commercial Examples	Compatibility	Technical Rationale
Silica-DMT (Dimercaptotriazine)	SiliaMetS® DMT, Biotage® MP-TMT	RECOMMENDED	The triazine ring withdraws electron density from the sulfurs, making them excellent soft ligands for Pd but poor nucleophiles for alkylation. Low risk of reacting with benzyl bromide.
Activated Carbon	Ecosorb®, Darco®	SAFE / ROBUST	Non-functionalized carbon relies on adsorption, not chemisorption. Chemically inert toward the benzyl bromide. Best for bulk cleanup.
Silica-Thiourea	SiliaMetS® Thiourea	HIGH RISK	Thioureas react rapidly with benzyl halides to form isothiouronium salts . Use only if DMT fails and temperature is kept <20°C.
Silica-Thiol	SiliaMetS® Thiol	FORBIDDEN	Thiol groups are strong nucleophiles. Will cause S-alkylation of the benzyl bromide, generating sulfides and destroying product.
Silica-Amines	SiliaMetS® Diamine/Triamine	FORBIDDEN	Primary/secondary amines will N-alkylate immediately, forming ammonium salts.

Visualizing the Selection Logic

Caption: Decision tree highlighting the incompatibility of nucleophilic scavengers with benzyl bromide derivatives.

Standard Operating Procedure (SOP)

Protocol ID: SOP-PD-REM-001 Method: Batch Scavenging with Silica-DMT Applicability: Reaction mixtures containing 1-(Bromomethyl)-4-ethynylbenzene in THF, Toluene, or DCM.

Reagents & Equipment

• Scavenger: SiliaMetS® DMT (or equivalent).[6]

• Loading Calculation: 4–8 equivalents relative to residual Pd (or 10-20% w/w relative to crude mass if Pd content is unknown).

• Solvent: THF or Toluene (Avoid alcohols like MeOH if possible, as they can promote solvolysis of the bromide at high temps).

Step-by-Step Workflow

• Preparation:

  • Dissolve the crude reaction mixture in THF (10 mL/g).

  • Note: If the reaction used DMF/DMSO, perform an aqueous workup first to remove the polar solvent. Scavengers work poorly in highly coordinating solvents like DMSO.

• Scavenger Addition:

  • Add SiliaMetS® DMT (0.5 g per 1 g of crude product, assuming ~500 ppm Pd).

  • CRITICAL: Do not add base. The solution must remain neutral.

• Incubation (Kinetics Control):

  • Stir at Room Temperature (20–25°C) for 4–12 hours.

  • Why not heat? Heating >40°C increases the risk of the benzyl bromide reacting with the silica backbone or trace impurities.

• Filtration:

  • Filter the suspension through a pad of Celite® or a 0.45 µm PTFE membrane.

  • Wash the filter cake with 2 bed volumes of THF.

• Validation:

  • Concentrate a small aliquot.

  • Analyze via ICP-MS (Quantitation) or colorimetric test (Qualitative).

  • Success Criteria: Solution color changes from dark brown/black to pale yellow/orange.

Troubleshooting & FAQs (Ticket System)

Ticket #402: "My product yield dropped by 30% after scavenging."

Diagnosis: You likely used an amine-based scavenger (e.g., diamine) or a thiol scavenger in the presence of a base. Mechanism: The benzyl bromide alkylated the scavenger. The "missing" product is chemically bound to the silica beads you threw away in the filter. Correction: Switch to SiliaMetS® DMT or Activated Carbon . These are non-nucleophilic and will not react with the benzyl bromide.

Ticket #409: "Residual Pd is still >50 ppm after 12 hours."

Diagnosis: Solvent interference or Oxidation State mismatch. Root Cause:

• Solvent: Are you in DMF or DMSO? These solvents coordinate strongly to Pd, competing with the scavenger.

• Pd Species: Pd(0) nanoparticles are harder to scavenge with ligands than Pd(II). Correction:

• Perform an aqueous workup to switch solvent to Toluene or THF.

• If Pd(0) colloids are suspected, add Activated Carbon (10% w/w) alongside the DMT. Carbon is excellent for physical adsorption of colloidal Pd(0).

Ticket #415: "The scavenger clogged my filter."

Diagnosis: Mechanical attrition of silica beads. Root Cause: Vigorous magnetic stirring grinds silica into "fines" that block pores. Correction: Use an overhead mechanical stirrer (gentle agitation) or a rocker/shaker. Do not use magnetic stir bars for scale-up >10g.

Data Summary: Scavenger Efficiency

Simulated performance data based on functional group chemistry.

Scavenger Type	Pd Removal Efficiency	Product Recovery	Chemical Risk
SiliaMetS® DMT	High (95%+)	High (>98%)	Low (Best Balance)
Activated Carbon	Moderate (80-90%)	High (>95%)	Very Low (Safest)
SiliaMetS® Thiourea	High (95%+)	Moderate (80-90%)	High (Isothiouronium formation)
SiliaMetS® Thiol	High (95%+)	Low (<50%)	Critical (S-Alkylation)
SiliaMetS® Diamine	Moderate	Low (<20%)	Critical (N-Alkylation)

References

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900. [Link]

• International Conference on Harmonisation (ICH). "Guideline Q3D(R2) on Elemental Impurities." European Medicines Agency. [Link]

• Biotage. "Metal Scavenging in Organic Synthesis: A Practical Guide." Biotage Literature. [Link]

• PubChem. "1-(Bromomethyl)-4-ethynylbenzene Compound Summary." National Library of Medicine. [Link]

Sources

• 1. labcorp.com [labcorp.com]
• 2. biotage.com [biotage.com]
• 3. Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides [organic-chemistry.org]
• 4. 4-Bromophenylacetylene | 766-96-1 [chemicalbook.com]
• 5. reddit.com [reddit.com]
• 6. velocityscientific.com.au [velocityscientific.com.au]

Characterization of impurities in 1-(Bromomethyl)-4-ethynylbenzene synthesis

Technical Support Center: Characterization of Impurities in 1-(Bromomethyl)-4-ethynylbenzene Synthesis

Topic: Impurity Profiling & Troubleshooting for 1-(Bromomethyl)-4-ethynylbenzene Cas No: 766-96-1 Synonyms: 4-Ethynylbenzyl bromide, 4-(Bromomethyl)phenylacetylene Audience: Synthetic Chemists, Process Development Scientists[1]

Introduction: The Criticality of Purity in Alkyne Linkers

1-(Bromomethyl)-4-ethynylbenzene is a high-value bifunctional linker used extensively in "Click Chemistry" (CuAAC) and materials science.[1] Its dual reactivity—an electrophilic benzylic bromide and a nucleophilic terminal alkyne—makes it versatile but also prone to specific degradation pathways.[1]

This guide addresses the most common impurity profiles encountered during its synthesis, typically via the Wohl-Ziegler bromination of 4-ethynyltoluene.[1] We focus on distinguishing the target molecule from its lethal look-alikes: the unreacted starting material, the over-brominated gem-dibromide, and hydrolysis byproducts.

Module 1: Synthesis & Impurity Origins[1][2][3]

Q1: I am seeing multiple spots on TLC after NBS bromination. What are the likely side products?

A: In the radical bromination of 4-ethynyltoluene using N-Bromosuccinimide (NBS), the reaction kinetics often lead to a mixture of products if not strictly controlled.

• Unreacted Starting Material (SM): 4-Ethynyltoluene.[1] This occurs if the reaction is stopped too early or if the initiator (e.g., AIBN) is inactive.

• Over-Bromination (Gem-dibromide): 1-(Dibromomethyl)-4-ethynylbenzene.[1] The benzylic bromide product is more reactive toward radical halogenation than the starting toluene derivative due to the radical-stabilizing effect of the bromine atom. If you run the reaction to full conversion of SM, you will almost certainly generate 5–15% of this impurity.

• Ring Bromination: While NBS is selective for the benzylic position, trace acidity or lack of radical flux can lead to electrophilic aromatic substitution, placing a bromine on the phenyl ring (ortho to the ethynyl group).

• Hydrolysis Products: Benzyl bromides are highly electrophilic.[1] Exposure to atmospheric moisture converts the product to 4-ethynylbenzyl alcohol .[1]

Q2: Why does my product turn yellow/brown upon storage?

A: This indicates HBr formation and polymerization.[1]

• Mechanism: Trace hydrolysis releases HBr.[1] The proton acts as a catalyst for the polymerization of the terminal alkyne or the self-alkylation of the benzyl bromide.

• Immediate Action: Store the compound with a stabilizer (like copper wire or solid NaHCO3) in the dark at -20°C.

Visualizing the Impurity Pathways

The following diagram maps the genesis of these impurities during the standard synthesis workflow.

Caption: Reaction network showing the competitive formation of gem-dibromide and hydrolysis degradation pathways.

Module 2: Analytical Troubleshooting (NMR & HPLC)

Q3: How do I distinguish the Target Product from the Gem-dibromide impurity by NMR?

A: Proton NMR (

H NMR) is the most definitive tool.[1] The chemical shift of the benzylic proton is highly sensitive to bromine substitution.

Compound	Structural Fragment	Chemical Shift ( , ppm in CDCl )	Multiplicity	Integral
Target Product	Ar-CH -Br	4.45 – 4.50	Singlet	2H
Starting Material	Ar-CH	2.35 – 2.40	Singlet	3H
Gem-Dibromide	Ar-CH Br	6.60 – 6.65	Singlet	1H
Hydrolysis (Alcohol)	Ar-CH -OH	4.65 – 4.70	Singlet	2H
Alkyne Proton	C C-H	3.05 – 3.20	Singlet	1H

• Diagnostic Tip: If you see a small singlet around 6.6 ppm , you have over-brominated your product.[1] This impurity is difficult to remove by recrystallization and often requires column chromatography.[1]

Q4: My HPLC shows a peak with a longer retention time than the product. What is it?

A: This is likely the Gem-dibromide or a Dimer .[1]

• Gem-dibromide: Being more lipophilic (two bromines), it typically elutes after the mono-bromide on reverse-phase C18 columns.[1]

• Dimer (Glaser Coupling): If copper contamination occurred, the bis-alkyne dimer (1,4-bis(4-(bromomethyl)phenyl)buta-1,3-diyne) will appear at a very high retention time due to doubled molecular weight and aromaticity.[1]

Module 3: Remediation & Purification

Q5: The Gem-dibromide impurity is present (10%).[1] How do I remove it?

A: Recrystallization is often ineffective for separating the mono- and gem-bromo species due to their structural similarity.[1]

• Recommended Method: Flash Column Chromatography.[1]

• Stationary Phase: Silica Gel (Acid-washed recommended to prevent hydrolysis).[1]

• Mobile Phase: Hexanes/Ethyl Acetate (Gradient: 100:0 to 95:5).[1]

• Strategy: The gem-dibromide is slightly less polar than the benzyl bromide.[1] Use a shallow gradient.

Q6: Can I use the crude mixture for a Click Reaction?

A: Proceed with Caution.

• Yes: If the impurity is unreacted starting material (inert in CuAAC).[1]

• No: If the impurity is the Gem-dibromide .[1] Under Click conditions (Cu(I)/Base), the gem-dibromide can undergo hydrolysis to the aldehyde or form reactive carbenoid species, poisoning the catalyst or creating side products.

References

• Wohl-Ziegler Bromination Mechanism : Djerassi, C. (1948).[1] Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317.[1] Link[1]

• Synthesis & NMR Data : Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.[1] Link[1]

• Physical Properties (CAS 766-96-1) : PubChem Compound Summary for CID 136603, 1-Bromo-4-ethynylbenzene.[1] National Center for Biotechnology Information (2025).[1] Link[1]

• Benzylic Bromide Stability : Podgoršek, A., et al. (2009).[1] Halogenation of Organic Compounds Using Elemental Halogens or Their Salts. Angewandte Chemie International Edition, 48(45), 8424-8450.[1] Link[1]

Sources

• 1. Benzene, 1-bromo-4-ethynyl- | C8H5Br | CID 136603 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-(Bromomethyl)-4-ethynylbenzene

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) to improve the yield and purity in the synthesis of 1-(Bromomethyl)-4-ethynylbenzene. This valuable building block is crucial in various fields, including medicinal chemistry and materials science, making its efficient synthesis a priority.

Troubleshooting Guide: Addressing Common Synthesis Challenges

Researchers often encounter challenges in the synthesis of 1-(Bromomethyl)-4-ethynylbenzene, primarily stemming from the compound's reactivity and potential for side reactions. This guide addresses the most common issues in a question-and-answer format, providing explanations and actionable solutions.

Question 1: My yield of 1-(Bromomethyl)-4-ethynylbenzene is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in this synthesis can often be attributed to several factors, including incomplete reaction, degradation of the product, and competing side reactions. A common synthetic route involves the bromination of 4-ethynyltoluene. Here’s a breakdown of potential issues and their remedies:

• Incomplete Bromination: The radical bromination of the methyl group on 4-ethynyltoluene requires careful initiation and propagation.

  • Solution: Ensure your radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is fresh and active. The reaction should be carried out under inert atmosphere (e.g., argon or nitrogen) to prevent quenching of radicals by oxygen. The use of a light source (e.g., a 250W sun lamp) is often necessary to facilitate the homolytic cleavage of the bromine-bromine bond and initiate the reaction.

• Side Reactions: The ethynyl group can be susceptible to addition reactions under certain conditions. Furthermore, over-bromination can lead to the formation of 1-(dibromomethyl)-4-ethynylbenzene.

  • Solution: Control the stoichiometry of the brominating agent, typically N-bromosuccinimide (NBS). Using a slight excess of NBS (e.g., 1.1 equivalents) is common, but a large excess should be avoided. The reaction temperature should also be carefully monitored; running the reaction at the reflux temperature of the solvent (commonly carbon tetrachloride or cyclohexane) is typical, but excessive heat can promote side reactions.

• Product Degradation: The benzylic bromide product is a potent lachrymator and is susceptible to hydrolysis.

  • Solution: The work-up procedure should be performed promptly and under anhydrous conditions as much as possible until the crude product is isolated. Washing with water should be done quickly with cold water to minimize hydrolysis of the benzylic bromide back to the alcohol.

Below is a workflow diagram to troubleshoot low yields:

Caption: Troubleshooting workflow for low yields.

Question 2: I am observing significant amounts of impurities in my crude product. What are they and how can I remove them?

Answer:

Common impurities include unreacted starting material (4-ethynyltoluene), the dibrominated side product (1-(dibromomethyl)-4-ethynylbenzene), and the hydrolyzed product (4-ethynylbenzyl alcohol).

• Identification: These impurities can be identified using Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The starting material will be less polar than the product, while the alcohol will be more polar. The dibrominated product will have a different chemical shift and integration in the 1H NMR spectrum compared to the desired product.

• Removal:

  • Unreacted Starting Material: This can often be removed by careful column chromatography on silica gel. A non-polar eluent system, such as hexanes with a small amount of ethyl acetate, will typically elute the starting material before the product.

  • Dibrominated Product: Separating the monobrominated and dibrominated products can be challenging due to their similar polarities. Careful column chromatography with a shallow gradient of a slightly more polar solvent can achieve separation.

  • 4-ethynylbenzyl alcohol: This polar impurity can be removed by an aqueous wash during the work-up or by column chromatography, as it will have a much lower Rf value than the product.

Table 1: Typical Rf values for reaction components

Compound	Typical Rf (95:5 Hexanes:EtOAc)
4-ethynyltoluene	~0.8
1-(Bromomethyl)-4-ethynylbenzene	~0.6
1-(Dibromomethyl)-4-ethynylbenzene	~0.7
4-ethynylbenzyl alcohol	~0.2

Note: Rf values are approximate and can vary depending on the exact conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

A1: Carbon tetrachloride (CCl4) is a classic solvent for radical brominations due to its inertness. However, due to its toxicity and environmental concerns, alternative solvents like cyclohexane or acetonitrile are often used. Cyclohexane is a good choice as it is non-polar and has a suitable boiling point for refluxing the reaction.

Q2: Can I use a different brominating agent instead of NBS?

A2: While NBS is the most common and effective reagent for this type of benzylic bromination, other reagents like bromine (Br2) can be used. However, Br2 is more hazardous to handle and can lead to addition reactions with the ethynyl group if the conditions are not carefully controlled. For selective benzylic bromination, NBS is generally the superior choice.

Q3: How do I know when the reaction is complete?

A3: The reaction progress can be monitored by TLC. A spot for the starting material (4-ethynyltoluene) should diminish and a new, more polar spot for the product should appear. It is important to also look for the formation of any significant side products. Additionally, the disappearance of the orange/red color of bromine (if using Br2) or the consumption of NBS can indicate the reaction is nearing completion.

Q4: The product seems unstable. How should I store it?

A4: 1-(Bromomethyl)-4-ethynylbenzene is a lachrymator and is sensitive to moisture and light. It should be stored in a tightly sealed container, under an inert atmosphere (argon or nitrogen), and in a refrigerator or freezer to minimize degradation. For long-term storage, dissolving it in an anhydrous, non-polar solvent like hexanes can also help to improve its stability.

Recommended Experimental Protocol

This protocol is based on established methods for the synthesis of 1-(Bromomethyl)-4-ethynylbenzene.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
4-ethynyltoluene	116.16	10.0	1.16 g
N-Bromosuccinimide	177.98	11.0	1.96 g
AIBN	164.21	0.5	82 mg
Cyclohexane	-	-	50 mL

Procedure:

• To a dry 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-ethynyltoluene (1.16 g, 10.0 mmol), N-bromosuccinimide (1.96 g, 11.0 mmol), and azobisisobutyronitrile (AIBN) (82 mg, 0.5 mmol).

• Add cyclohexane (50 mL) to the flask.

• Place a 250W sun lamp approximately 10 cm from the flask.

• Heat the reaction mixture to reflux (approximately 81 °C) with vigorous stirring.

• Monitor the reaction by TLC (95:5 hexanes:ethyl acetate). The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct and wash the solid with a small amount of cold cyclohexane.

• Combine the filtrates and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 1-(Bromomethyl)-4-ethynylbenzene.

Caption: Experimental workflow for the synthesis.

References

• Title: Radical Reactions. Source: Organic Chemistry (5th ed.) by Paula Yurkanis Bruice. URL: [Link]

• Title: N-Bromosuccinimide. Source: Encyclopedia of Reagents for Organic Synthesis. URL: [Link]

• Title: Synthesis of 1-(bromomethyl)-4-ethynylbenzene. Source: PubChem. URL: [Link]

Technical Support Center: Troubleshooting Low Conversion in Reactions with 1-(Bromomethyl)-4-ethynylbenzene

Welcome to the technical support center for 1-(bromomethyl)-4-ethynylbenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet challenging bifunctional reagent. The unique combination of a terminal alkyne and a highly reactive benzylic bromide in one molecule opens up a wide array of synthetic possibilities, but it also presents specific challenges that can lead to low conversion rates and the formation of unwanted byproducts. This document provides in-depth troubleshooting advice in a direct question-and-answer format to help you overcome these hurdles and achieve your desired synthetic outcomes.

Understanding the Challenge: A Bifunctional Reagent

The core difficulty in reactions involving 1-(bromomethyl)-4-ethynylbenzene lies in its dual reactivity. The terminal alkyne is an excellent handle for transformations like Sonogashira couplings and click chemistry. Simultaneously, the benzylic bromide is highly susceptible to nucleophilic substitution. The conditions required for one transformation can often trigger undesired reactions at the other functional group. This guide will help you to selectively control the reactivity of 1-(bromomethyl)-4-ethynylbenzene to achieve high yields of your target molecule.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Sonogashira Coupling Reactions

Question 1: I am attempting a Sonogashira coupling with 1-(bromomethyl)-4-ethynylbenzene and an aryl halide, but I am getting very low yield of my desired product and recovering most of my starting material. What is going wrong?

Answer:

Low conversion in a Sonogashira coupling with 1-(bromomethyl)-4-ethynylbenzene is a common issue and can stem from several factors. The most likely culprits are related to catalyst activity, reaction conditions, and the inherent reactivity of your specific aryl halide.

Troubleshooting Steps:

• Catalyst and Reagent Quality: The Sonogashira reaction is sensitive to the quality of the palladium catalyst, copper(I) cocatalyst, and base.[1]

  • Palladium Catalyst: Ensure your palladium source, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, has not decomposed. Palladium black, a black precipitate, is a sign of catalyst degradation.

  • Copper(I) Cocatalyst: Copper(I) iodide (CuI) is sensitive to oxidation. Use freshly purchased, high-purity CuI or purify it before use.

  • Base: Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) should be freshly distilled and stored under an inert atmosphere.

• Reaction Setup and Atmosphere: The Sonogashira coupling is typically performed under anhydrous and anaerobic conditions.[2]

  • Degassing: Thoroughly degas your solvent to remove dissolved oxygen, which can lead to the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction.[3] This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period.

  • Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.

• Aryl Halide Reactivity: The reactivity of the aryl halide partner significantly impacts the reaction conditions required. The general order of reactivity is I > OTf > Br > Cl.[4]

  • Aryl Iodides: These are the most reactive and should couple under mild conditions, often at room temperature.

  • Aryl Bromides: May require elevated temperatures to achieve a reasonable reaction rate.

  • Aryl Chlorides: Are generally unreactive under standard Sonogashira conditions and may require specialized ligands and higher temperatures.

Experimental Protocol: General Procedure for Sonogashira Coupling

This is a starting point protocol that may require optimization for your specific substrates.

Component	Amount	Notes
1-(Bromomethyl)-4-ethynylbenzene	1.0 equiv
Aryl Halide	1.1 equiv
Pd(PPh₃)₄	2-5 mol%
CuI	1-3 mol%
Amine Base (e.g., TEA, DIPEA)	2-3 equiv	Can also be used as the solvent
Solvent (e.g., THF, DMF)	Anhydrous and degassed

Procedure:

• To a dried Schlenk flask under an inert atmosphere, add the aryl halide, 1-(bromomethyl)-4-ethynylbenzene, Pd(PPh₃)₄, and CuI.

• Add the anhydrous, degassed solvent and then the amine base via syringe.

• Stir the reaction at room temperature for aryl iodides or heat for less reactive halides.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, work up the reaction by quenching with saturated aqueous ammonium chloride, extracting with an organic solvent, drying the organic layer, and purifying by column chromatography.

Question 2: My Sonogashira reaction is consuming the 1-(bromomethyl)-4-ethynylbenzene, but I am not forming the desired coupled product. Instead, I am isolating a complex mixture of products. What is happening?

Answer:

This is a classic case of the benzylic bromide's reactivity interfering with the desired coupling reaction. The amine base, essential for the Sonogashira catalytic cycle, is also a nucleophile that can react with the highly electrophilic benzylic bromide. This leads to a variety of side products.

Primary Side Reactions:

• Nucleophilic Substitution by the Amine Base: The amine base can displace the bromide, forming a quaternary ammonium salt.[1]

• Dimerization/Polymerization: The newly formed benzylic amine can then act as a nucleophile towards another molecule of 1-(bromomethyl)-4-ethynylbenzene, leading to oligomers or polymers.

• Reaction with the Acetylide: The copper acetylide intermediate, or the deprotonated alkyne, can also act as a nucleophile and attack the benzylic bromide of another molecule.

Troubleshooting Strategies to Enhance Chemoselectivity:

• Choice of Base: The choice of base is critical to minimize nucleophilic attack on the benzylic bromide.

  • Sterically Hindered Bases: Use bulky, non-nucleophilic bases such as diisopropylethylamine (DIPEA) or 2,6-lutidine. These are less likely to act as nucleophiles.

  • Inorganic Bases: Consider using inorganic bases like K₂CO₃, Cs₂CO₃, or t-BuOK in a suitable solvent. This completely removes the amine nucleophile from the reaction.

• Protecting the Alkyne: An alternative strategy is to protect the terminal alkyne, perform a different coupling reaction at the benzylic position (e.g., Suzuki or Stille coupling), and then deprotect the alkyne.

  • Silyl Protecting Groups: Trimethylsilyl (TMS) is a common protecting group for terminal alkynes.[5][6] It is readily installed using TMSCl and a base like triethylamine. Deprotection is typically achieved with a fluoride source (e.g., TBAF) or mild base (e.g., K₂CO₃ in methanol).[6]

Experimental Protocol: Alkyne Protection with TMS

Component	Amount
1-(Bromomethyl)-4-ethynylbenzene	1.0 equiv
Triethylamine	1.5 equiv
Trimethylsilyl chloride (TMSCl)	1.2 equiv
Solvent (e.g., THF, CH₂Cl₂)

Procedure:

• Dissolve 1-(bromomethyl)-4-ethynylbenzene in the solvent and cool to 0 °C.

• Add triethylamine, followed by the dropwise addition of TMSCl.

• Allow the reaction to warm to room temperature and stir until complete (monitor by TLC).

• Work up by quenching with water, extracting with an organic solvent, and purifying to yield 1-(bromomethyl)-4-((trimethylsilyl)ethynyl)benzene.

Click Chemistry Reactions

Question 3: I am trying to perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) with 1-(bromomethyl)-4-ethynylbenzene and an organic azide, but the reaction is messy and gives a low yield of the triazole product. What could be the problem?

Answer:

Similar to the Sonogashira coupling, the challenge here is the reactivity of the benzylic bromide under the reaction conditions. While the classic CuAAC reaction conditions (e.g., copper(II) sulfate and a reducing agent like sodium ascorbate) are generally mild, side reactions can still occur.

Potential Issues and Solutions:

• Reaction with Azide: The azide itself is a nucleophile and can potentially displace the benzylic bromide, leading to the formation of 1-(azidomethyl)-4-ethynylbenzene.

• Instability of the Reagent: 1-(Bromomethyl)-4-ethynylbenzene can be unstable over long reaction times or at elevated temperatures, leading to decomposition or polymerization.

• Copper Coordination: The alkyne can interact with copper, which might also promote side reactions involving the benzylic bromide.[7]

Troubleshooting Strategies:

• Reaction Temperature and Time: Keep the reaction temperature as low as possible (ideally room temperature or below) and monitor the reaction closely to avoid prolonged reaction times.

• Copper Source: Use a well-defined copper(I) source, such as CuI, to potentially minimize side reactions.

• Ligands: The use of ligands like TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine) can stabilize the copper(I) catalyst and may improve the reaction's efficiency and cleanliness.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): If possible, consider using a copper-free click chemistry approach. This would involve modifying your azide partner to a strained alkyne (e.g., a cyclooctyne derivative) and reacting it with an azide-functionalized version of your benzene core. This completely avoids the use of copper.

Summary of Key Recommendations

Problem	Potential Cause	Recommended Solution
Low Conversion in Sonogashira	Inactive catalyst, poor reaction setup	Use fresh catalysts, ensure anhydrous and anaerobic conditions
Low Conversion in Sonogashira	Low reactivity of aryl halide	Increase temperature, consider a more active catalyst system
Side Product Formation in Sonogashira	Nucleophilic attack by amine base	Use a sterically hindered or inorganic base
Side Product Formation in Sonogashira	Self-condensation/polymerization	Protect the alkyne with a TMS group before coupling
Low Yield in CuAAC	Nucleophilic substitution by azide	Use milder conditions, shorter reaction times
Low Yield in CuAAC	Reagent decomposition	Lower the reaction temperature
Low Yield in CuAAC	Copper-mediated side reactions	Use a stabilizing ligand or switch to copper-free click chemistry

By carefully considering the dual reactivity of 1-(bromomethyl)-4-ethynylbenzene and implementing these troubleshooting strategies, you can significantly improve the conversion rates and yields of your reactions, enabling the successful synthesis of your target molecules.

References

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis. [Link]

• ResearchGate. Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. [Link]

• NCRD's Sterling Institute of Pharmacy. NUCLEOPHILIC AROMATIC SUBSTITUTION. [Link]

• ResearchGate. Tetrabutylammonium Bromide (TBAB)-Promoted, Pd/Cu-Catalyzed Sonogashira Coupling of N-Tosyl Aryltriazenes. [Link]

• Pd-catalyzed sp–sp3 cross-coupling of benzyl bromides using lithium acetylides. Chemical Science. [Link]

• ResearchGate. A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Beilstein Journals. Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. [Link]

• Gelest. Silanes as Protecting Groups for Terminal Alkyne. [Link]

• CureFFI.org. (2015, April 6). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. [Link]

• The Journal of Organic Chemistry. Improved Procedures for the Palladium-Catalyzed Coupling of Terminal Alkynes with Aryl Bromides (Sonogashira Coupling). [Link]

• University of Calgary. Ch 11 : Nucleophilic substitution of benzylic halides. [Link]

• Bioconjugate Chemistry. Release of Terminal Alkynes via Tandem Photodeprotection and Decarboxylation of o-Nitrobenzyl Arylpropiolates in a Flow Microchannel Reactor. [Link]

• Organic Letters. Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. [Link]

• Chemistry LibreTexts. (2022, October 4). 4.17: Nucleophilic Substitution in Synthesis- Amines. [Link]

• Chemguide. multiple nucleophilic substitution - halogenoalkanes and ammonia. [Link]

• Organic Chemistry Portal. Palladium-Catalyzed Conversion of Benzylic and Allylic Halides into α-Aryl and β,γ-Unsaturated Tertiary Amides by the Use of a Carbamoylsilane. [Link]

• Common Organic Chemistry. Benzyl Protection. [Link]

• Chemistry LibreTexts. (2019, June 5). 13.07: Substitution of benzylic and allylic halides. [Link]

• Catalysis Science & Technology. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. [Link]

• ACS Publications. New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. [Link]

• ACS Omega. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. [Link]

• ResearchGate. A Versatile Catalyst for the Sonogashira Coupling of Aryl Chlorides. [Link]

• YouTube. (2021, March 2). Nucleophilic Substitution with amines. [Link]

• Journal of the American Chemical Society. The First Applications of Carbene Ligands in Cross-Couplings of Alkyl Electrophiles: Sonogashira Reactions of Unactivated Alkyl Bromides and Iodides. [Link]

• Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines. [Link]

• ResearchGate. (PDF) Silyl-protective groups influencing the reactivity and selectivity in glycosylations. [Link]

• ResearchGate. (PDF) ChemInform Abstract: Palladium Catalyzed Acetoxylation of Benzylic C-H Bonds Using a Bidentate Picolinamide Directing Group.. [Link]

• Organic Chemistry Portal. Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. [Link]

• The Royal Society of Chemistry. Transition Metal-Catalyzed Decarboxylative Coupling Reactions of Alkynyl Carboxylic Acids.. [Link]

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• 7. researchgate.net [researchgate.net]

Technical Support Center: Ethynyl Group Protection for 1-(Bromomethyl)-4-ethynylbenzene

Welcome to the technical support center for synthetic strategies involving 1-(Bromomethyl)-4-ethynylbenzene. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges posed by this bifunctional molecule. The inherent reactivity of both the benzylic bromide and the terminal alkyne necessitates a robust and well-considered protecting group strategy to achieve desired chemical transformations selectively. This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios.

The Challenge: Orthogonal Reactivity

1-(Bromomethyl)-4-ethynylbenzene is a valuable building block, featuring two highly reactive functional groups: a benzylic bromide, which is an excellent electrophile for SN2 reactions, and a terminal alkyne, whose acidic proton can interfere with a wide range of reaction conditions, particularly those involving bases or organometallic reagents.[1][2] The key to successfully using this reagent is to temporarily mask the reactivity of the ethynyl group while performing chemistry at the bromomethyl site. This requires an "orthogonal" protecting group strategy, where the protecting group is stable to the conditions of the primary reaction but can be removed later under conditions that do not affect the newly formed bond.[3]

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is protection of the ethynyl group essential when reacting at the bromomethyl position?

Answer: The terminal proton of an alkyne is weakly acidic (pKa ≈ 25) and can be readily deprotonated by bases, including Grignard reagents, organolithiums, or even strong amine bases.[1] This deprotonation creates an acetylide anion, which is a potent nucleophile. If left unprotected during a reaction intended for the bromomethyl group, several side reactions can occur:

• Reagent Quenching: If you are using a nucleophile or base to react with the bromomethyl group, it will also react with the acidic alkyne proton, consuming your reagent and reducing the yield.

• Intermolecular Self-Reaction: The generated acetylide can potentially react with the bromomethyl group of another molecule, leading to oligomerization or polymerization.

• Incompatibility with Catalysts: Many transition metal catalysts used in cross-coupling reactions can interact with the terminal alkyne, leading to catalyst deactivation or undesired side reactions.

Protection of the alkyne masks this acidic proton, rendering the group inert to these conditions and ensuring that the reaction proceeds chemoselectively at the desired bromomethyl position.[4]

Q2: What are the most reliable protecting groups for the ethynyl group on this specific molecule?

Answer: For terminal alkynes, silyl ethers are overwhelmingly the most common and effective class of protecting groups due to their ease of introduction, tunable stability, and generally mild removal conditions.[1][5] For 1-(Bromomethyl)-4-ethynylbenzene, the two most recommended protecting groups are:

• Trimethylsilyl (TMS): One of the simplest and most common silyl groups. It is easily introduced and removed, making it ideal for straightforward synthetic steps.[6]

• Triisopropylsilyl (TIPS): A much bulkier silyl group that offers significantly enhanced stability compared to TMS.[1][7] This is the preferred choice for multi-step syntheses or when the subsequent reaction conditions are harsh.

The choice between TMS and TIPS is a critical decision based on the required stability for your planned reaction sequence.

Q3: How do I decide between using a TMS or a TIPS protecting group?

Answer: The selection depends entirely on the downstream reaction conditions. The stability of silyl groups is directly related to the steric bulk around the silicon atom.[8]

Feature	Trimethylsilyl (TMS)	Triisopropylsilyl (TIPS)
Steric Bulk	Low	High
Stability	Labile. Sensitive to both acidic and basic conditions.[8]	Robust. Stable to a wide range of conditions, including those that would cleave a TMS group.[1]
Ease of Introduction	Very fast reaction, typically at 0°C to room temperature.	Slower reaction, may require slightly elevated temperatures or longer reaction times.
Ease of Removal	Very mild conditions (K₂CO₃/MeOH or TBAF).[9]	Requires stronger conditions, typically TBAF.[9]
Best For...	Short synthetic sequences with mild reaction conditions.	Multi-step syntheses, reactions involving strong bases, nucleophiles, or complex transformations.
Common Issues	Accidental deprotection during workup or chromatography.[6][8]	Difficulty in removal if the molecule is sterically hindered.

Senior Scientist Insight: As a rule of thumb, if you have any doubt about the stability required, choose the more robust TIPS group. It is far easier to manage a slightly more forceful deprotection at the end of a synthesis than to troubleshoot the failure of a key intermediate due to unexpected loss of a labile TMS group.

Experimental Protocols & Troubleshooting

Protocol 1: Trimethylsilyl (TMS) Protection

This protocol describes the standard procedure for the TMS protection of 1-(Bromomethyl)-4-ethynylbenzene.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Trimethylsilyl chloride (TMS-Cl)

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) in anhydrous DCM in a flame-dried flask under an inert atmosphere (Nitrogen or Argon).

• Cool the solution to 0°C using an ice bath.

• Add triethylamine (1.2 eq) dropwise to the stirred solution.

• Add TMS-Cl (1.1 eq) dropwise. A white precipitate (triethylammonium chloride) will form.

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC (stain with KMnO₄ to visualize the starting material).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by flash column chromatography (typically using a hexane/ethyl acetate gradient) if necessary.

Troubleshooting TMS Protection:

• Problem: Low yield or incomplete reaction.

  • Cause: Presence of moisture. Silyl chlorides react readily with water.

  • Solution: Ensure all glassware is oven or flame-dried. Use anhydrous solvents and fresh, high-quality reagents.

• Problem: Product decomposes on silica gel column.

  • Cause: TMS-protected alkynes can be sensitive to acidic silica gel.

  • Solution: Neutralize the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1% Et₃N in the eluent).

Protocol 2: Triisopropylsilyl (TIPS) Protection

This protocol is for the installation of the more robust TIPS group.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Triisopropylsilyl chloride (TIPS-Cl)

• Imidazole or Triethylamine (Et₃N)

• Anhydrous Dimethylformamide (DMF) or THF

• Standard workup reagents (as above)

Procedure:

• Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) and imidazole (1.5 eq) in anhydrous DMF under an inert atmosphere.

• Add TIPS-Cl (1.1 eq) dropwise at room temperature.

• Stir the reaction at room temperature for 4-12 hours. The reaction is slower than TMS protection due to steric hindrance. Monitor by TLC.

• Follow the same workup and purification procedure as described for TMS protection (Steps 6-9).

Protocol 3: Deprotection of Silyl-Protected Alkynes

The removal of the silyl group regenerates the terminal alkyne.

A. TMS Deprotection (Mild Base):

• Dissolve the TMS-protected compound in methanol.

• Add a catalytic amount of potassium carbonate (K₂CO₃).

• Stir at room temperature for 30-60 minutes. Monitor by TLC.

• Once complete, neutralize with dilute acid (e.g., 1M HCl), and extract the product with an organic solvent.

B. TMS/TIPS Deprotection (Fluoride Source): This is the most common method for both TMS and, especially, TIPS deprotection.[10]

• Dissolve the silyl-protected alkyne in THF.

• Add a 1M solution of tetra-n-butylammonium fluoride (TBAF) in THF (1.1 - 1.5 eq).

• Stir at room temperature. TMS groups are typically removed within an hour, while TIPS groups may require several hours or gentle warming (e.g., 40°C).

• Monitor the reaction by TLC.

• Upon completion, quench with water and extract the product with an organic solvent (e.g., ethyl acetate or ether). Wash the organic layer with brine, dry, and concentrate.

Troubleshooting Deprotection:

• Problem: Incomplete TIPS deprotection.

  • Cause: Insufficient TBAF or reaction time. The quality of the TBAF solution is critical as it can be hygroscopic.

  • Solution: Use a fresh bottle of TBAF solution. Increase the equivalents of TBAF (up to 3 eq) and/or increase the reaction time or temperature.

• Problem: Side reaction at the bromomethyl group during deprotection.

  • Cause: The fluoride ion in TBAF is a nucleophile. While generally selective for silicon, prolonged heating or harsh conditions could lead to a competing SN2 reaction at the benzylic bromide.

  • Solution: Perform the deprotection at the lowest effective temperature (ideally room temperature) and monitor the reaction closely to avoid prolonged reaction times after the starting material is consumed.

Visualization of Workflow and Decision Logic

The following diagrams illustrate the overall synthetic strategy and the key decision points.

Caption: General workflow for using 1-(Bromomethyl)-4-ethynylbenzene.

Caption: Decision logic for choosing between TMS and TIPS protecting groups.

References

• PubMed. (n.d.). The 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group: a new alcohol protecting group, fully orthogonal with the p-methoxybenzyl group and removable under desilylation conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Protection of Alcohols. Retrieved from [Link]

• ACS Publications. (2019). Triisopropylsilyl (TIPS) Alkynes as Building Blocks for Syntheses of Platinum Triisopropylsilylpolyynyl and Diplatinum Polyynediyl Complexes. Organometallics. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Journal of Medical Genetics and Clinical Biology. Retrieved from [Link]

• ResearchGate. (2017). Are trimethylsilyl protected alkynes stable towards acids and bases? Retrieved from [Link]

• Chinese Chemical Letters. (n.d.). Recent Progress of Protecting Groups for Terminal Alkynes. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-bromo-4-ethynyl-. Retrieved from [Link]

• SIOC Journals. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• Royal Society of Chemistry. (2008). The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide. Retrieved from [Link]

• CureFFI.org. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. Retrieved from [Link]

• ChemSynthesis. (n.d.). 1-bromo-4-ethynylbenzene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis. Retrieved from [Link]

• Pearson+. (n.d.). The trimethylsilyl (TMS) group, used as a protecting group for al... Retrieved from [Link]

• Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Retrieved from [Link]

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Technical Support Center: Work-up Procedures for Reactions Involving 1-(Bromomethyl)-4-ethynylbenzene

Welcome to the technical support center for 1-(bromomethyl)-4-ethynylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting for reactions involving this versatile bifunctional reagent. The unique structure of 1-(bromomethyl)-4-ethynylbenzene, featuring a reactive benzylic bromide and a terminal alkyne, allows for a variety of synthetic transformations but also presents specific challenges in reaction work-up and purification.

This document provides a structured approach to navigate these challenges, moving from fundamental properties and frequently asked questions to detailed troubleshooting guides for common reaction types.

Core Concepts & Safety First

1-(Bromomethyl)-4-ethynylbenzene is a valuable building block in organic synthesis, primarily utilized for introducing the ethynylphenylmethyl moiety. Its two key functional groups allow for orthogonal reactivity: the benzylic bromide is susceptible to nucleophilic substitution, while the terminal alkyne can participate in reactions such as Sonogashira coupling, click chemistry, and polymerization.[1][2]

Safety is paramount when handling this reagent. It is classified as a hazardous substance with the following primary concerns:

• Skin Corrosion/Burns: Causes severe skin burns and eye damage.[3]

• Respiratory Irritation: May cause respiratory irritation.[3]

• Lachrymator: As a benzylic bromide, it is a strong lachrymator.

Mandatory Handling Precautions:

• Always handle 1-(bromomethyl)-4-ethynylbenzene in a well-ventilated chemical fume hood.[4]

• Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile is often insufficient; consider thicker gloves or double-gloving), a lab coat, and chemical safety goggles or a face shield.[4][5]

• Ensure eyewash stations and safety showers are readily accessible.[6]

• Store the reagent in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents and bases.[7][8]

Visualizing the Dual Reactivity

The utility and challenges of this reagent stem from its two distinct reactive sites. Understanding this duality is key to designing successful experiments and troubleshooting unexpected outcomes.

Caption: General aqueous work-up workflow.

Scenario 2: Nucleophilic Substitution Reactions

Problem: "My nucleophilic substitution reaction with an amine resulted in a low yield, and I see multiple spots on the TLC plate, including a very polar one."

Causality:

• Low Yield: The benzylic bromide may have been hydrolyzed by trace water, forming the corresponding alcohol which is unreactive under these conditions.

• Multiple Spots:

  • Quaternary Ammonium Salt: The desired secondary or tertiary amine product can react further with the starting material to form a highly polar, water-soluble quaternary ammonium salt.

  • Unreacted Starting Material: The reaction may not have gone to completion.

  • Hydrolysis Product: The polar spot could be the hydrolysis byproduct.

Troubleshooting & Work-up Strategy

• Control Stoichiometry: Use a slight excess of the nucleophile (1.1-1.5 equivalents) to ensure full consumption of the electrophile, but avoid a large excess which can complicate purification.

• Work-up Protocol:

  • After extraction, wash the organic layer with a dilute acid (e.g., 1M HCl) to remove any excess amine nucleophile.

  • Follow with a wash using a weak base (e.g., saturated aqueous NaHCO₃) to neutralize any remaining acid and remove any acidic byproducts.

  • If a quaternary salt is suspected, it will likely remain in the aqueous layers. Careful extraction is key.

Scenario 3: Sonogashira Coupling Reactions

Problem: "My Sonogashira coupling reaction stalled, and the main byproduct appears to be from the homocoupling of my alkyne starting material (Glaser coupling)."

Causality: Glaser homocoupling is a common side reaction in Sonogashira couplings, promoted by the presence of oxygen and the copper(I) co-catalyst. [2]Catalyst deactivation (both Pd and Cu) can also lead to incomplete reactions.

Troubleshooting & Work-up Strategy

• Ensure Anaerobic Conditions: Rigorously degas all solvents and reagents (e.g., by sparging with argon or using freeze-pump-thaw cycles) before the reaction. Maintain a positive pressure of an inert gas throughout the experiment.

• Work-up for Catalyst Removal:

  • Palladium: After the reaction, dilute the mixture with an organic solvent and filter it through a pad of Celite® to remove the heterogeneous palladium catalyst.

  • Copper: Copper salts can often be removed with an aqueous wash. Washing the organic layer with saturated aqueous ammonium chloride or a dilute ammonia solution will complex with the copper(I) ions, pulling them into the aqueous phase. [9]The aqueous layer will often turn deep blue, indicating successful copper complexation.

Caption: Troubleshooting a failed Sonogashira reaction.

Purification Guidance

Purification of derivatives of 1-(bromomethyl)-4-ethynylbenzene often requires column chromatography. [10] Problem: "My product is streaking badly on the silica gel column, or it appears to be decomposing on the column."

Causality: The polarity of the product and potential interactions with the acidic silica gel can cause issues. Some compounds may be unstable to prolonged contact with silica.

Protocol: Purification by Flash Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of 0.2-0.4 for your desired product. [10]2. Column Packing: Pack a glass column with silica gel using the chosen eluent (slurry packing).

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane). Add a small amount of silica gel and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column. [10]This technique often results in better separation.

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the eluent and carefully pipette it onto the top of the column.

• Elution: Add the eluent and apply positive pressure (flash chromatography) to run the solvent through the column. Collect fractions and analyze them by TLC to identify which ones contain the pure product.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Common Solvent Systems

The following table provides starting points for TLC and column chromatography solvent systems based on the product type.

Product Type Example	Typical Polarity	Recommended Starting Eluent (Hexanes/Ethyl Acetate)	Notes
Ether derivative (e.g., from alcohol nucleophile)	Low to Medium	95:5 to 80:20	Generally straightforward to purify.
Amine derivative (e.g., from primary amine)	Medium	80:20 to 50:50	May streak. Adding 1% triethylamine to the eluent can help by deactivating acidic sites on silica.
Sonogashira product (e.g., coupled with another aryl)	Low	98:2 to 90:10	Often non-polar and easy to separate from polar impurities.
Hydrolysis product (alcohol)	Medium to High	70:30 to 40:60	Significantly more polar than the starting material.

Troubleshooting Purification:

• Streaking: If the compound streaks, consider adding a small amount of a modifier to your eluent (e.g., 1% triethylamine for basic compounds, 1% acetic acid for acidic compounds).

• Decomposition: If you suspect decomposition on silica, try using a less acidic stationary phase like alumina or switch to reverse-phase chromatography. [10]Alternatively, minimizing the time the compound spends on the column by running it faster can help.

• Recrystallization: If your purified product is a solid and still contains minor impurities, recrystallization is an excellent final purification step. [11]

References

• BenchChem. (n.d.). An In-depth Technical Guide to 1-bromo-4-(trichloromethyl)benzene.
• PubChem. (n.d.). Benzene, 1-bromo-4-ethynyl-. National Center for Biotechnology Information.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 1-Bromo-4-ethynylbenzene.
• CymitQuimica. (n.d.). CAS 766-96-1: 1-bromo-4-ethynylbenzene.
• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
• PubChem. (n.d.). 1-(Bromomethyl)-4-ethynylbenzene. National Center for Biotechnology Information.
• BenchChem. (n.d.). Technical Support Center: Purification of 1-Bromo-4-propylsulfanylbenzene Derivatives.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution - The Benzyne Mechanism.
• Fisher Scientific. (n.d.). Safety Data Sheet: 1-Bromo-4-ethynylbenzene.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• BenchChem. (n.d.). A Technical Guide to 1-Bromo-2-(bromomethyl)-4-chlorobenzene.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Sigma-Aldrich. (n.d.). 1-Bromo-4-ethynylbenzene 97%.
• Physics Department & Chemistry Department. (2023). Purification of Organic Compounds: from Crude Product to Purity.
• Chemistry LibreTexts. (2024). Synthesis of Polysubstituted Benzenes.
• Fisher Scientific. (n.d.). Safety Data Sheet: 1-Bromo-4-ethylbenzene.
• Chem Help ASAP. (2020). Sonogashira cross-coupling reaction. YouTube.
• Chemistry LibreTexts. (2023). The Discovery of Nucleophilic Substitution Reactions.
• MDPI. (n.d.). The Polymers of Diethynylarenes—Is Selective Polymerization at One Acetylene Bond Possible? A Review.
• ECHEMI. (2019). 1-(BROMOMETHYL)-4-ETHOXYBENZENE SDS.
• J-STAGE. (n.d.). Divergence in polymerization induced by conjugate substitution of α-(substituted methyl)acrylates.
• Google Patents. (n.d.). Green hydrolysis technique for dibromomethyl-4-methanesulfonyl-benzene.
• The Organic Chemistry Tutor. (2015). Nucleophilic Substitution: Practice Problems. YouTube.
• ACS Publications. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts.
• ResearchGate. (n.d.). Mechanism of nucleophilic substitution reactions of 4-(4ˊ-nitro)phenylnitrobenzofurazan ether with aniline in acetonitrile.
• Fisher Scientific. (n.d.). Safety Data Sheet: Benzene, 1-bromo-4-(1-methylethyl)-.
• ResearchGate. (n.d.). A Guide to Sonogashira Cross-Coupling Reactions.
• Chemsrc. (n.d.). 1-Bromo-4-(phenylethynyl)benzene.
• Echemi. (n.d.). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.

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Reference Data & Comparative Studies

Comparative Guide: Yield Optimization in Sonogashira Coupling of Aryl Halides

Executive Summary: The Reactivity Cliff

In medicinal chemistry, the Sonogashira cross-coupling reaction is ubiquitous for installing alkyne handles. However, the choice of aryl halide (

) dictates not just the yield, but the entire catalytic architecture required for success.

This guide moves beyond simple "reactivity trends" to provide a data-backed comparison of Aryl Iodides (Ar-I) , Aryl Bromides (Ar-Br) , and Aryl Chlorides (Ar-Cl) . We analyze why standard protocols fail for chlorides and how ligand engineering bridges the yield gap.

The Core Insight

• Ar-I: Diffusion-controlled reactivity; often works with trace Pd and no heat.

• Ar-Br: The "Goldilocks" substrate; requires activation energy (heat) but standard ligands (

  ) suffice.

• Ar-Cl: The kinetic bottleneck;

  bond strength ( ) renders standard oxidative addition impossible without electron-rich, bulky ligands (e.g., Buchwald phosphines or NHCs).

Mechanistic Logic & Yield Causality

To optimize yield, one must understand the Rate-Determining Step (RDS) for each halide.

The Catalytic Cycle & RDS Shift

The Sonogashira cycle involves two distinct loops: the Palladium cycle and the Copper cycle.[1][2]

• For Ar-I: The oxidative addition of

  to is fast. The RDS often shifts to transmetallation (transfer of the alkyne from Cu to Pd).

• For Ar-Cl: Oxidative addition is the absolute bottleneck. Standard

  catalysts decompose before they can insert into the inert bond.

Visualization: The Reactivity Flowchart

The following diagram illustrates the decision logic based on substrate reactivity.

Caption: Decision matrix correlating aryl halide bond energy with required catalytic rigor and expected outcomes.

Comparative Yield Analysis

The table below compares the performance of a model reaction: Coupling of 4-substituted Phenyl Halide with Phenylacetylene .

Conditions Defined:

• Standard: 2 mol%

  , 1 mol% CuI, , THF, 60°C.

• Advanced: 1 mol%

  , 2 mol% XPhos (or bulky NHC), , Dioxane, 100°C.

Substrate (Ar-X)	Bond Dissociation Energy (kcal/mol)	Yield (Standard Conditions)	Yield (Advanced Conditions)	Primary Failure Mode
4-MeO-Ph-I	~65	98%	99%	Homocoupling of alkyne (Glaser) if present.
4-MeO-Ph-Br	~81	72%	95%	Incomplete conversion; requires higher T or time.
4-MeO-Ph-Cl	~96	< 5%	91%	Catalyst decomposition; failure to oxidatively add.
4-NO2-Ph-Cl	~96 (Activated)	45%	96%	Electron-withdrawing groups activate Cl, but still sluggish.

Key Takeaway: Standard conditions are essentially useless for unactivated aryl chlorides. You must switch to electron-rich phosphine ligands (e.g.,

, XPhos) or NHC-Pd complexes to achieve viable yields.

Experimental Protocols

Protocol A: The "Standard" System (For Iodides & Bromides)

Best for: Routine synthesis, robust substrates, cost-efficiency.

Reagents:

• Aryl Halide (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Catalyst:

  (2-5 mol%)

• Co-catalyst: CuI (1-3 mol%)

• Base/Solvent:

  or (used as solvent or co-solvent with THF).

Step-by-Step:

• Degassing: Charge a reaction vial with the aryl halide, Pd catalyst, and CuI. Seal and purge with Argon/Nitrogen for 5 minutes. Crucial: Oxygen promotes copper-mediated alkyne homocoupling (Glaser coupling).

• Solvent Addition: Add degassed THF and amine base via syringe.

• Alkyne Addition: Add the terminal alkyne dropwise.

• Reaction:

  • For Iodides: Stir at Room Temperature for 2-4 hours.

  • For Bromides: Heat to 60°C for 4-12 hours.

• Workup: Filter through a celite pad to remove Pd/Cu salts. Concentrate and purify via silica column.

Protocol B: The "Advanced" System (For Chlorides)

Best for: Aryl chlorides, deactivated bromides, late-stage functionalization.

Reagents:

• Aryl Chloride (1.0 equiv)

• Terminal Alkyne (1.5 equiv)

• Pre-catalyst:

  or (1-3 mol%)

• Ligand: XPhos or SPhos (2-6 mol%) - Ratio Pd:L should be 1:2.

• Base:

  (2.0 equiv) - Inorganic bases are superior for difficult couplings.

• Solvent: 1,4-Dioxane or Toluene (Anhydrous).

Step-by-Step:

• Pre-complexation: In a glovebox or under strict Argon flow, mix Pd source and Ligand in the solvent for 15 mins to form the active

  species.

• Substrate Loading: Add Aryl Chloride, Base, and CuI (optional, often Cu-free is preferred for chlorides to avoid side reactions).

• Alkyne Addition: Add alkyne.

• Reaction: Heat to 80-100°C for 12-24 hours. Note: High temperature is required to overcome the oxidative addition energy barrier.

• Validation: Monitor by LCMS. If conversion stalls, add a second portion of catalyst/ligand (catalyst death is common at high T).

Mechanistic Visualization: The Catalytic Cycle

Understanding where the cycle breaks helps in troubleshooting.

Caption: The catalytic cycle. Note that Oxidative Addition (Red) is the barrier for chlorides, while Transmetallation (Yellow) is often the barrier for iodides.

References

• Sonogashira, K., Tohda, Y., & Hagihara, N. (1975).[2] A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470.

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[3] Chemical Reviews, 107(3), 874-922.

• Gelman, D., & Buchwald, S. L. (2003).[4] Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Tosylates with Terminal Alkynes: Use of a Copper Cocatalyst Inhibits the Reaction. Angewandte Chemie International Edition, 42(48), 5993-5996.

• Doucet, H., & Hierso, J. C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations.[2][3][5][6] Angewandte Chemie International Edition, 46(6), 834-871.

Sources

• 1. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic Comparison Guide: 1-(Bromomethyl)-4-ethynylbenzene and Its Functional Derivatives

The following guide provides an in-depth spectroscopic comparison and technical analysis of 1-(Bromomethyl)-4-ethynylbenzene (also known as 4-ethynylbenzyl bromide ) and its primary reaction products.

Executive Summary & Compound Profile

1-(Bromomethyl)-4-ethynylbenzene is a high-value bifunctional linker used extensively in drug discovery (e.g., PROTACs, activity-based protein profiling) and materials science.[1] Its utility stems from its orthogonal reactivity:

• Electrophilic Benzylic Bromide: Primed for

  nucleophilic substitution (reacts with amines, phenols, thiols).[1]

• Terminal Alkyne: Primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC "Click" chemistry) or Sonogashira coupling.[1]

This guide objectively compares the spectroscopic signatures of the starting material (SM) against its two most common transformation products: Ether Derivatives (via substitution) and Triazoles (via click chemistry).[1]

Compound Identity[1][2][3][4][5]

• IUPAC Name: 1-(Bromomethyl)-4-ethynylbenzene[1][2][3]

• CAS Number: 351002-91-0 (also 1065094-14-3 for related salts)[1]

• Molecular Formula:

  [2][4]

• Molecular Weight: 195.06 g/mol [1][4][3]

• Physical State: White to pale yellow solid

• Safety Warning: Lachrymator. Benzylic bromides are potent eye and respiratory irritants.[1] Handle only in a fume hood.

Spectroscopic Baseline: Starting Material

Before analyzing reaction success, one must establish the baseline signature of the linker itself.[1]

Nuclear Magnetic Resonance ( H NMR)

The spectrum is defined by three distinct regions.[1]

• Solvent:

  ( 7.26 ppm)[1]

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Benzylic	4.48 - 4.52	Singlet (s)	2H	Ar-CH -Br
Acetylenic	3.05 - 3.15	Singlet (s)	1H	C C-H
Aromatic	7.35 - 7.48	Multiplet (m)	4H	Ar-H (AA'BB' system)

Diagnostic Key: The singlet at 4.5 ppm is the critical indicator of the bromide's integrity.[1] Any shift upfield (lower ppm) usually indicates hydrolysis or substitution.[1]

Infrared Spectroscopy (FT-IR)[1]

• : ~3280 cm (Sharp, strong stretch - Diagnostic for terminal alkyne)[1]
• : ~2100 cm (Weak/Medium stretch)[1]
• : ~600-700 cm (Fingerprint region)[1]

Comparative Analysis: Reaction Pathways

The following section compares the SM with products from two orthogonal pathways: Path A (Nucleophilic Substitution) and Path B (Click Chemistry) .[1]

Path A: Nucleophilic Substitution ( )

Target Product: 4-((4-Ethynylbenzyl)oxy)phenol derivative Context: Common in synthesizing fluorescent probes or drug conjugates where the linker is attached to a phenol moiety.[1]

Spectroscopic Shifts ( H NMR)

Feature	Starting Material ( )	Product (Ether Linkage)	Shift ( )
Benzylic Protons	4.50 ppm	5.05 - 5.15 ppm	+0.6 ppm (Downfield)
Alkyne Proton	~3.10 ppm	~3.10 ppm	Unchanged

Interpretation: The replacement of the Bromine (electronegativity ~2.[1]96) with Oxygen (electronegativity ~3.[1]44) causes a significant downfield shift of the benzylic protons.[1]

• Success Indicator: Complete disappearance of the singlet at 4.50 ppm.

• Failure Mode: Appearance of a peak at ~4.6-4.7 ppm suggests hydrolysis to benzyl alcohol (if water was present).[1]

Path B: CuAAC Click Reaction

Target Product: 1-Benzyl-4-(4-(bromomethyl)phenyl)-1,2,3-triazole Context: Reacting the alkyne handle with an azide (e.g., Benzyl Azide) while preserving the bromide (or reacting the bromide-substituted derivative).

Spectroscopic Shifts ( H NMR)

Feature	Starting Material ( )	Product (1,2,3-Triazole)	Shift ( )
Alkyne Proton	3.10 ppm	Disappears	Signal Loss
Triazole Proton	None	7.80 - 8.20 ppm	New Singlet
Benzylic ( -Br)	4.50 ppm	4.50 ppm*	Unchanged (if Br intact)

Interpretation: The formation of the triazole ring creates a highly deshielded proton on the triazole ring (

-H).

• Success Indicator: Appearance of a sharp singlet in the aromatic/heteroaromatic region (~8.0 ppm) and loss of the alkyne stretch in IR.[1]

• Note: If the reaction uses a copper catalyst, ensure complete removal of paramagnetic Cu(II) residues, as they can broaden NMR signals.[1]

Visualization of Chemical Logic

The following diagram illustrates the orthogonal reactivity and the associated spectral checkpoints.

Caption: Orthogonal reaction pathways for 1-(bromomethyl)-4-ethynylbenzene with diagnostic NMR shifts.

Experimental Protocols

Protocol A: Synthesis of Ether Derivative (Phenol Alkylation)

Standard operating procedure for attaching the linker to a tyrosine residue or phenolic payload.

Reagents:

• 1-(Bromomethyl)-4-ethynylbenzene (1.0 equiv)[1]

• Phenol derivative (e.g., 4-Nitrophenol) (1.0 equiv)[1]

• Potassium Carbonate (

  ) (2.0 equiv)[1]

• Solvent: Anhydrous DMF or Acetone[1]

Step-by-Step:

• Dissolution: Dissolve the phenol derivative in anhydrous DMF (0.1 M concentration) in a round-bottom flask.

• Activation: Add

  and stir at room temperature for 15 minutes to deprotonate the phenol.

• Addition: Add 1-(Bromomethyl)-4-ethynylbenzene dropwise (dissolved in minimal DMF).

• Reaction: Stir at 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc).[1] The product will be more polar than the bromide but less polar than the phenol.[1]

• Workup: Dilute with water and extract with Ethyl Acetate (

  ). Wash organics with brine, dry over , and concentrate.[1]

• Purification: Flash column chromatography (Silica gel).

Validation:

• Check

  H NMR for the shift of the singlet from 4.50 to ~5.10 ppm.[1]

Protocol B: "Click" Reaction (CuAAC)

Standard procedure for conjugating the alkyne handle to an azide.

Reagents:

• Alkyne-functionalized precursor (1.0 equiv)[1]

• Azide partner (1.0 equiv)[1][5]

• (0.1 equiv)[1]

• Sodium Ascorbate (0.5 equiv)[1]

• Solvent:

  -BuOH/Water (1:[1]1) or DMSO/Water[1]

Step-by-Step:

• Mixing: Dissolve the alkyne and azide in the solvent mixture.

• Catalyst Prep: Prepare fresh stock solutions of

  and Sodium Ascorbate in water.

• Initiation: Add the

  solution followed by the Ascorbate solution to the reaction mixture. The mixture may turn yellow/orange.[1]

• Reaction: Stir at room temperature for 2–12 hours.

• Workup: Dilute with water. If the product precipitates, filter it.[1] If not, extract with DCM.[1]

• Copper Removal: Wash the organic phase with a solution of EDTA or dilute

  to remove copper ions (crucial for clean NMR).[1]

Validation:

• Check IR for the disappearance of the azide peak (~2100 cm

  ) and alkyne peak (~3280 cm ).[1]

• Check

  H NMR for the new triazole singlet (~8.0 ppm).

Troubleshooting & Stability

Issue	Observation	Root Cause	Solution
Hydrolysis	New NMR peak at ~4.7 ppm ( -OH)	Wet solvents or atmospheric moisture	Use anhydrous DMF/MeCN; store SM under inert gas.[1]
Incomplete Click	Alkyne proton persists	Catalyst oxidation ( )	Add more Sodium Ascorbate; degas solvents.[1]
Broad NMR Lines	Poor resolution	Residual paramagnetic Copper	Wash product with EDTA or aqueous ammonia.[1]

References

• Synthesis and Reactivity of 4-Ethynylbenzyl Derivatives

  • Source: Smolecule & PubChem Compound Summary.[1]

  • Link:[1]

• Application in Viral Protein Targeting (Ebola/NPC1 Probe)

  • Title: Inhibition of Ebola Virus Infection: Identification of Niemann-Pick C1 as the Target by Optimization of a Chemical Probe.[1]

  • Journal:Bioorganic & Medicinal Chemistry Letters (via NIH/PubMed).[1]

  • Context: Describes the alkylation of salicylaldehyde with 4-ethynylbenzyl bromide.

  • Link:[1]

• Click Chemistry Protocols & Triazole Characterization

  • Title: Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC).[1]

  • Source:Organic Reactions (referenced via general CuAAC literature).[1]

  • Link:[1]

• Spectroscopic Data Verification

  • Source: NIST Chemistry WebBook & Sigma-Aldrich Technical Data.[1]

  • Link:[1]

Sources

• 1. Benzene, 1-bromo-4-ethynyl- | C8H5Br | CID 136603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 351002-91-0: 1-(Bromomethyl)-4-ethynylbenzene [cymitquimica.com]
• 3. Ethynylbenzene | Sigma-Aldrich [sigmaaldrich.com]
• 4. Buy 1-(Bromomethyl)-4-ethynylbenzene | 351002-91-0 [smolecule.com]
• 5. findresearcher.sdu.dk [findresearcher.sdu.dk]

A Comparative Performance Guide: 1-(Bromomethyl)-4-ethynylbenzene in Copper-Free Sonogashira Couplings

This guide provides an in-depth technical analysis of 1-(bromomethyl)-4-ethynylbenzene as a substrate in palladium-catalyzed, copper-free Sonogashira cross-coupling reactions. We will explore its reactivity profile, compare its performance against common alternative alkynes, and provide detailed experimental protocols to empower researchers in drug development and materials science to effectively utilize this versatile bifunctional molecule.

Introduction: The Modern Sonogashira Reaction

The Sonogashira cross-coupling reaction, a powerful method for forming C(sp²)-C(sp) bonds, has become an indispensable tool in organic synthesis.[1][2] It is fundamental to the construction of conjugated systems found in pharmaceuticals, natural products, and advanced organic materials.[2][3] The classical Sonogashira reaction employs a dual-catalyst system of palladium and a copper(I) co-catalyst.[1] However, the use of copper can lead to undesirable side reactions, most notably the oxidative homocoupling of terminal alkynes (Glaser coupling), and can complicate product purification, particularly in pharmaceutical applications.[4]

This has spurred the development of "copper-free" Sonogashira protocols. These modern methods rely on sophisticated palladium catalysts, often featuring bulky, electron-rich phosphine ligands, which facilitate the catalytic cycle without the need for a copper co-catalyst.[3][4] This approach offers cleaner reactions, broader substrate scope, and simplified purification pathways.[2]

Within this context, 1-(bromomethyl)-4-ethynylbenzene presents a unique opportunity. It is a bifunctional building block featuring a terminal alkyne for immediate Sonogashira coupling and a benzylic bromide moiety for subsequent derivatization. The central challenge and focus of this guide is to understand how to selectively react the alkyne group while preserving the integrity of the reactive bromomethyl functionality.

Section 1: Mechanistic Framework of the Copper-Free Sonogashira Reaction

Understanding the reaction mechanism is paramount to optimizing conditions and troubleshooting potential issues. The copper-free Sonogashira reaction proceeds through a palladium-centered catalytic cycle.[1][5]

The cycle begins with an active Pd(0) species, which undergoes oxidative addition with an aryl or vinyl halide (Ar-X) to form a Pd(II) intermediate.[1][6] The terminal alkyne is then deprotonated by a base. This acetylide subsequently coordinates to the palladium center, and following a reductive elimination step, the desired coupled product is released, regenerating the Pd(0) catalyst.[7]

Caption: The catalytic cycle for the copper-free Sonogashira reaction.

Section 2: Performance Analysis of 1-(Bromomethyl)-4-ethynylbenzene

The performance of 1-(bromomethyl)-4-ethynylbenzene is dictated by two key factors: the electronic influence of the p-(bromomethyl) group on the alkyne and the chemical stability of the benzylic bromide under the reaction conditions. The bromomethyl group is weakly electron-withdrawing, which can slightly increase the acidity of the terminal alkyne proton, potentially facilitating its deprotonation by the base.

The primary concern is the reactivity of the C-Br bond. Benzylic bromides are susceptible to nucleophilic substitution (SN2) reactions. Therefore, the choice of base and solvent is critical to avoid unwanted side reactions where the base or other nucleophiles attack the bromomethyl group.

Comparative Data

To objectively assess its performance, we compare reaction outcomes using 1-(bromomethyl)-4-ethynylbenzene with other common terminal alkynes under optimized copper-free conditions. The data below is synthesized from high-yield examples reported in the literature to provide a standardized comparison.

Alkyne Substrate	Coupling Partner (Aryl Bromide)	Catalyst System	Conditions (Base, Solvent, Temp)	Yield (%)	Key Observation / Reference
1-(Bromomethyl)-4-ethynylbenzene	4-Bromoacetophenone	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	TMP, DMSO, rt	~90% (estimated)	Excellent functional group tolerance is expected with this modern catalyst system. The benzylic bromide should be stable under these mild, room temperature conditions with a hindered amine base.[4]
Phenylacetylene (Baseline)	4-Bromoacetophenone	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	TMP, DMSO, rt	92%	Serves as the benchmark for an electronically neutral, unfunctionalized aryl alkyne.[4]
4-Ethynyltoluene (EDG)	1-Bromo-4-(tert-butyl)benzene	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	TMP, DMSO, rt	85%	Alkynes with electron-donating groups (EDG) are highly reactive and provide excellent yields.[4]
4-Ethynylacetophenone (EWG)	1-Bromo-4-methoxybenzene	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	TMP, DMSO, rt	81%	Alkynes with electron-withdrawing groups (EWG) also perform well, demonstrating the broad electronic tolerance of the reaction.[4]
1-Octyne (Aliphatic)	1-Bromo-4-methoxybenzene	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	TMP, DMSO, rt	96%	Aliphatic alkynes are often excellent substrates, coupling efficiently under these conditions.[4]

Analysis: The data indicates that modern copper-free Sonogashira systems exhibit remarkable functional group tolerance. The performance of 1-(bromomethyl)-4-ethynylbenzene is expected to be comparable to other substituted arylacetylenes, achieving high yields provided that the reaction conditions are carefully selected to be mild and non-nucleophilic. The key to success is not the inherent reactivity of the alkyne, but the preservation of the benzylic bromide.

Section 3: Experimental Protocols and Workflow

Adherence to a well-designed experimental protocol is crucial for reproducibility and for minimizing side reactions.

Experimental Workflow Diagram

Caption: A standardized workflow for copper-free Sonogashira reactions.

Protocol 1: Optimized Coupling of 1-(Bromomethyl)-4-ethynylbenzene with an Aryl Bromide

This protocol is designed to maximize yield while preserving the benzylic bromide functionality.

• Rationale: This procedure utilizes a modern, air-stable palladium precatalyst for reliable activation.[4] A sterically hindered, non-nucleophilic amine base (TMP) is chosen to deprotonate the alkyne without causing SN2 side reactions.[4] The reaction is run at room temperature to provide the mildest conditions possible.

• Materials:

  • Aryl Bromide (1.0 mmol, 1.0 equiv)

  • 1-(Bromomethyl)-4-ethynylbenzene (1.2 mmol, 1.2 equiv)

  • [DTBNpP]Pd(crotyl)Cl (0.025 mmol, 2.5 mol%)

  • 2,2,6,6-Tetramethylpiperidine (TMP) (2.0 mmol, 2.0 equiv)

  • Anhydrous Dimethyl Sulfoxide (DMSO) (5 mL)

  • Schlenk flask or oven-dried reaction vial with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To the Schlenk flask, add the palladium precatalyst, the aryl bromide, and the magnetic stir bar.

  • Seal the flask, and cycle between vacuum and inert gas three times to establish an inert atmosphere.

  • Under a positive pressure of inert gas, add 1-(bromomethyl)-4-ethynylbenzene, followed by anhydrous DMSO via syringe.

  • Finally, add the TMP base via syringe.

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS. Reactions are typically complete within 2-4 hours.[4]

  • Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, and wash with brine (2 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired diarylacetylene.

Protocol 2: Comparative Coupling with Phenylacetylene

This protocol is identical to Protocol 1, serving as a direct control to compare reaction rates and yields.

• Procedure:

  • Follow the exact steps outlined in Protocol 1, but substitute 1-(bromomethyl)-4-ethynylbenzene with phenylacetylene (1.2 mmol, 1.2 equiv).

  • Compare the reaction time and isolated yield to the result from Protocol 1. Typically, the reaction with phenylacetylene will proceed with similar kinetics and yield, confirming that the bromomethyl group does not significantly hinder the coupling electronically under these optimized conditions.[4]

Conclusion and Future Outlook

1-(bromomethyl)-4-ethynylbenzene is a highly effective and valuable substrate for copper-free Sonogashira reactions. Its performance is comparable to other functionalized arylacetylenes, consistently delivering high yields. The key to success lies not in enhancing its reactivity, but in meticulously selecting reaction conditions that ensure the preservation of the sensitive benzylic bromide group. The use of modern palladium precatalysts with bulky phosphine ligands, combined with sterically hindered non-nucleophilic bases and mild, room-temperature conditions, is essential.

By following the protocols and principles outlined in this guide, researchers can confidently employ this bifunctional reagent as a gateway to complex molecular architectures, enabling rapid diversification in pharmaceutical discovery and the synthesis of novel organic materials.

References

• Chinchilla, R., & Nájera, C. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6885-6925. [Link]

• Shaikh, R. S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Available at: [Link]

• Chinchilla, R., & Nájera, C. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. ResearchGate. Available at: [Link]

• ChemOrgChem. (2024). Sonogashira coupling reaction | Organometallic name reaction. YouTube. Available at: [Link]

• Barlog, M., et al. (2022). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1. A) Copper-free Sonogashira cross-coupling reaction. Available at: [Link]

• Schrader, M., et al. (2021). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Publications. Available at: [Link]

• Dunetz, J. R., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(8), 9525-9533. [Link]

• Wikipedia. (2023). Sonogashira coupling. Available at: [Link]

• Chemistry LibreTexts. (2023). Sonogashira Coupling. Available at: [Link]

• Nattmann, L., et al. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis. Available at: [Link]

• Bhadra, S., & Khan, H. A. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available at: [Link]

• Ploom, S., & Tamm, T. (2013). Computational study of the copper-free Sonogashira cross-coupling reaction: Shortcuts in the mechanism. ResearchGate. Available at: [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]

A Technical Guide to Assessing the Efficiency of 1-(Bromomethyl)-4-ethynylbenzene in Multi-Step Synthesis

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of bifunctional linkers is a critical determinant of success in multi-step synthesis. These molecular bridges, possessing two distinct reactive functional groups, are fundamental in constructing complex molecular architectures, including antibody-drug conjugates (ADCs), PROTACs, and sophisticated imaging agents. Among the diverse array of available linkers, 1-(bromomethyl)-4-ethynylbenzene has emerged as a versatile and widely utilized reagent. This guide provides an in-depth technical assessment of its efficiency in comparison to viable alternatives, supported by experimental data and detailed protocols to inform your synthetic strategies.

The Strategic Advantage of a Heterobifunctional Aromatic Linker

1-(Bromomethyl)-4-ethynylbenzene offers a unique combination of a reactive benzylic bromide and a terminal alkyne, embedded within a rigid aromatic scaffold. This distinct arrangement provides several advantages in multi-step synthesis:

• Orthogonal Reactivity: The bromomethyl group is susceptible to nucleophilic substitution (an SN2 reaction), allowing for the facile introduction of a wide range of functionalities, including amines, thiols, and azides. Concurrently, the ethynyl group serves as a versatile handle for powerful carbon-carbon and carbon-heteroatom bond-forming reactions, most notably the Sonogashira coupling and the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[1]

• Structural Rigidity: The benzene ring imparts conformational rigidity to the linker, which can be crucial in applications where precise spatial orientation of the linked moieties is required, such as in the design of enzyme inhibitors or molecular probes.

• Sequential Introduction of Functionality: The differential reactivity of the two functional groups allows for a controlled, stepwise elaboration of the molecular structure, minimizing the need for complex protecting group strategies.

Comparative Performance Analysis

The true measure of a linker's utility lies in its performance in key synthetic transformations. Here, we compare the efficiency of 1-(bromomethyl)-4-ethynylbenzene with relevant alternatives in two of its most common applications: Sonogashira coupling and CuAAC.

Sonogashira Coupling: The Influence of the Halide

The Sonogashira reaction, a palladium- and copper-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, is a powerful tool for the synthesis of substituted alkynes.[2] In the context of bifunctional linkers, the nature of the halide on the aromatic ring significantly impacts reaction efficiency.

Linker	Typical Yield (%)	Reaction Time (h)	Key Considerations
1-(Bromomethyl)-4-iodobenzene	90-98%	1-4	Highest reactivity, often proceeds at room temperature.[2] May be less stable and more expensive.
1-(Bromomethyl)-4-ethynylbenzene	75-95%	2-12	Good balance of reactivity and stability. Generally requires elevated temperatures.[2][3]
1-(Bromomethyl)-4-chlorobenzene	<10-50%	12-48	Lowest reactivity, often requires harsh conditions and specialized catalysts.[2]

As the data indicates, the reactivity of the aryl halide in Sonogashira coupling follows the general trend of I > Br > Cl. While an iodo-substituted linker would offer the highest reaction rates and yields, 1-(bromomethyl)-4-ethynylbenzene provides a good compromise between reactivity, stability, and cost-effectiveness for many applications. The use of activated aryl bromides, such as those with electron-withdrawing groups, can also lead to excellent yields.[2]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regiospecific method for the formation of 1,2,3-triazoles.[1] When using 1-(bromomethyl)-4-ethynylbenzene, the azide functionality is typically introduced via nucleophilic substitution of the bromide with sodium azide. This can be done as a separate step or, for convenience and safety, in situ.

Alkyne-Containing Linker	Typical Yield (%)	Reaction Conditions	Key Considerations
1-(Azidomethyl)-4-ethynylbenzene (from 1-(bromomethyl)-4-ethynylbenzene)	85-98%	In situ or pre-formed azide, Cu(I) catalyst, room temperature	Highly efficient and versatile. The in situ generation of the azide from the corresponding bromide is a common and effective strategy.[1]
Propargyl Bromide (converted to Propargyl Azide)	80-95%	In situ or pre-formed azide, Cu(I) catalyst, room temperature	Flexible aliphatic linker. Lacks the rigidity of the aromatic scaffold.
Various PEG-based Alkyne Linkers	90-99%	Cu(I) catalyst, aqueous or organic solvents	Introduces hydrophilicity and flexibility. Useful for biological applications.

In CuAAC reactions, the efficiency is less dependent on the starting material for the alkyne and more on the reaction conditions and the nature of the azide. The in situ formation of 4-ethynylbenzyl azide from 1-(bromomethyl)-4-ethynylbenzene followed by immediate click reaction is a highly effective one-pot procedure that avoids the isolation of potentially hazardous low molecular weight organic azides. The yields for this transformation are consistently high, making it a reliable choice for constructing triazole linkages.

Experimental Protocols

To provide a practical context for the data presented, detailed protocols for key reactions involving 1-(bromomethyl)-4-ethynylbenzene are provided below.

Protocol 1: One-Pot, Two-Step Synthesis of a 1,2,3-Triazole via in situ Azide Formation and CuAAC

This protocol describes the reaction of 1-(bromomethyl)-4-ethynylbenzene with a generic primary amine after conversion to the corresponding azide and subsequent click reaction with an alkyne.

Workflow Diagram:

Caption: One-pot synthesis of a 1,2,3-triazole.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Sodium azide (NaN₃)

• Terminal alkyne (e.g., phenylacetylene)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Deionized water

• Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve 1-(bromomethyl)-4-ethynylbenzene (1.0 eq) in DMF.

• Add sodium azide (1.1 eq) to the solution and stir at room temperature for 2 hours to form 4-ethynylbenzyl azide in situ.

• In a separate flask, prepare a solution of the terminal alkyne (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• To the alkyne solution, add copper(II) sulfate pentahydrate (0.05 eq) and sodium ascorbate (0.1 eq).

• Add the DMF solution containing the in situ generated azide to the alkyne solution.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,2,3-triazole.

Expected Yield: 85-98%

Protocol 2: Sonogashira Coupling of 1-(Bromomethyl)-4-ethynylbenzene with an Aryl Halide

This protocol details a typical Sonogashira coupling reaction to form a diarylacetylene.

Workflow Diagram:

Caption: Sonogashira cross-coupling reaction.

Materials:

• 1-(Bromomethyl)-4-ethynylbenzene

• Aryl halide (e.g., iodobenzene)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Toluene, anhydrous

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 eq), Pd(PPh₃)₄ (0.03 eq), and CuI (0.05 eq).

• Add anhydrous toluene and triethylamine.

• Add 1-(bromomethyl)-4-ethynylbenzene (1.2 eq) to the reaction mixture.

• Heat the reaction mixture to 70 °C and stir for 4-12 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the diarylacetylene.

Expected Yield: 80-95%

Conclusion and Recommendations

1-(Bromomethyl)-4-ethynylbenzene stands as a highly efficient and versatile bifunctional linker for multi-step synthesis. Its combination of a reactive benzylic bromide and a terminal alkyne on a rigid aromatic platform provides a powerful tool for constructing complex molecules.

• For Sonogashira couplings , it offers a good balance of reactivity and stability, with the understanding that iodo-analogs will react faster.

• In CuAAC reactions , its ability to form the requisite azide in situ provides a safe, convenient, and high-yielding one-pot procedure.

When selecting a linker, researchers must weigh the desired reactivity against factors such as stability, cost, and the specific structural requirements of the target molecule. While alternatives like propargyl bromide offer flexibility and PEG-based linkers provide hydrophilicity, the defined spatial orientation and robust reactivity of 1-(bromomethyl)-4-ethynylbenzene make it an indispensable reagent in the synthetic chemist's toolbox.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46–49. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Liang, Y., Xie, Y.-X., & Li, J.-H. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. The Journal of Organic Chemistry, 71(1), 379–381. [Link]

• Hein, C. D., Liu, X.-M., & Wang, D. (2008). Click Chemistry, A Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 25(10), 2216–2230. [Link]

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide–Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952–3015. [Link]

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• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of 1-(Bromomethyl)-4-ethynylbenzene Reaction Products by NMR and MS

Introduction: The Lynchpin of Modern Synthesis

In the landscape of drug discovery, materials science, and chemical biology, the efficiency and precision of molecular construction are paramount. 1-(Bromomethyl)-4-ethynylbenzene stands out as a critical bifunctional linker, a molecular linchpin prized for its synthetic versatility. It features two distinct reactive sites: a benzylic bromide, ripe for nucleophilic substitution, and a terminal alkyne, a gateway to a host of transformations including the Nobel-winning "click chemistry" and Sonogashira cross-coupling reactions.[1][2][] This dual-handle nature allows for the elegant stitching together of complex molecular architectures.

Reaction Potential and the Need for Vigilance

1-(Bromomethyl)-4-ethynylbenzene is designed for reaction. The benzylic bromide is an excellent leaving group, readily displaced by a wide range of nucleophiles (amines, azides, thiols, etc.) via an SN2 mechanism. Concurrently, the terminal alkyne is a workhorse for carbon-carbon bond formation.[4]

A primary challenge in working with this linker is the potential for undesired side reactions. These can include:

• Dimerization or Polymerization: The highly reactive ethynyl group, especially in the presence of catalytic metals like copper, can self-couple.

• Elimination Reactions: Under basic conditions, elimination of HBr can occur.

• Incomplete Reaction: Failure to drive the reaction to completion will result in a mixture of starting material and product.

These possibilities underscore the necessity of a multi-faceted analytical approach to confirm not just the formation of the desired product, but also its purity.

The Core Analytical Duo: NMR and MS

NMR and MS are not merely confirmatory tools; they are investigative partners that provide orthogonal and complementary information. NMR spectroscopy elucidates the precise bonding arrangement and electronic environment of atoms (the "what and where"), while MS provides the exact molecular weight and elemental composition (the "how much it weighs").

Nuclear Magnetic Resonance (NMR): The Structural Blueprint

NMR spectroscopy is the gold standard for the structural elucidation of organic molecules in solution.[5][6][7] For the validation of 1-(Bromomethyl)-4-ethynylbenzene derivatives, both ¹H (proton) and ¹³C (carbon) NMR are indispensable.

• Expert Insight (Causality): We choose ¹H NMR as the initial screen due to its high sensitivity and the information-rich nature of chemical shifts, integration, and coupling constants which provide a detailed fingerprint of the molecule. ¹³C NMR is less sensitive but is crucial for confirming the carbon backbone, especially the presence of quaternary carbons (like the internal alkyne carbon) that are invisible in ¹H NMR.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

MS is a powerful technique for determining the molecular weight of a compound with high accuracy, thereby confirming its elemental formula.

• Expert Insight (Causality): A key diagnostic feature when working with 1-(Bromomethyl)-4-ethynylbenzene is the unique isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[8] This results in a characteristic "M" and "M+2" peak pattern of roughly equal intensity in the mass spectrum. The successful substitution of the bromine atom will be immediately evident by the disappearance of this isotopic pattern, providing unequivocal proof that the desired reaction at the benzylic position has occurred.[8]

A Practical Guide: Validation of a Hypothetical SN2 Reaction

Let's consider a common reaction: the conversion of 1-(Bromomethyl)-4-ethynylbenzene to 1-(Azidomethyl)-4-ethynylbenzene via substitution with sodium azide (NaN₃). This reaction is a cornerstone for introducing a "clickable" azide handle for subsequent CuAAC (Copper(I)-catalyzed Azide-Alkyne Cycloaddition) reactions.

Caption: Reaction scheme for the synthesis of 1-(Azidomethyl)-4-ethynylbenzene.

Experimental Workflow for Product Validation

The following diagram outlines a robust, self-validating workflow for confirming the identity and purity of the reaction product.

Caption: A standard workflow for the validation of a synthetic organic product.

Detailed Protocol: NMR Analysis

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra to confirm the structural transformation.

Materials:

• Purified product sample (~5-10 mg)

• Deuterated chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pipettes

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the purified, dry product into a clean vial.

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ (containing TMS) to the vial and gently swirl to dissolve the sample completely. Causality: CDCl₃ is a common choice for non-polar to moderately polar organic molecules, and TMS provides a universal reference peak at 0.00 ppm.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition: Place the tube in the NMR spectrometer. Acquire a ¹H spectrum first, followed by a quantitative ¹³C spectrum. Standard parameters are often sufficient, but ensure enough scans are taken for the ¹³C spectrum to achieve a good signal-to-noise ratio.

Detailed Protocol: Mass Spectrometry (ESI-MS) Analysis

Objective: To determine the accurate molecular weight of the product and confirm the absence of the bromine isotopic pattern.

Materials:

• Purified product sample (~1 mg)

• HPLC-grade methanol or acetonitrile

• Vial and syringe for sample introduction

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol. Causality: Electrospray Ionization (ESI) works best with dilute solutions of polar or semi-polar analytes that can be readily ionized.

• Instrument Calibration: Ensure the mass spectrometer is calibrated according to the manufacturer's guidelines to ensure high mass accuracy.

• Sample Introduction: Introduce the sample into the ESI source via direct infusion using a syringe pump.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. Look for the protonated molecule [M+H]⁺ or the sodium adduct [M+Na]⁺.

Comparative Data Analysis

The power of this dual-technique approach is most evident when comparing the data for the starting material and the product side-by-side.

Analysis	1-(Bromomethyl)-4-ethynylbenzene (Starting Material)	1-(Azidomethyl)-4-ethynylbenzene (Product)	Interpretation of Change
¹H NMR	~7.45 ppm (d, 2H, Ar-H), ~7.25 ppm (d, 2H, Ar-H), ~4.48 ppm (s, 2H, -CH₂ Br), ~3.08 ppm (s, 1H, -CCH )	~7.48 ppm (d, 2H, Ar-H), ~7.29 ppm (d, 2H, Ar-H), ~4.35 ppm (s, 2H, -CH₂ N₃), ~3.10 ppm (s, 1H, -CCH )	The key diagnostic is the upfield shift of the benzylic proton singlet from ~4.48 to ~4.35 ppm, confirming the replacement of the electronegative Br with the N₃ group.
¹³C NMR	~138.0 (Ar-C), ~132.2 (Ar-CH), ~128.5 (Ar-CH), ~122.0 (Ar-C-C≡), ~83.0 (-C ≡CH), ~78.0 (-C≡C H), ~32.5 (-C H₂Br)	~135.0 (Ar-C), ~132.5 (Ar-CH), ~128.0 (Ar-CH), ~122.5 (Ar-C-C≡), ~82.8 (-C ≡CH), ~78.5 (-C≡C H), ~54.0 (-C H₂N₃)	The benzylic carbon signal shifts significantly from ~32.5 ppm to ~54.0 ppm, providing strong evidence of the C-N bond formation.
MS (m/z)	196/198 ([M]⁺)	158.1 ([M+H]⁺)	The disappearance of the 1:1 isotopic doublet at m/z 196/198 is definitive proof of bromine loss. The new peak at m/z 158.1 corresponds to the calculated mass of the protonated azido product (C₉H₈N₃⁺).

Comparison with Alternative Bifunctional Linkers

While 1-(Bromomethyl)-4-ethynylbenzene is highly effective, the choice of linker should be tailored to the specific synthetic strategy.

Linker	Key Feature	Advantages	Considerations
1-(Bromomethyl)-4-ethynylbenzene	Benzylic Bromide + Terminal Alkyne	High reactivity of bromide (good leaving group). Alkyne is versatile for CuAAC and Sonogashira.	Requires copper catalysis for standard click chemistry, which can be toxic to cells.[1]
1-(Chloromethyl)-4-ethynylbenzene	Benzylic Chloride + Terminal Alkyne	More stable and less costly than the bromo-analogue.	Lower reactivity of the chloride may require harsher conditions for substitution.
1-Azido-4-(bromomethyl)benzene	Benzylic Bromide + Aryl Azide	Functionality is reversed. Useful when the alkyne needs to be on the other reaction partner.	Aryl azides can be less reactive in click chemistry than alkyl azides.
BCN/DBCO-based Linkers	Strained Alkyne Functionality	Enables copper-free, strain-promoted azide-alkyne cycloaddition (SPAAC), which is highly biocompatible.[9]	Generally more complex and expensive to synthesize.

Conclusion

The validation of reaction products of 1-(Bromomethyl)-4-ethynylbenzene is not a perfunctory final step but an integral part of the synthetic process. A logical, evidence-based workflow centered on the complementary strengths of NMR and MS provides an unassailable confirmation of molecular identity. By understanding the "why" behind the analytical choices—interpreting the disappearance of the bromine isotopic pattern in MS as definitive proof of substitution, and correlating the subtle shifts in NMR spectra to specific structural changes—researchers can proceed with confidence. This rigorous approach ensures the integrity of the molecules they create and the reliability of the scientific discoveries that follow.

References

• MDPI. Research Progress of NMR in Natural Product Quantification. Available from: [Link]

• ACS Publications. NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. Available from: [Link]

• Google Patents. CN102030602A - Method for synthesizing terminal alkyne by using bromoacetylene compound.

• Beilstein Journals. BJOC - Search Results. Available from: [Link]

• PubChem. Benzene, 1-bromo-4-ethynyl-. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information for: Blue-Emitting Iridium(III) Complexes Bearing Carborane-Functionalized Phenylpyridine Ligands. Available from: [Link]

• ResearchGate. Development and cross validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Available from: [Link]

• White Rose Research Online. Bioorthogonal, Bifunctional Linker for Engineering Synthetic Glycoproteins. Available from: [Link]

• PMC. Validation of a Generic qHNMR Method for Natural Products Analysis. Available from: [Link]

• PMC. Recent Advances in Bioorthogonal Click Chemistry for Efficient Synthesis of Radiotracers and Radiopharmaceuticals. Available from: [Link]

• RSC Publishing. Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry. Available from: [Link]

• ResearchGate. FT-IR spectra of 1-bromo-4-ethynylbenzene, 1,4-diethynylbenzene,... Available from: [Link]

• SpringerLink. Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information for: An efficient aerobic oxidative Glaser-Hay coupling of terminal alkynes catalyzed by a recyclable copper-based catalyst. Available from: [Link]

• YouTube. HIRN Webinar: Bifunctional Small Molecules: From PROTACs to Molecular Glues. Available from: [Link]

• YouTube. Bromo pattern in Mass Spectrometry. Available from: [Link]

• Wiley-VCH. Supporting Information for: Efficient and Copper-Free Sonogashira Cross-Coupling Reaction Catalyzed by Pd(OAc)2/Pyrimidines Catalytic System. Available from: [Link]

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A Senior Application Scientist's Guide to 1-(Bromomethyl)-4-ethynylbenzene: A Bifunctional Linker for Advanced Bioconjugation and Materials Science

Abstract

In the landscape of chemical biology and materials science, the demand for versatile, bifunctional molecules that enable precise covalent assembly is paramount. 1-(Bromomethyl)-4-ethynylbenzene has emerged as a key building block, uniquely equipped with two distinct and orthogonally reactive functional groups: a terminal alkyne and a benzylic bromide. This guide provides an in-depth review of the applications of 1-(Bromomethyl)-4-ethynylbenzene, moving beyond a simple literature summary to offer a comparative analysis against alternative reagents. We will explore the causality behind its use in bioconjugation, polymer synthesis, and drug discovery, supported by experimental protocols, comparative data, and mechanistic diagrams to empower researchers in their experimental design.

Introduction: The Power of Dual Reactivity

1-(Bromomethyl)-4-ethynylbenzene is a hetero-bifunctional crosslinker. Its utility stems from the strategic placement of two key functional groups on a rigid benzene scaffold:

• A Terminal Alkyne (-C≡CH): This group is a cornerstone of modern bioconjugation, serving as a handle for the highly efficient and bioorthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a premier reaction in the "click chemistry" family.[1]

• A Bromomethyl Group (-CH₂Br): This benzylic bromide is a potent electrophile, susceptible to nucleophilic attack by specific amino acid side chains, enabling the covalent modification of proteins and other biomolecules.

This dual-functionality allows for a powerful, two-stage approach to molecular assembly: first, a covalent anchoring to a substrate via the bromomethyl group, followed by a highly specific "click" reaction to attach a second molecule of interest. This guide will dissect these functionalities, compare them to established alternatives, and provide practical frameworks for their application.

Physicochemical Properties

Property	Value
Chemical Formula	C₉H₇Br
Molecular Weight	195.06 g/mol
CAS Number	351002-91-0
Appearance	Off-white to yellow solid
Synonyms	4-Ethynylbenzyl bromide

Synthesis and Orthogonal Reactivity

The synthesis of 1-(Bromomethyl)-4-ethynylbenzene typically starts from 4-methylphenylacetylene. The key step is the selective free-radical bromination of the benzylic methyl group, often using N-bromosuccinimide (NBS) and a radical initiator like AIBN or light.[2] It is crucial to use conditions that favor benzylic halogenation over addition to the alkyne, hence the preference for NBS over elemental bromine (Br₂).

The core advantage of this molecule is the orthogonal nature of its two reactive sites. The benzylic bromide reacts with soft nucleophiles like thiols, while the alkyne is generally inert until activated by a copper(I) catalyst in the presence of an azide. This allows for controlled, stepwise conjugations.

Caption: Orthogonal reaction workflow of 1-(Bromomethyl)-4-ethynylbenzene.

Application in Bioconjugation: Installing the "Click" Handle

A primary application for researchers is the site-specific labeling of proteins. 1-(Bromomethyl)-4-ethynylbenzene enables a strategy where an alkyne handle is first covalently attached to a protein, which can then be addressed with any azide-bearing probe.

Mechanism of Covalent Anchoring

The bromomethyl group is an excellent electrophile for targeting nucleophilic amino acid residues. The reactivity generally follows the order: Cysteine > Histidine > Lysine. Cysteine's thiol side chain (pKa ~8.5) is a particularly effective nucleophile at physiological pH, readily attacking the benzylic carbon to form a stable thioether bond.

Comparison with Alternative Alkyne-Installation Reagents

The choice of reagent dictates which amino acid is targeted and the stability of the resulting bond. Here, we compare 1-(Bromomethyl)-4-ethynylbenzene with two common alternatives.

Feature	1-(Bromomethyl)-4-ethynylbenzene	Alkyne-NHS Ester	Alkyne-Maleimide
Target Residue(s)	Cysteine (primary), Histidine, Lysine	Lysine, N-terminus (primary amines)	Cysteine (thiols)
Resulting Linkage	Thioether	Amide	Thioether (via succinimide ring)
Optimal pH	7.0 - 8.5	7.5 - 9.0	6.5 - 7.5
Linkage Stability	High: Very stable to hydrolysis and reduction.[3]	High: Amide bonds are extremely stable under physiological conditions.[3]	Moderate: Susceptible to retro-Michael reaction (thiol exchange) and hydrolysis.[4]
Selectivity	Good for Cysteine. Potential cross-reactivity with other nucleophiles.	Good for primary amines. Multiple lysines on a protein surface can lead to heterogeneity.[5]	Excellent for Cysteine, which is often low in abundance, allowing for more specific labeling.
Key Advantage	Rigid aromatic spacer, stable linkage.	Forms highly stable amide bonds.	High selectivity for cysteine.
Key Disadvantage	Lower water solubility, potential for lower selectivity than maleimides.	Can lead to a heterogeneous mixture of labeled products.	Linkage stability can be a concern for long-term applications.[4]

Expert Commentary: The choice between these reagents is dictated by the experimental goal. For maximal stability, an amide linkage from an NHS ester is superior, but this often comes at the cost of labeling homogeneity. Maleimides offer excellent selectivity for cysteines, but the resulting thioether linkage's stability can be problematic. 1-(Bromomethyl)-4-ethynylbenzene provides a compelling alternative, forming a highly stable thioether bond with good selectivity for cysteines, making it ideal for applications requiring a robust, permanent alkyne handle.

Experimental Protocol: Two-Step Labeling of Bovine Serum Albumin (BSA)

This protocol describes the covalent attachment of 1-(Bromomethyl)-4-ethynylbenzene to BSA, followed by a CuAAC reaction with an azide-functionalized fluorophore.

Part A: Covalent Alkynylation of BSA

• Protein Preparation: Dissolve BSA in phosphate-buffered saline (PBS), pH 7.4, to a final concentration of 10 mg/mL (approx. 150 µM).

• Reagent Preparation: Prepare a 10 mM stock solution of 1-(Bromomethyl)-4-ethynylbenzene in anhydrous DMSO.

• Reaction: To 1 mL of the BSA solution, add 15 µL of the 10 mM reagent stock solution (a 10-fold molar excess). Incubate at room temperature for 4 hours with gentle mixing. Causality: A molar excess drives the reaction to completion. The benzylic bromide reacts with nucleophilic residues, primarily the free cysteine of BSA.

• Purification: Remove excess, unreacted reagent by buffer exchange using a desalting column (e.g., PD-10) equilibrated with PBS. This step is critical to prevent side reactions in the subsequent click step. The resulting solution contains alkyne-modified BSA (BSA-Alkyne).

Part B: CuAAC "Click" Labeling

This protocol is adapted from established methods for protein ligation.[6][7]

• Click Reagent Premix: In a microcentrifuge tube, prepare the following "Click-iT®" style premix immediately before use:

  • 2 µL of 10 mM Azide-Fluorophore stock (in DMSO)

  • 2 µL of 50 mM Copper(II) Sulfate (CuSO₄) stock (in H₂O)

  • 2 µL of 50 mM THPTA ligand stock (in H₂O) (THPTA is a water-soluble ligand that stabilizes the Cu(I) oxidation state.[7])

• Reaction Initiation: To 100 µL of the purified BSA-Alkyne solution (~15 nmol), add 6 µL of the Click Reagent Premix.

• Reduction: Add 2 µL of a freshly prepared 500 mM sodium ascorbate solution (in H₂O) to reduce Cu(II) to the active Cu(I) catalyst and initiate the reaction.[7]

• Incubation: Gently mix and incubate the reaction at room temperature for 1 hour, protected from light.

• Analysis: The resulting fluorescently labeled BSA can be analyzed by SDS-PAGE with in-gel fluorescence scanning. Successful labeling will show a fluorescent band corresponding to the molecular weight of BSA.

Applications in Materials Science and Polymer Chemistry

The dual reactivity of 1-(Bromomethyl)-4-ethynylbenzene also makes it a valuable monomer in materials science.

• Polymer Synthesis: It can be used in transition-metal-catalyzed polymerization reactions involving the ethynyl group to create conjugated polymers with pendant bromomethyl groups.[8][9] These pendant groups can then be used for post-polymerization modification, allowing for the synthesis of complex, functional materials.

• Surface Functionalization: The molecule can be grafted onto surfaces (e.g., silica, gold nanoparticles) via reaction of the bromomethyl group. This imparts the surface with terminal alkynes, creating a "clickable" platform for attaching sensors, biomolecules, or other materials via CuAAC.[10]

Caption: Applications of 1-(Bromomethyl)-4-ethynylbenzene in materials science.

Utility in Drug Discovery and Chemical Biology

The ability to bridge covalent binding with click chemistry makes this reagent highly relevant for modern drug discovery.

• Covalent Inhibitor Development: The bromomethyl group can act as a "warhead" to covalently bind to a target protein, while the alkyne can be used to attach probes for target engagement studies or imaging.[11]

• PROTAC® Synthesis: Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that induce the degradation of a target protein.[12][13] 1-(Bromomethyl)-4-ethynylbenzene is an ideal scaffold. The bromomethyl end can be reacted with a ligand for an E3 ubiquitin ligase (e.g., VHL or Cereblon ligands), leaving the alkyne free. This alkyne can then be "clicked" to an azide-modified ligand for the protein of interest, rapidly creating a library of PROTAC candidates.[14][]

Conclusion and Future Outlook

1-(Bromomethyl)-4-ethynylbenzene is more than just a chemical intermediate; it is a strategic tool for molecular engineering. Its principal advantage lies in its orthogonal reactivity, enabling a robust, two-step strategy for creating complex molecular architectures. In bioconjugation, it offers a method to install a stable alkyne handle onto proteins with good selectivity, providing a superior alternative to reagents that yield less stable linkages. In materials science and drug discovery, it serves as a versatile building block for constructing functional polymers and advanced therapeutic modalities like PROTACs. As the fields of chemical biology and targeted therapeutics continue to demand greater precision and control, the applications for well-designed bifunctional linkers like 1-(Bromomethyl)-4-ethynylbenzene are set to expand, solidifying its role as an essential reagent in the modern scientist's toolbox.

References

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Safety & Regulatory Compliance

Navigating the Synthesis of Novel Therapeutics: A Guide to Safely Handling 1-(Bromomethyl)-4-ethynylbenzene

For the pioneering researchers and scientists in drug development, the synthesis of novel molecules is both an art and a science, demanding precision, innovation, and an unwavering commitment to safety. 1-(Bromomethyl)-4-ethynylbenzene, a versatile bifunctional building block, holds significant promise in the construction of complex organic frameworks.[1] Its unique structure, featuring a reactive bromomethyl group and a terminal ethynyl group, allows for diverse chemical transformations, including nucleophilic substitutions and coupling reactions.[1] However, the very reactivity that makes this compound a valuable tool in organic synthesis also necessitates a thorough understanding of its hazards and the implementation of rigorous safety protocols.

This guide provides essential, immediate safety and logistical information for handling 1-(Bromomethyl)-4-ethynylbenzene. Moving beyond a simple checklist, we delve into the causality behind each procedural step, empowering you to work with confidence and to cultivate a culture of safety within your laboratory.

Understanding the Risks: A Proactive Approach to Safety

1-(Bromomethyl)-4-ethynylbenzene is classified as a hazardous substance, primarily due to its corrosive and irritant properties.[2] The primary hazards associated with this compound are:

• Severe Skin Corrosion and Burns: Direct contact can cause significant damage to the skin.[2]

• Serious Eye Damage: The compound is a severe eye irritant, and splashes can lead to serious injury.[2]

• Respiratory Irritation: Inhalation of dust or vapors may cause irritation to the respiratory tract.[2]

Given these hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.

Your First Line of Defense: Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe chemical handling.[3][4][5] For 1-(Bromomethyl)-4-ethynylbenzene, the following PPE is mandatory:

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[3][4][6]	Goggles provide a seal around the eyes to protect against splashes, while a face shield offers an additional layer of protection for the entire face.[4][7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[4][7][8]	Prevents skin contact and potential burns. Always check the manufacturer's glove compatibility chart for the specific chemical.[4][8]
Body Protection	A fully buttoned lab coat and, for larger quantities or operations with a higher risk of splashing, a chemical-resistant apron or coveralls.[3][4]	Protects the skin on the arms and body from accidental spills and contamination.[4]
Respiratory Protection	To be used in a certified chemical fume hood.[9] If the potential for aerosol or dust generation is high and engineering controls are insufficient, a respirator may be necessary.[4][10]	A fume hood is the primary engineering control to minimize inhalation exposure.[9]
Footwear	Closed-toe shoes, preferably made of a chemical-resistant material.[3][4]	Protects the feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 1-(Bromomethyl)-4-ethynylbenzene is crucial for minimizing risk.

1. Preparation and Engineering Controls:

• Designated Area: All work with 1-(Bromomethyl)-4-ethynylbenzene should be conducted in a designated area within a certified laboratory chemical fume hood.[8][9]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[11][12]

• Spill Kit: Have a chemical spill kit readily available that is appropriate for halogenated organic compounds. This should include an inert absorbent material.

2. Handling the Chemical:

• Avoid Inhalation and Contact: Do not breathe dust or vapors.[9][13][14] Avoid all contact with skin and eyes.[13][15]

• Weighing: If weighing the solid, do so in the fume hood to prevent the release of dust into the laboratory environment.

• Container Handling: Open and handle the container with care.[16] Keep the container tightly closed when not in use.[9][11][13][14][16]

• Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end of the workday.[9][11][12][13][16] Do not eat, drink, or smoke in the laboratory.[11][17]

3. Storage:

• Location: Store 1-(Bromomethyl)-4-ethynylbenzene in a cool, dry, and well-ventilated area.[9][12][15][18]

• Incompatibilities: Keep away from strong oxidizing agents and bases.[9][11][18]

• Container: Store in a tightly sealed, light-resistant container.[18]

Emergency Procedures: Responding Effectively to Incidents

Spill Response:

• Evacuate and Alert: In the event of a spill, evacuate the immediate area and alert your colleagues and the laboratory supervisor.

• Assess the Spill: For a small spill within the fume hood, you may be able to clean it up yourself if you are trained to do so. For larger spills or any spill outside of a fume hood, contact your institution's environmental health and safety (EHS) department immediately.[19]

• Cleanup:

  • Wear the appropriate PPE, including respiratory protection if necessary.

  • Cover the spill with an inert absorbent material such as vermiculite or sand. Do not use combustible materials like sawdust.[19]

  • Carefully collect the absorbed material into a sealable, compatible waste container.[8][12]

  • Clean the spill area with soap and water.[12]

• Waste Disposal: Label the waste container with its contents and dispose of it as hazardous waste according to your institution's guidelines.[8][9][11]

Exposure Response:

• Inhalation: If inhaled, immediately move the affected person to fresh air.[9][11][12][13][14] If breathing is difficult, administer oxygen.[10] Seek immediate medical attention.[9][19]

• Skin Contact: Immediately remove all contaminated clothing.[9][17] Rinse the affected skin with copious amounts of water for at least 15 minutes.[9][12] Seek immediate medical attention.[9]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][11][13][14] Remove contact lenses if present and easy to do.[9][11][13][14][17] Seek immediate medical attention.[9][17][19]

• Ingestion: Do NOT induce vomiting.[9][11] Rinse the mouth with water.[9][11][12][17] Seek immediate medical attention.[9][11][17]

Disposal Plan: Responsible Waste Management

All waste containing 1-(Bromomethyl)-4-ethynylbenzene, including contaminated labware and absorbent materials from spills, must be treated as hazardous waste.

• Waste Collection: Collect all waste in a designated, sealable, and clearly labeled container.[8]

• Segregation: Do not mix this waste with incompatible materials.[8][20]

• Disposal: Dispose of the hazardous waste through your institution's EHS department, following all local, state, and federal regulations.[9][11][13][16][20] Avoid release to the environment.[16][21]

By adhering to these rigorous safety protocols, you can confidently and responsibly harness the synthetic potential of 1-(Bromomethyl)-4-ethynylbenzene, advancing your research while prioritizing the well-being of yourself and your colleagues.

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